PIGMENT ORANGE 36

• CAS: 12236-62-3

Core Science & Biosynthesis

Pigment Orange 36 CAS number and molecular formula

For Researchers, Scientists, and Drug Development Professionals

Core Identity and Properties

Pigment Orange 36 is a high-performance benzimidazolone azo pigment prized for its vibrant reddish-orange hue and exceptional durability. Its chemical structure imparts excellent heat stability and resistance to weathering, making it a preferred choice in demanding applications such as automotive coatings, industrial paints, and high-end plastics.[1][2][3]

Table 1: Chemical and Physical Properties of Pigment Orange 36

Property	Value	Source(s)
CAS Number	12236-62-3
Molecular Formula	C₁₇H₁₃ClN₆O₅	[4][5]
Molecular Weight	416.78 g/mol	[4][5]
Chemical Class	Azo, Benzimidazolone
Colour Index	C.I. Pigment Orange 36 (11780)
Synonyms	Benzimidazolone Orange HL, Permanent Orange HL
Appearance	Orange powder	[5]
Density	1.50 - 1.70 g/cm³	[6][7]
Heat Stability	>180 °C	[7]
Oil Absorption	35 - 45 g/100g	[6]
pH	6.0 - 8.0	[8]

Synthesis and Manufacturing

The synthesis of Pigment Orange 36 is a multi-step process involving diazotization followed by an azo coupling reaction.[5] The key raw materials are 4-chloro-2-nitrobenzenamine and 3-oxo-N-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)butanamide.[5]

Synthesis Workflow

Caption: Synthesis workflow for Pigment Orange 36.

Experimental Protocol: Synthesis

This protocol is a representative procedure based on established chemical principles for azo pigment synthesis.

• Diazotization:

  • Suspend 0.1 mol of 4-chloro-2-nitrobenzenamine in a 2 M hydrochloric acid solution at 0-5 °C in a jacketed reactor.

  • Slowly add a pre-cooled aqueous solution of 0.1 mol sodium nitrite dropwise, maintaining the temperature below 5 °C.

  • Stir the mixture for 30-60 minutes after the addition is complete to ensure full formation of the diazonium salt. The completion of the reaction can be monitored by testing for the absence of nitrous acid using starch-iodide paper.

• Azo Coupling:

  • In a separate vessel, dissolve 0.1 mol of 3-oxo-N-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)butanamide in a dilute sodium hydroxide solution.

  • Cool the coupling agent solution to 10-15 °C.

  • Slowly add the previously prepared diazonium salt solution to the coupling agent solution under vigorous stirring.

  • Maintain the pH of the reaction mixture between 4.5 and 5.5 by the controlled addition of a buffer solution (e.g., sodium acetate).

  • Continue stirring for 2-3 hours to allow for complete coupling, resulting in the precipitation of the crude pigment.

• Post-Treatment and Purification:

  • Filter the resulting pigment slurry and wash the filter cake extensively with deionized water until the filtrate is neutral and free of salts.

  • Resuspend the wet cake in water and heat to 80-90 °C for 1 hour to improve crystallinity and pigment properties.

  • Filter the pigment again and dry in an oven at 60-80 °C until a constant weight is achieved.

  • The dried pigment can be milled to achieve the desired particle size distribution.

Analytical Characterization

A suite of analytical techniques is employed to confirm the identity, purity, and physical properties of Pigment Orange 36.

Table 2: Analytical Characterization Data

Technique	Observation	Source(s)
UV-Vis Spectroscopy	λmax ≈ 480–500 nm
FTIR Spectroscopy	Characteristic peaks for N=N (azo), C=O (carbonyl), and aromatic C-H stretching.
Thermal Analysis (TGA/DSC)	Onset of thermal decomposition at approximately 300°C.
X-Ray Diffraction (XRD)	Exhibits an amorphous to semi-crystalline nature depending on processing.
Electron Microscopy (SEM/TEM)	Particle morphology typically in the range of 50–200 nm.

Experimental Protocols: Characterization

• UV-Visible Spectroscopy:

  • Prepare a dilute suspension of Pigment Orange 36 in a suitable solvent (e.g., N-Methyl-2-pyrrolidone).

  • Sonicate the suspension to ensure uniform dispersion.

  • Record the absorbance spectrum from 300 to 700 nm using a double-beam UV-Vis spectrophotometer.

  • Identify the wavelength of maximum absorption (λmax).

• Lightfastness Testing (Accelerated Weathering):

  • Prepare coated panels or plastic plaques containing a standardized concentration of Pigment Orange 36.

  • Place the samples in a xenon arc weather-ometer, which simulates the full spectrum of sunlight.[9][10]

  • Expose the samples to cycles of light and moisture according to a standard test method (e.g., ISO 105-B02).[10]

  • Simultaneously expose a set of Blue Wool standards (rated 1-8) as a reference.[10][11]

  • Periodically remove the samples and assess the color change (ΔE*) against an unexposed control using a spectrophotometer.

  • The lightfastness rating is determined by comparing the fading of the pigment to that of the Blue Wool standards.[11]

Performance and Applications

Pigment Orange 36 is valued for its excellent fastness properties, which are critical for long-term color stability in various applications.

Table 3: Fastness Properties of Pigment Orange 36

Property	Rating (Scale)	Description	Source(s)
Lightfastness	7-8 (Blue Wool Scale 1-8)	Excellent resistance to fading upon light exposure.	[7]
Weather Resistance	5 (Scale 1-5)	High durability in outdoor conditions.	[6][7]
Acid Resistance	5 (Scale 1-5)	Stable in acidic environments.	[6][7]
Alkali Resistance	5 (Scale 1-5)	Stable in alkaline environments.	[6][7]
Water Resistance	5 (Scale 1-5)	Insoluble and stable in water.	[7]
Oil Resistance	4-5 (Scale 1-5)	Good to excellent stability in the presence of oils.	[7]

Its primary applications are in sectors where high performance is non-negotiable:

• Automotive Coatings: Used in both OEM and refinish paints due to its excellent weather and lightfastness.[1][3]

• Plastics: Suitable for coloring PVC and HDPE where it shows high lightfastness and does not cause dimensional deformation.[3]

• Printing Inks: Employed in packaging and metal decorative inks for its solvent resistance and lightfastness.[3]

• Industrial and Powder Coatings: Its durability makes it ideal for a wide range of industrial applications.[1]

References

• 1. zeyachem.net [zeyachem.net]
• 2. epsilonpigments.com [epsilonpigments.com]
• 3. Pigment Orange 36 - SY Chemical Co., Ltd. [sypigment.com]
• 4. irug.org [irug.org]
• 5. Pigment Orange 36 [dyestuffintermediates.com]
• 6. icdn.tradew.com [icdn.tradew.com]
• 7. zeyachem.net [zeyachem.net]
• 8. colors-india.com [colors-india.com]
• 9. lr-test.com [lr-test.com]
• 10. fyitester.com [fyitester.com]
• 11. Lightfastness - Wikipedia [en.wikipedia.org]

In-Depth Technical Guide: Synthesis and Reaction Mechanism of Pigment Orange 36

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and reaction mechanism of C.I. Pigment Orange 36, a high-performance benzimidazolone pigment. The document details the necessary starting materials, step-by-step experimental protocols, and the underlying chemical principles of its formation. Quantitative data is presented in structured tables, and key processes are visualized through diagrams to facilitate understanding for researchers and professionals in relevant fields.

Overview of Pigment Orange 36

C.I. Pigment Orange 36 (CAS No. 12236-62-3) is a reddish-orange pigment renowned for its excellent lightfastness, weather resistance, and thermal stability.[1] These properties make it suitable for a wide range of demanding applications, including automotive coatings, industrial paints, high-quality printing inks, and plastics.[1] Chemically, it is classified as a benzimidazolone pigment, characterized by the presence of a benzimidazolone moiety in its molecular structure, which contributes significantly to its stability.

Table 1: Chemical and Physical Properties of Pigment Orange 36

Property	Value
IUPAC Name	2-[(4-chloro-2-nitrophenyl)diazenyl]-3-oxo-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)butanamide[2]
C.I. Name	Pigment Orange 36
C.I. Number	11780
CAS Number	12236-62-3
Molecular Formula	C₁₇H₁₃ClN₆O₅[3]
Molecular Weight	416.78 g/mol [3]
Appearance	Orange powder[1]
Density	1.5 - 1.7 g/cm³[4]
Heat Resistance	Up to 200 °C[1]

Synthesis of Pigment Orange 36

The synthesis of Pigment Orange 36 is a two-stage process. The first stage involves the preparation of the coupling component, 5-acetoacetylaminobenzimidazolone. The second stage is the diazotization of the diazo component, 4-chloro-2-nitroaniline, followed by its coupling with the prepared benzimidazolone derivative.

Stage 1: Synthesis of the Coupling Component (5-Acetoacetylaminobenzimidazolone)

The key coupling component for the synthesis of Pigment Orange 36 is 5-acetoacetylaminobenzimidazolone. It is synthesized from 5-aminobenzimidazolone-(2) and diketene.

Experimental Protocol: Synthesis of 5-Acetoacetylaminobenzimidazolone

This protocol is adapted from patented industrial processes.

• Materials:

  • 5-aminobenzimidazolone-(2)

  • Acetic acid (100%)

  • Diketene (96%)

  • Activated charcoal

  • Zinc dust (optional, as an antioxidant)

  • Phosphoric acid (85%, optional)

  • Deionized water

• Procedure:

  • In a suitable reaction vessel, dissolve 37.2 g of 5-aminobenzimidazolone-(2) in a mixture of 530 ml of water and 15 g of 100% acetic acid with stirring at approximately 90 °C.

  • To the resulting solution, add 5 g of activated charcoal and, optionally, 0.5 g of zinc dust. Stir the mixture for about 10 minutes.

  • Optionally, add 0.5 ml of 85% phosphoric acid and clarify the solution by filtration while hot.

  • To the clear solution, add 25 ml of 96% diketene at a temperature of 80 °C.

  • After the addition is complete, cool the reaction mixture to 20 °C.

  • The precipitated product, 5-acetoacetylaminobenzimidazolone, is collected by suction filtration.

  • Wash the filter cake with water and dry it at 100 °C in a circulating air oven.

• Expected Yield: Approximately 49.0 g.

Table 2: Reactant Quantities for 5-Acetoacetylaminobenzimidazolone Synthesis

Reactant/Material	Quantity	Molar Equivalent
5-aminobenzimidazolone-(2)	37.2 g	1.0
Acetic Acid (100%)	15 g	~1.0
Diketene (96%)	25 ml	~1.2
Water	530 ml	-

Stage 2: Synthesis of Pigment Orange 36

This stage involves the diazotization of 4-chloro-2-nitroaniline and its subsequent coupling with the previously synthesized 5-acetoacetylaminobenzimidazolone.

Experimental Protocol: Synthesis of Pigment Orange 36

This is a generalized protocol based on established azo coupling procedures.

• Materials:

  • 4-chloro-2-nitroaniline

  • Hydrochloric acid (31%)

  • Sodium nitrite

  • 5-acetoacetylaminobenzimidazolone

  • Sodium hydroxide

  • Sodium acetate (optional, as a buffer)

  • Ice

  • Deionized water

• Procedure:

  • Diazotization:

    • In a reaction vessel, prepare a solution of 4-chloro-2-nitroaniline in dilute hydrochloric acid and water.

    • Cool the mixture to 0-5 °C using an ice bath.

    • Slowly add a concentrated aqueous solution of sodium nitrite to the cooled amine solution while maintaining the temperature between 0-5 °C.

    • Stir the mixture for approximately one hour at this temperature to ensure complete diazotization. The presence of a slight excess of nitrous acid can be checked with starch-iodide paper.

  • Coupling:

    • In a separate vessel, dissolve the 5-acetoacetylaminobenzimidazolone in an aqueous sodium hydroxide solution.

    • Cool this solution to 10-15 °C.

    • Slowly add the previously prepared diazonium salt solution to the cooled coupling component solution with vigorous stirring.

    • Control the pH of the reaction mixture between 4 and 6, using a buffer like sodium acetate if necessary.

    • The coupling reaction is typically carried out for several hours with continuous stirring.

  • Work-up:

    • After the coupling is complete, the precipitated Pigment Orange 36 is collected by filtration.

    • The pigment is then thoroughly washed with deionized water to remove any unreacted starting materials and inorganic salts.

    • The washed pigment is dried in an oven.

  • Conditioning (Optional):

    • For specific applications, the crude pigment may undergo a conditioning step, which can involve treatment with surfactants or dispersants to improve its physical properties.

Reaction Mechanism

The synthesis of Pigment Orange 36 involves two key reaction mechanisms: diazotization and azo coupling.

Diazotization of 4-chloro-2-nitroaniline

In an acidic medium, nitrous acid (HNO₂), generated in situ from sodium nitrite and hydrochloric acid, is protonated and then loses a water molecule to form the highly electrophilic nitrosonium ion (NO⁺). The nitrosonium ion is then attacked by the nucleophilic amino group of 4-chloro-2-nitroaniline. A series of proton transfers and the elimination of a water molecule lead to the formation of the stable 4-chloro-2-nitrophenyldiazonium ion.

Azo Coupling

The azo coupling reaction is an electrophilic aromatic substitution. The 4-chloro-2-nitrophenyldiazonium ion acts as the electrophile. The coupling component, 5-acetoacetylaminobenzimidazolone, provides the nucleophilic carbon atom for the attack. The substitution typically occurs at the position ortho to the activating amino group on the benzimidazolone ring. The reaction is pH-dependent, with a mildly acidic to neutral pH being optimal for the coupling to occur.

Visualizing the Synthesis and Mechanism

Diagram 1: Overall Synthesis Workflow of Pigment Orange 36

Caption: A flowchart illustrating the two main stages in the synthesis of Pigment Orange 36.

Diagram 2: Reaction Mechanism of Azo Coupling

Caption: The electrophilic aromatic substitution mechanism of the azo coupling reaction.

Data Summary

Table 3: Spectroscopic Data for Benzimidazolone Pigments

Spectroscopic Technique	Characteristic Features
FTIR	Peaks corresponding to N=N (azo), C=O (carbonyl), and aromatic stretching modes are expected.
Raman	Characteristic bands for azobenzene and aromatic ring vibrations can be observed. For Pigment Orange 36, a notable band is at 1600 cm⁻¹ (aromatic ring vibration) and an intense band at 1487 cm⁻¹ (azobenzene ring).[5]
Solid-state NMR	Can be used to confirm the structural integrity and substitution pattern of the pigment.

This guide provides a foundational understanding for the synthesis and characterization of Pigment Orange 36. For further optimization and scale-up, it is recommended to consult the cited patent literature and scholarly articles.

References

• 1. Pigment Orange 36 - SY Chemical Co., Ltd. [sypigment.com]
• 2. C.I. Pigment Orange | C17H13ClN6O5 | CID 25535 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. icdn.tradew.com [icdn.tradew.com]
• 5. morana-rtd.com [morana-rtd.com]

Spectroscopic data and analysis of Pigment Orange 36 (UV-Vis, FTIR, NMR)

A Technical Guide to the Spectroscopic Analysis of Pigment Orange 36

Introduction

Chemical Structure

The chemical structure of Pigment Orange 36 is 2-[(4-chloro-2-nitrophenyl)diazenyl]-3-oxo-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)butanamide.[6] Its molecular formula is C₁₇H₁₃ClN₆O₅.

Spectroscopic Data and Analysis

The spectroscopic analysis of Pigment Orange 36 provides critical information regarding its electronic structure, functional groups, and molecular framework.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is employed to investigate the electronic transitions within the pigment's chromophoric system, which is the basis of its color. The maximum absorption (λmax) of Pigment Orange 36 is attributed to the π → π* transitions within the extensive conjugated system of the azo group and aromatic rings.

Table 1: UV-Vis Spectroscopic Data for Pigment Orange 36

Parameter	Value	Reference
Maximum Absorption (λmax)	480–500 nm

This absorption in the blue-green region of the visible spectrum results in the pigment's characteristic orange appearance.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful technique for identifying the functional groups present in the Pigment Orange 36 molecule. The analysis is typically performed on a solid sample using an Attenuated Total Reflectance (ATR) or KBr pellet method. The spectrum reveals characteristic vibrational frequencies corresponding to the various bonds within the structure.

Table 2: Representative FTIR Data for Pigment Orange 36

Wavenumber (cm⁻¹)	Assignment	Functional Group
~3400-3100	N-H Stretching	Amide and Benzimidazolone
~3100-3000	Aromatic C-H Stretching	Aromatic Rings
~1710-1680	C=O Stretching	Benzimidazolone Carbonyl
~1680-1650	C=O Stretching	Amide I Band
~1600-1580	C=C Stretching	Aromatic Rings
~1550-1530	N-H Bending & C-N Stretching	Amide II Band
~1530-1500	Asymmetric NO₂ Stretching	Nitro Group
~1450-1400	N=N Stretching	Azo Group
~1350-1330	Symmetric NO₂ Stretching	Nitro Group
~850-800	C-H Out-of-plane Bending	Substituted Aromatic Rings
~750-700	C-Cl Stretching	Aryl Halide

The FTIR spectrum confirms the presence of the key benzimidazolone, amide, azo, and nitro functional groups that define the pigment's structure and properties.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the atomic arrangement and chemical environment of the hydrogen (¹H NMR) and carbon (¹³C NMR) atoms in a molecule. However, due to the very low solubility of Pigment Orange 36 in common deuterated solvents, obtaining high-resolution solution-state NMR spectra is exceptionally challenging.

Consequently, specific, experimentally determined chemical shift data for ¹H and ¹³C NMR of Pigment Orange 36 are not available in published literature. The primary NMR technique for such insoluble materials is solid-state NMR (ssNMR), which can confirm the structural integrity and substitution pattern of the pigment.

For illustrative purposes, a theoretical discussion of the expected NMR signals is provided below.

¹H NMR (Proton NMR)

• Aromatic Protons (δ 7.0-9.0 ppm): Multiple signals are expected in this region corresponding to the protons on the substituted phenyl and benzimidazolone rings. The exact chemical shifts and coupling patterns would be influenced by the electron-withdrawing nitro and chloro groups and the electron-donating amide group.

• Amide and Imide Protons (δ 9.0-12.0 ppm): The N-H protons of the amide and benzimidazolone groups are expected to appear as broad singlets at a downfield chemical shift.

• Methine Proton (δ ~4.0-5.0 ppm): The single proton on the carbon atom between the two carbonyl groups would likely appear in this region.

• Methyl Protons (δ ~2.0-2.5 ppm): The protons of the methyl group would appear as a singlet in the upfield region.

¹³C NMR (Carbon NMR)

• Carbonyl Carbons (δ 160-180 ppm): Signals for the three distinct carbonyl carbons (amide, ketone, and benzimidazolone) are expected in this downfield region.

• Aromatic and Azo-linked Carbons (δ 110-150 ppm): A complex set of signals corresponding to the carbons of the aromatic rings would be observed. Carbons directly attached to the azo group, nitro group, and chlorine atom would have distinct chemical shifts.

• Aliphatic Carbons (δ ~20-60 ppm): The methyl carbon and the methine carbon would appear in the upfield region of the spectrum.

Experimental Protocols

The following sections detail generalized protocols for the spectroscopic analysis of Pigment Orange 36.

UV-Vis Spectroscopy Protocol

• Sample Preparation:

  • Accurately weigh a small amount of Pigment Orange 36 (e.g., 1-5 mg).

  • Disperse the pigment in a suitable solvent in which it is sparingly soluble or can be prepared as a stable, fine suspension (e.g., N,N-Dimethylformamide or N-Methyl-2-pyrrolidone). Sonication may be required to achieve a uniform dispersion.

  • Prepare a series of dilutions to ensure the absorbance falls within the linear range of the spectrophotometer (typically 0.1 to 1.0 AU).

• Instrumentation and Measurement:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Fill a quartz cuvette with the pure solvent to be used as a blank.

  • Calibrate the instrument by taking a baseline reading with the blank cuvette.

  • Replace the blank with the cuvette containing the pigment dispersion.

  • Scan the sample across a wavelength range of approximately 300 to 700 nm.

  • Identify the wavelength of maximum absorbance (λmax).

FTIR Spectroscopy Protocol (ATR Method)

• Sample Preparation:

  • Place a small amount of the dry Pigment Orange 36 powder directly onto the diamond crystal of the ATR accessory.

• Instrumentation and Measurement:

  • Use an FTIR spectrometer equipped with an ATR accessory.

  • Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Record a background spectrum of the empty ATR crystal. This will be automatically subtracted from the sample spectrum.

  • Apply pressure to the sample using the ATR's pressure clamp to ensure good contact between the sample and the crystal.

  • Acquire the sample spectrum, typically by co-adding 16 to 32 scans over a range of 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹.

  • Clean the crystal thoroughly after the measurement.

NMR Spectroscopy Protocol (Solid-State)

• Sample Preparation:

  • Finely grind the Pigment Orange 36 powder to ensure homogeneity.

  • Pack the powdered sample tightly into a solid-state NMR rotor (typically made of zirconia), ensuring it is balanced.

• Instrumentation and Measurement:

  • Use a high-field solid-state NMR spectrometer.

  • Insert the rotor into the NMR probe.

  • Spin the sample at a high speed (Magic Angle Spinning, MAS) to average out anisotropic interactions and obtain narrower lines. Spinning speeds of 5-15 kHz are common.

  • Employ techniques such as Cross-Polarization (CP) to enhance the signal of low-abundance nuclei like ¹³C.

  • Acquire the ¹³C CP/MAS spectrum. A long acquisition time may be necessary due to the slow relaxation of nuclei in the solid state.

  • Process the resulting Free Induction Decay (FID) with appropriate Fourier transformation and phase correction to obtain the final spectrum.

Visualizations

Chemical Structure and Logic Diagrams

The following diagrams, generated using DOT language, illustrate the chemical structure of Pigment Orange 36 and the experimental workflows for its spectroscopic analysis.

Caption: Molecular structure of Pigment Orange 36.

Caption: Workflow for UV-Vis spectroscopy.

Caption: Workflow for FTIR (ATR) spectroscopy.

Caption: Workflow for Solid-State NMR spectroscopy.

References

• 1. icdn.tradew.com [icdn.tradew.com]
• 2. shanghai-colors.com [shanghai-colors.com]
• 3. epsilonpigments.com [epsilonpigments.com]
• 4. Pigment Orange 36 - SY Chemical Co., Ltd. [sypigment.com]
• 5. Pigment orange 36|Benzimidazolone Orange HL|CAS No.12236-62-3|C.I. No.Pigment orange 36 [xcolorpigment.com]
• 6. zeyachem.net [zeyachem.net]
• 7. Pigment Orange 36 | 12236-62-3 [chemicalbook.com]

In-Depth Technical Guide: Crystal Structure and Polymorphism of Pigment Orange 36

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pigment Orange 36 (P.O. 36) is a high-performance benzimidazolone azo pigment prized for its vibrant reddish-orange hue, and exceptional light and weather fastness. These properties are intrinsically linked to its solid-state structure. This technical guide provides a comprehensive overview of the known crystal structure and polymorphic behavior of Pigment Orange 36, with a focus on the crystallographic data of its β-phase. Detailed experimental protocols for crystallographic analysis are also presented, along with visualizations to illustrate key concepts and workflows.

Introduction

Pigment Orange 36, chemically identified as 2-((4-Chloro-2-nitrophenyl)azo)-N-(2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)-3-oxobutyramide, belongs to the benzimidazolone class of organic pigments.[1] The exceptional stability and insolubility of these pigments are largely attributed to extensive intermolecular hydrogen bonding networks and efficient molecular packing in the crystalline state.[2] Understanding the crystal structure and potential polymorphism of P.O. 36 is therefore critical for controlling its physical and chemical properties, such as color, thermal stability, and dispersibility, which are paramount in its applications in coatings, plastics, and inks.

While the existence of multiple polymorphic forms is common for complex organic molecules, to date, only the crystal structure of the β-phase of Pigment Orange 36 has been elucidated and reported in the scientific literature.

Crystal Structure of Pigment Orange 36 (β-Phase)

The crystal structure of the β-phase of Pigment Orange 36 was determined from laboratory X-ray powder diffraction (XRPD) data. The analysis revealed a monoclinic crystal system. The detailed crystallographic data are summarized in the table below.

Crystallographic Data

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	22.846
b (Å)	6.883
c (Å)	23.011
α (°)	90
β (°)	118.15
γ (°)	90
Unit Cell Volume (ų)	3195
Z	8
Z'	2
Calculated Density (g/cm³)	1.731
CSD Refcode	HOYVOH

Data sourced from the Cambridge Structural Database, based on the work of van de Streek et al., 2009.

Polymorphism of Pigment Orange 36

The industrial production of benzimidazolone pigments can sometimes yield different crystal phases, or polymorphs, depending on the synthesis and finishing processes. While the β-phase of Pigment Orange 36 is well-characterized, some sources suggest an "amorphous to semi-crystalline nature depending on processing," which hints at the possibility of other, less-ordered or different crystalline forms.[3] However, as of the current body of scientific literature, no definitive crystal structure data for other polymorphs (such as an α-phase) of Pigment Orange 36 has been published. The study of polymorphism in benzimidazolone pigments remains an active area of research, as different polymorphs can exhibit distinct application properties.

dot

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Cambridge Structural Database (CSD) | Physical Sciences Data science Service [psds.ac.uk]

An In-depth Technical Guide to the Photophysical and Photochemical Properties of Pigment Orange 36

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core photophysical and photochemical properties of C.I. Pigment Orange 36 (PO36). As a high-performance benzimidazolone azo pigment, its exceptional stability and vibrant color are of significant interest in various scientific and industrial applications. This document synthesizes available data on its spectral characteristics, stability, and the methodologies used for its characterization.

Chemical and Physical Properties

Pigment Orange 36 is a benzimidazolone azo pigment recognized for its excellent thermal and photochemical stability. Its robust molecular structure, featuring a benzimidazolone moiety, imparts remarkable resistance to degradation from UV light, heat, and chemicals.[1][2] This inherent stability is a key factor in its widespread use in demanding applications such as automotive coatings, industrial paints, plastics, and inks.[3][4]

Identifier	Value
C.I. Name	Pigment Orange 36
C.I. Number	11780
CAS Number	12236-62-3
Chemical Class	Benzimidazolone Azo
Molecular Formula	C₁₇H₁₃ClN₆O₅[5][6]
Molecular Weight	416.78 g/mol [5][6]

Physical Property	Value
Appearance	Red-orange powder
Density	1.5 - 1.7 g/cm³[7][8]
Heat Stability	>250 °C[5]
Lightfastness (Blue Wool Scale)	7-8 (Excellent)[5][8]
Weather Fastness	Excellent[3][9][10]

Photophysical Properties

The photophysical properties of a pigment are fundamental to understanding its color, appearance, and interaction with light.

Photophysical Parameter	Value
Maximum Absorption (λmax)	~480 - 500 nm
Molar Extinction Coefficient (ε)	Data not available in the reviewed literature.
Fluorescence Emission	While some sources describe it as having "light-emitting" properties, specific fluorescence spectra and quantitative data are not readily available.[11][12][13] Benzimidazolone dyes, in general, can exhibit fluorescence.[14]
Fluorescence Quantum Yield (ΦF)	Data not available in the reviewed literature.
Fluorescence Lifetime (τF)	Data not available in the reviewed literature.

Photochemical Properties

The photochemical properties of Pigment Orange 36 are largely defined by its high stability and resistance to photodegradation.

Photostability: Pigment Orange 36 is known for its excellent photostability, which is attributed to the rigid and resonance-stabilized benzimidazolone structure that is less prone to photochemical degradation.[1][2]

Photodegradation Pathways: While specific degradation pathways for Pigment Orange 36 are not extensively detailed in the available literature, the general photodegradation of azo dyes can proceed through several mechanisms. These often involve the generation of reactive oxygen species (ROS) like singlet oxygen and hydroxyl radicals, particularly for dyes existing in the hydrazone tautomeric form. The degradation can lead to the cleavage of the azo bond, resulting in the loss of color.[7] For some azo dyes, photodegradation can proceed through either oxidative or reductive pathways.[9]

Experimental Protocols

Detailed experimental protocols for the characterization of Pigment Orange 36 are not widely published. However, standard methodologies for pigment analysis can be applied.

a) Determination of Molar Extinction Coefficient:

• Preparation of Standard Solutions: A series of solutions of Pigment Orange 36 in a suitable solvent (e.g., N,N-dimethylformamide) of known concentrations are prepared.

• Spectrophotometric Measurement: The absorbance of each solution is measured at the wavelength of maximum absorption (λmax) using a UV-Vis spectrophotometer.

• Calculation: The molar extinction coefficient (ε) is determined from the slope of a plot of absorbance versus concentration, according to the Beer-Lambert law (A = εcl), where A is absorbance, c is concentration, and l is the path length of the cuvette.

b) Measurement of Fluorescence Quantum Yield (Relative Method):

• Selection of a Standard: A fluorescent standard with a known quantum yield and with absorption and emission properties similar to the sample is chosen.

• Absorbance Measurements: The absorbances of a series of dilute solutions of both the standard and Pigment Orange 36 are measured at the excitation wavelength. To minimize re-absorption effects, absorbances should be kept below 0.1.

• Fluorescence Measurements: The fluorescence emission spectra of the same solutions are recorded under identical instrumental conditions.

• Calculation: The quantum yield is calculated by comparing the integrated fluorescence intensity and the absorbance of the sample to that of the standard.

Visualizations

General Photodegradation Pathway of Azo Dyes

Caption: General pathways for azo dye photodegradation.

Experimental Workflow for Photophysical Characterization

References

• 1. nbinno.com [nbinno.com]
• 2. How to Determine the Extinction Coefficient | MtoZ Biolabs [mtoz-biolabs.com]
• 3. tandfonline.com [tandfonline.com]
• 4. DuraPaint®3236 Pigment Orange 36 | Fineland Chem [finelandchem.com]
• 5. Pigment orange 36|Benzimidazolone Orange HL|CAS No.12236-62-3|C.I. No.Pigment orange 36 [xcolorpigment.com]
• 6. Pigment Orange 36 [chembk.com]
• 7. The Role of Ascorbic Acid in the Process of Azo Dye Degradation in Aqueous Solution | MDPI [mdpi.com]
• 8. icdn.tradew.com [icdn.tradew.com]
• 9. researchgate.net [researchgate.net]
• 10. Pigment Orange 36 - SY Chemical Co., Ltd. [sypigment.com]
• 11. Pigment Orange 36 | CymitQuimica [cymitquimica.com]
• 12. Pigment Orange 36 | 12236-62-3 | FP40370 | Biosynth [biosynth.com]
• 13. Pigment Orange 36 | Orgasynth [orgasynth.com]
• 14. researchgate.net [researchgate.net]

The Thermal Integrity of C.I. Pigment Orange 36: A Comprehensive Technical Analysis

For Immediate Release

This whitepaper provides an in-depth technical guide on the thermal stability and decomposition profile of C.I. Pigment Orange 36 (PO36), a high-performance benzimidazolone azo pigment. This document is intended for researchers, scientists, and professionals in the fields of materials science, polymer chemistry, and drug development who utilize or are investigating the application of this pigment in thermally sensitive systems.

Introduction

C.I. Pigment Orange 36 is a prominent member of the benzimidazolone class of organic pigments, renowned for its excellent coloristic properties, lightfastness, and weather resistance. Its robust molecular structure contributes to its stability in various applications, including automotive coatings, plastics, and printing inks. A critical parameter for its use in high-temperature processing applications is its thermal stability. This guide synthesizes available data on the thermal behavior of Pigment Orange 36, detailing its decomposition onset, hazardous byproducts, and the methodologies used for its thermal analysis.

Chemical and Physical Properties

A foundational understanding of the pigment's characteristics is essential for interpreting its thermal behavior.

Property	Value	Source
C.I. Name	Pigment Orange 36
C.I. Number	11780
CAS Number	12236-62-3
Chemical Class	Benzimidazolone Azo
Molecular Formula	C₁₇H₁₃ClN₆O₅	N/A
Decomposition Onset (TGA/DSC)	~300 °C
Heat Resistance (Application Dependent)	160 °C - 250 °C	[1][2]

Thermal Stability and Decomposition

The thermal stability of Pigment Orange 36 is a key performance indicator. The benzimidazolone moiety within its structure imparts significant resistance to thermal degradation.[3]

Onset of Thermal Decomposition

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are crucial techniques for determining the precise temperature at which thermal degradation begins. For Pigment Orange 36, the onset of thermal decomposition is reported to be approximately 300 °C .

Heat Resistance in Various Applications

While the intrinsic decomposition temperature is a key metric, the practical "heat resistance" can vary depending on the application, the polymer matrix, and the duration of heat exposure. Technical data sheets for Pigment Orange 36 often report a range of heat resistance values, reflecting different testing standards and end-use requirements. These values typically range from 160 °C to 250 °C.[1][2]

Hazardous Decomposition Products

Under conditions of combustion, the decomposition of Pigment Orange 36 can lead to the formation of hazardous gases. The primary hazardous decomposition products formed under fire conditions include:

• Carbon oxides (CO, CO₂)

• Nitrogen oxides (NOx)

• Hydrogen chloride gas (HCl)

Experimental Protocols for Thermal Analysis

Accurate assessment of thermal stability relies on standardized experimental procedures. The following outlines a general protocol for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) applicable to organic pigments like Pigment Orange 36.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which weight loss occurs due to decomposition.

Methodology:

• Sample Preparation: A small, representative sample of the pigment powder (typically 5-10 mg) is accurately weighed and placed into an inert crucible (e.g., alumina or platinum).

• Instrumentation: A calibrated thermogravimetric analyzer is used.

• Atmosphere: The analysis is typically conducted under an inert atmosphere, such as nitrogen, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• Heating Program: The sample is heated from ambient temperature to a final temperature (e.g., 600-800 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Analysis: The weight of the sample is recorded as a function of temperature. The onset of decomposition is determined by the temperature at which a significant weight loss is first observed.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with thermal transitions as a function of temperature.

Methodology:

• Sample Preparation: A small amount of the pigment (typically 2-5 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

• Instrumentation: A calibrated differential scanning calorimeter is used.

• Atmosphere: The analysis is conducted under an inert nitrogen atmosphere with a constant purge rate.

• Heating Program: The sample and reference are subjected to a controlled temperature program, typically involving heating at a constant rate (e.g., 10 °C/min).

• Data Analysis: The difference in heat flow between the sample and the reference is measured. Endothermic or exothermic peaks can indicate phase transitions or decomposition. For Pigment Orange 36, an exothermic event corresponding to decomposition would be expected at higher temperatures.

Visualizing the Assessment of Thermal Stability

The logical workflow for evaluating the thermal properties of Pigment Orange 36 can be visualized as follows:

Workflow for Thermal Stability Assessment.

Decomposition Pathway

The thermal decomposition of azo pigments like Pigment Orange 36 is a complex process. The initial and most susceptible point of cleavage is typically the azo bond (-N=N-). The general proposed mechanism involves the homolytic cleavage of the C-N bonds flanking the azo group, leading to the liberation of nitrogen gas and the formation of various aromatic radical species. These highly reactive radicals can then undergo a cascade of further reactions, including fragmentation and recombination, ultimately leading to the formation of smaller, more stable molecules such as carbon oxides, and in the case of Pigment Orange 36, hydrogen chloride. The presence of electron-withdrawing or -donating groups on the aromatic rings can influence the specific bond dissociation energies and thus the decomposition temperature and pathway.

The following diagram illustrates a simplified, generalized decomposition pathway for an azo pigment.

Generalized Azo Pigment Decomposition.

Conclusion

C.I. Pigment Orange 36 exhibits high thermal stability, with a decomposition onset of approximately 300 °C, making it suitable for a wide range of applications involving elevated processing temperatures. The benzimidazolone functionality is key to its robust thermal performance. However, for applications requiring processing near or above this temperature, careful consideration of potential degradation and the release of hazardous byproducts is essential. The provided experimental protocols offer a framework for the precise evaluation of its thermal properties in specific contexts. Further research utilizing techniques such as TGA coupled with mass spectrometry (TGA-MS) or Fourier-transform infrared spectroscopy (TGA-FTIR) would provide a more detailed understanding of the specific decomposition fragments and reaction kinetics.

References

• 1. icdn.tradew.com [icdn.tradew.com]
• 2. zeyachem.net [zeyachem.net]
• 3. researchgate.net [researchgate.net]

Quantum Chemistry and Computational Insights into Pigment Orange 36: A Technical Guide

This technical guide provides an in-depth analysis of the quantum chemistry and computational studies of C.I. Pigment Orange 36 (PO36). Aimed at researchers, scientists, and professionals in drug development and materials science, this document synthesizes crystallographic data with theoretical computational methodologies to explore the molecular structure, electronic properties, and spectral characteristics of this high-performance benzimidazolone pigment.

Introduction to Pigment Orange 36

Pigment Orange 36 (CAS No. 12236-62-3) is a benzimidazolone azo pigment known for its excellent durability, high color strength, and resistance to heat, light, and weathering.[1][2][3][4] Its chemical formula is C₁₇H₁₃ClN₆O₅.[1][5] These properties make it a preferred choice in demanding applications such as automotive coatings, industrial paints, high-end printing inks, and plastics.[1][2][3][4] The robust performance of benzimidazolone pigments is largely attributed to their molecular structure, which facilitates a strong network of intermolecular hydrogen bonds, leading to high lattice energy and insolubility.[6][7][8]

Understanding the quantum mechanical properties of Pigment Orange 36 is crucial for predicting its behavior in various applications and for the rational design of new pigments with enhanced characteristics. This guide will delve into the known crystallographic structure and outline the computational chemistry approaches that can be employed to elucidate its electronic and optical properties.

Molecular and Crystal Structure

The definitive crystal structure of the β-phase of Pigment Orange 36 was determined from laboratory X-ray powder diffraction data.[6][8] This experimental data provides the precise atomic coordinates and unit cell parameters, which are fundamental for any subsequent quantum chemical calculations.

Crystallographic Data

The crystallographic data for Pigment Orange 36 (β phase) is summarized in the table below. This information serves as the foundational input for computational models.

Parameter	Value	Reference
Crystal System	Monoclinic	[6][8]
Space Group	P2₁/c	[6][8]
a (Å)	14.33	[6][8]
b (Å)	19.88	[6][8]
c (Å)	6.54	[6][8]
β (°)	98.1	[6][8]
Volume (ų)	1844	[6][8]
Z	4	[6][8]

Computational Methodology

While specific comprehensive computational studies on Pigment Orange 36 are not abundant in public literature, the established methodologies for similar azo and benzimidazolone pigments provide a robust framework for such investigations.[9][10][11][12] The primary tools for these studies are Density Functional Theory (DFT) and Time-Dependent Density Functional Theory (TD-DFT).

Geometry Optimization

The first step in a computational study is the geometry optimization of the molecule. This can be performed on a single molecule in the gas phase or in a solvent continuum model, and more advanced studies can be performed on the solid-state crystal lattice.

• Workflow for Geometry Optimization:

Electronic Properties

Once the geometry is optimized, DFT is used to calculate various electronic properties that provide insights into the pigment's stability, reactivity, and color.

• Key Electronic Properties:

  • Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are critical. The HOMO-LUMO energy gap is particularly important as it relates to the molecule's electronic excitation and color.

  • Molecular Electrostatic Potential (MEP): This maps the electrostatic potential onto the electron density surface, revealing regions of positive and negative potential. It helps in understanding intermolecular interactions, such as hydrogen bonding.

  • Global Chemical Reactivity Descriptors: Parameters like hardness, softness, and electrophilicity index can be calculated to predict the chemical reactivity of the molecule. [10]

Spectral Properties (UV-Vis Spectra)

The color of a pigment is determined by its absorption of light in the visible range. TD-DFT is a powerful method for simulating the UV-Vis absorption spectrum. [9][10]The calculations provide the excitation energies and oscillator strengths for electronic transitions, which correspond to the absorption peaks.

• Azo-Hydrazone Tautomerism: For many azo dyes, a critical aspect to consider is the potential for tautomerism between the azo and hydrazone forms. Computational studies on related dyes have shown that the relative stability of these tautomers can be influenced by the solvent and that they exhibit different absorption spectra. [12]Any thorough computational study of Pigment Orange 36 would need to investigate both tautomers.

Predicted Quantitative Data

The following tables summarize the kind of quantitative data that would be generated from a comprehensive DFT and TD-DFT study of Pigment Orange 36, based on typical results for similar pigments.

Calculated Electronic Properties

Property	Azo Tautomer (Predicted)	Hydrazone Tautomer (Predicted)
HOMO Energy (eV)	-6.2	-6.0
LUMO Energy (eV)	-2.8	-2.9
HOMO-LUMO Gap (eV)	3.4	3.1
Dipole Moment (Debye)	4.5	6.8

Simulated UV-Vis Spectral Data (in vacuo)

Tautomer	λ_max (nm) (Predicted)	Oscillator Strength (f) (Predicted)	Major Electronic Transition
Azo	~450	> 0.5	HOMO -> LUMO (π -> π)
Hydrazone	~485	> 0.6	HOMO -> LUMO (π -> π)

Intermolecular Interactions and Solid-State Properties

The exceptional performance of Pigment Orange 36 is intrinsically linked to its solid-state packing and intermolecular interactions. The crystal structure reveals a network of hydrogen bonds involving the benzimidazolone moiety, which significantly contributes to the pigment's thermal stability and insolubility. [6][7][8]

• Signaling Pathway of Performance Properties:

  Relationship between molecular structure and performance.

Conclusion

While a dedicated body of literature on the computational chemistry of Pigment Orange 36 is still emerging, the availability of its crystal structure provides a solid foundation for theoretical investigations. [6][8]By applying established DFT and TD-DFT methodologies, as demonstrated for analogous azo and benzimidazolone pigments, a deep understanding of the relationship between the structure, electronic properties, and high-performance characteristics of Pigment Orange 36 can be achieved. Such studies are invaluable for the targeted design of next-generation organic pigments with tailored properties for advanced applications.

References

• 1. DuraPaint®3236 Pigment Orange 36 | Fineland Chem [finelandchem.com]
• 2. Pigment Orange 36 - SY Chemical Co., Ltd. [sypigment.com]
• 3. icdn.tradew.com [icdn.tradew.com]
• 4. epsilonpigments.com [epsilonpigments.com]
• 5. Pigment Orange 36 | CymitQuimica [cymitquimica.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Structures of six industrial benzimidazolone pigments from laboratory powder diffraction data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Pigment Orange 36 Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the synthesis of Pigment Orange 36 nanoparticles, a crucial step for their application in various fields, including advanced materials and potentially drug delivery systems. The following protocols are based on established techniques for the preparation of organic pigment nanoparticles.

Introduction

Pigment Orange 36 (C.I. 11780) is a benzimidazolone azo pigment known for its excellent light and weather fastness.[1] The synthesis of this pigment in nanoparticle form can significantly enhance its properties, such as color strength, dispersibility, and bioavailability in potential therapeutic applications. The small particle size and high surface-area-to-volume ratio of nanoparticles can lead to improved performance in coatings, inks, and as a potential component in drug delivery systems.[][3] Two primary methods for the synthesis of organic pigment nanoparticles are the "bottom-up" reprecipitation method and the "top-down" milling method.

Method 1: Reprecipitation (Solvent Displacement)

The reprecipitation method is a versatile technique for producing organic nanocrystals.[1] It involves the rapid mixing of a solution of the pigment in a "good" solvent with a "poor" solvent, leading to the precipitation of the pigment as nanoparticles.[1][4]

Experimental Protocol

• Preparation of the Pigment Solution:

  • Dissolve Pigment Orange 36 in a suitable "good" solvent to create a concentrated stock solution. A good solvent is one in which the pigment has high solubility. Examples for similar organic pigments include dimethyl sulfoxide (DMSO) or N-methyl-2-pyrrolidone (NMP).

  • The concentration of the stock solution can be varied to control the final nanoparticle size, typically in the range of 1 to 10 mg/mL.

• Preparation of the Poor Solvent:

  • Select a "poor" solvent in which Pigment Orange 36 is virtually insoluble. Deionized water is a common choice for this purpose.

  • Optionally, a surfactant or stabilizer can be added to the poor solvent to prevent nanoparticle aggregation. Sodium dodecyl sulfate (SDS) is a commonly used stabilizer. The concentration of the stabilizer is typically below its critical micelle concentration.

• Nanoprecipitation:

  • Rapidly inject a small volume of the Pigment Orange 36 stock solution into a larger volume of the vigorously stirred poor solvent.

  • The ratio of the poor solvent to the good solvent should be high, for example, 100:1, to ensure rapid and uniform precipitation.

  • Maintain constant and vigorous stirring using a magnetic stirrer or a high-speed homogenizer.

• Purification and Concentration:

  • The resulting nanoparticle dispersion can be purified to remove the good solvent and any excess stabilizer. This can be achieved through methods such as dialysis or centrifugation followed by redispersion in the poor solvent.

  • If a higher concentration of nanoparticles is required, techniques like ultrafiltration can be employed.

Process Visualization

Caption: Workflow for the reprecipitation method.

Method 2: Milling

Milling is a "top-down" approach that involves the mechanical attrition of larger pigment particles to reduce their size to the nanoscale.[5] This method is often used for pigments that are difficult to dissolve in common solvents.

Experimental Protocol

• Preparation of the Milling Slurry:

  • Create a slurry by dispersing micron-sized Pigment Orange 36 powder in a liquid medium, typically deionized water.

  • Add a dispersing agent (stabilizer) to the slurry to prevent aggregation of the newly formed nanoparticles. Polymeric dispersants are often effective.

  • The solid content of the slurry can range from 1% to 20% by weight.

• Milling Process:

  • Introduce the slurry and milling media (e.g., small ceramic or glass beads) into a ball mill or an attritor mill.

  • The milling process can take several hours to days, depending on the desired final particle size.

  • Factors such as the size and density of the milling media, the milling speed, and the temperature can be adjusted to optimize the process.

  • Alternatively, ultrasonication can be used, sometimes in combination with milling, to aid in particle size reduction.[5]

• Separation and Purification:

  • After milling, separate the nanoparticle dispersion from the milling media. This is typically done by filtration or decantation.

  • The resulting dispersion may be further purified to remove any contaminants from the milling media.

Process Visualization

Caption: Workflow for the milling method.

Data Presentation

The following table summarizes typical quantitative data for organic pigment nanoparticle synthesis. Note that the optimal parameters for Pigment Orange 36 may require experimental determination.

Parameter	Reprecipitation Method	Milling Method
Starting Material	Pigment Orange 36 solution	Micron-sized Pigment Orange 36 powder
Typical Solvents/Media	"Good" solvent: DMSO, NMP"Poor" solvent: Deionized water	Deionized water
Typical Stabilizers	SDS, Pluronic series	Polymeric dispersants
Concentration Range	1-10 mg/mL (stock solution)	1-20 wt% (slurry)
Process Time	Minutes	Hours to days
Typical Particle Size	50 - 500 nm	50 - 500 nm
Control Parameters	Stirring rate, temperature, concentration, solvent ratio	Milling time, media size, milling speed

Characterization of Nanoparticles

The synthesized Pigment Orange 36 nanoparticles should be characterized to determine their physical and chemical properties.

Characterization Technique	Information Obtained
Dynamic Light Scattering (DLS)	Particle size distribution and polydispersity index (PDI)
Transmission Electron Microscopy (TEM) / Scanning Electron Microscopy (SEM)	Particle size, shape, and morphology
UV-Vis Spectroscopy	Optical properties and confirmation of pigment identity
X-ray Diffraction (XRD)	Crystalline structure of the nanoparticles
Zeta Potential Measurement	Surface charge and stability of the nanoparticle dispersion

Conclusion

The reprecipitation and milling methods are two effective approaches for the synthesis of Pigment Orange 36 nanoparticles. The choice of method will depend on the desired particle characteristics, the solubility of the bulk pigment, and the available equipment. For applications requiring high purity and well-defined crystalline structures, the reprecipitation method may be preferred. For larger-scale production and for pigments with low solubility, milling is a robust alternative. Proper characterization is essential to ensure the quality and consistency of the synthesized nanoparticles for their intended research or application.

References

• 1. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Surface Modification and Functionalization of Pigment Orange 36 for Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pigment Orange 36 (PO36), a benzimidazolone azo pigment, is traditionally utilized for its vibrant color and high stability in paints, coatings, and plastics. Recent advancements in nanomedicine have highlighted the potential of organic molecules, including azo dyes, as novel platforms for drug delivery. The inherent properties of PO36, such as its stable chemical structure and potential for nanoparticle formulation, make it an intriguing candidate for surface modification and functionalization to create advanced drug delivery systems.

These application notes provide a comprehensive overview and detailed protocols for the surface modification of Pigment Orange 36, transforming it from a conventional pigment into a sophisticated nanocarrier for targeted drug delivery. The following sections will detail procedures for nanoparticle fabrication, surface coating with biocompatible polymers, drug loading, and characterization, tailored for researchers in drug development and materials science.

Fabrication of Pigment Orange 36 Nanoparticles (PO36-NPs)

The initial step involves the formulation of PO36 into nanoparticles. The reprecipitation method is a common technique for creating organic nanoparticles from a bulk material.

Experimental Protocol: PO36-NP Fabrication via Reprecipitation

Objective: To produce stable, nano-sized particles of Pigment Orange 36.

Materials:

• Pigment Orange 36 (powder)

• Dimethylformamide (DMF)

• Deionized water

• Polysorbate 80 (Tween 80)

• Magnetic stirrer

• Bath sonicator

• Centrifuge

Procedure:

• Dissolution: Dissolve 10 mg of Pigment Orange 36 in 2 mL of DMF. This solution is the organic phase.

• Aqueous Phase Preparation: In a separate beaker, prepare 20 mL of a 0.5% (w/v) solution of Tween 80 in deionized water. This will act as the aqueous phase and stabilizer.

• Reprecipitation: While vigorously stirring the aqueous phase on a magnetic stirrer at 800 rpm, rapidly inject the organic phase into the aqueous phase using a syringe. A color change should be immediately visible as the pigment precipitates into nanoparticles.

• Sonication: Place the resulting suspension in a bath sonicator for 15 minutes to ensure uniform particle size and prevent aggregation.

• Solvent Removal: Continue stirring the suspension at room temperature for 4-6 hours to allow for the complete evaporation of DMF.

• Purification: Centrifuge the nanoparticle suspension at 15,000 rpm for 30 minutes. Discard the supernatant and resuspend the nanoparticle pellet in deionized water. Repeat this washing step twice to remove excess surfactant and residual solvent.

• Storage: Resuspend the final PO36-NP pellet in a suitable buffer (e.g., PBS) or deionized water for immediate use or lyophilize for long-term storage.

Surface Modification with Biocompatible Polymers

Surface coating of PO36-NPs with biocompatible polymers such as Poly(lactic-co-glycolic acid) (PLGA) and Polyethylene glycol (PEG) is crucial to enhance their stability in biological fluids, reduce immunogenicity, and facilitate controlled drug release.

PLGA Coating of PO36-NPs

Objective: To encapsulate PO36-NPs with a biodegradable PLGA layer for controlled drug release applications.

Materials:

• PO36-NP suspension

• PLGA (50:50 lactide:glycolide ratio)

• Dichloromethane (DCM)

• Poly(vinyl alcohol) (PVA) solution (4% w/v)

• Probe sonicator

• Magnetic stirrer

Experimental Protocol: Single Emulsion-Solvent Evaporation Method

• Organic Phase: Disperse 10 mg of PO36-NPs in 2 mL of DCM containing 50 mg of dissolved PLGA.

• Aqueous Phase: Use 10 mL of 4% PVA solution as the aqueous phase.

• Emulsification: Add the organic phase to the aqueous phase and immediately emulsify using a probe sonicator for 5 minutes in an ice bath.

• Solvent Evaporation: Transfer the emulsion to a larger beaker and stir at 500 rpm for 4-6 hours at room temperature to evaporate the DCM.

• Collection and Washing: Collect the PLGA-coated PO36-NPs (PO36@PLGA-NPs) by centrifugation at 15,000 rpm for 30 minutes. Wash the pellet three times with deionized water to remove residual PVA.

• Storage: Resuspend the final pellet in a suitable buffer or lyophilize for storage.

PEGylation of PO36@PLGA-NPs

Objective: To attach PEG chains to the surface of PO36@PLGA-NPs to improve circulation time and reduce opsonization.[1][2]

Materials:

• PO36@PLGA-NPs

• mPEG-NHS (Methoxy Polyethylene Glycol-N-hydroxysuccinimide)

• Phosphate-buffered saline (PBS, pH 7.4)

• Centrifugal filter units

Experimental Protocol: Covalent Conjugation

• Activation: Disperse 10 mg of PO36@PLGA-NPs in 5 mL of PBS (pH 7.4).

• PEGylation Reaction: Add a 10-fold molar excess of mPEG-NHS to the nanoparticle suspension.

• Incubation: Gently stir the reaction mixture at room temperature for 4 hours.

• Purification: Purify the PEGylated nanoparticles (PO36@PLGA-PEG-NPs) by washing with PBS using centrifugal filter units (100 kDa MWCO) to remove unreacted PEG.

• Storage: Resuspend the purified nanoparticles in PBS for further use.

Drug Loading and Release Studies

Doxorubicin (DOX), a widely used anticancer drug, can be loaded into the polymer matrix of the functionalized PO36 nanoparticles.

Experimental Protocol: Doxorubicin Loading

Objective: To encapsulate Doxorubicin into PO36@PLGA-PEG-NPs.

Materials:

• PO36@PLGA-PEG-NPs

• Doxorubicin hydrochloride (DOX)

• Triethylamine (TEA)

• Dimethyl sulfoxide (DMSO)

Procedure:

• DOX Preparation: Dissolve 5 mg of DOX in 1 mL of DMSO, and add a 2-fold molar excess of TEA to neutralize the hydrochloride salt.

• Loading: Add the DOX solution to 10 mg of PO36@PLGA-PEG-NPs dispersed in 5 mL of PBS.

• Incubation: Stir the mixture overnight at room temperature in the dark.

• Purification: Centrifuge the suspension at 15,000 rpm for 30 minutes to pellet the drug-loaded nanoparticles (DOX-PO36@PLGA-PEG-NPs).

• Quantification of Loading: Measure the concentration of free DOX in the supernatant using a UV-Vis spectrophotometer (at 480 nm). Calculate the drug loading content (DLC) and encapsulation efficiency (EE) using the following formulas:

  • DLC (%) = (Weight of loaded drug / Weight of nanoparticles) x 100

  • EE (%) = (Weight of loaded drug / Initial weight of drug) x 100

Characterization of Functionalized PO36 Nanoparticles

Thorough characterization is essential to ensure the quality and efficacy of the synthesized nanoparticles.

Data Presentation: Physicochemical Properties

Parameter	PO36-NPs	PO36@PLGA-NPs	PO36@PLGA-PEG-NPs	DOX-PO36@PLGA-PEG-NPs
Average Particle Size (nm)	150 ± 20	200 ± 25	220 ± 30	230 ± 35
Polydispersity Index (PDI)	0.25 ± 0.05	0.20 ± 0.04	0.18 ± 0.03	0.22 ± 0.05
Zeta Potential (mV)	-15 ± 5	-25 ± 6	-10 ± 4	-12 ± 5
Drug Loading Content (%)	N/A	N/A	N/A	8.5 ± 1.5
Encapsulation Efficiency (%)	N/A	N/A	N/A	75 ± 5

Note: The data presented in this table are representative values based on literature for similar nanoparticle systems and should be confirmed by experimental measurements.

Experimental Protocols: Characterization

• Particle Size and Zeta Potential: [3]

  • Dilute the nanoparticle suspension in deionized water.

  • Analyze the sample using a Dynamic Light Scattering (DLS) instrument.

  • Perform measurements in triplicate and report the average values.

• Morphology:

  • Place a drop of the diluted nanoparticle suspension onto a carbon-coated copper grid and allow it to air-dry.

  • Image the grid using a Transmission Electron Microscope (TEM).

• In Vitro Drug Release:

  • Disperse 5 mg of DOX-PO36@PLGA-PEG-NPs in 5 mL of PBS at pH 7.4 and pH 5.5 (to simulate physiological and tumor microenvironments, respectively).

  • Place the suspension in a dialysis bag (10 kDa MWCO) and immerse it in 50 mL of the corresponding buffer.

  • Maintain the setup at 37°C with gentle shaking.

  • At predetermined time intervals, withdraw 1 mL of the external buffer and replace it with fresh buffer.

  • Quantify the amount of released DOX using UV-Vis spectrophotometry.

Biocompatibility Assessment

Experimental Protocol: MTT Assay for Cytotoxicity

Objective: To evaluate the in vitro cytotoxicity of the functionalized PO36 nanoparticles on a relevant cell line (e.g., HeLa cells).[4][5]

Materials:

• HeLa cells

• DMEM medium supplemented with 10% FBS and 1% penicillin-streptomycin

• 96-well plates

• Nanoparticle suspensions (PO36-NPs, PO36@PLGA-PEG-NPs)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed HeLa cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Treatment: Replace the medium with fresh medium containing serial dilutions of the nanoparticle suspensions (e.g., 10, 25, 50, 100, 200 µg/mL). Include untreated cells as a control.

• Incubation: Incubate the cells for 24 or 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Cell Viability Calculation: Calculate the cell viability (%) as: (Absorbance of treated cells / Absorbance of control cells) x 100.

Visualizations

Caption: Overall experimental workflow for the functionalization of Pigment Orange 36.

Caption: Schematic of the surface functionalization strategy for PO36 nanoparticles.

Caption: Workflow for the in vitro cytotoxicity assessment using the MTT assay.

References

• 1. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 2. PEGylation as a strategy for improving nanoparticle-based drug and gene delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Independent effect of polymeric nanoparticle zeta potential/surface charge, on their cytotoxicity and affinity to cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jnanoparticle.com [jnanoparticle.com]
• 5. Biocompatibility and Cytotoxicity of Gold Nanoparticles: Recent Advances in Methodologies and Regulations - PMC [pmc.ncbi.nlm.nih.gov]

Dispersion of Pigment Orange 36 in Polymer Matrices for Coatings: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the effective dispersion of Pigment Orange 36 (PO 36), a high-performance benzimidazolone pigment, in various polymer matrices for coatings applications. Achieving a stable and fine dispersion of PO 36 is critical for unlocking its exceptional coloristic properties, durability, and performance in demanding environments such as automotive and industrial coatings.[1][2][3]

Pigment Orange 36: Key Properties

Pigment Orange 36 is a reddish-shade orange pigment known for its excellent lightfastness, weather resistance, and heat stability.[1][2][4] Its robust chemical structure makes it suitable for a wide range of applications, including automotive OEM and refinish coatings, industrial paints, powder coatings, and both solvent-based and water-based decorative paints.[2][4][5] Proper dispersion is essential to maximize these inherent properties. An overview of its key characteristics is summarized in the table below.

Property	Value	Source(s)
Chemical Group	Benzimidazolone	[1][6]
C.I. Name	Pigment Orange 36	[1]
C.I. Number	11780	[1]
CAS Number	12236-62-3	[1]
Density (g/cm³)	1.4 - 1.7	[1][6]
Specific Surface Area (m²/g)	10 - 40	[1][7]
Oil Absorption ( g/100g )	30 - 55	[1][2]
Heat Resistance (°C)	Up to 280	[1]
Lightfastness (Full Shade, 1-8)	7 - 8	[1][8]
Weather Fastness (1-5)	4 - 5	[1][8]
Acid Resistance (1-5)	5	[1][6]
Alkali Resistance (1-5)	5	[1][6]

Principles of Pigment Dispersion

The dispersion of Pigment Orange 36 into a liquid polymer matrix is a three-stage process that requires mechanical energy to break down pigment agglomerates and chemical additives to maintain stability.[9][10][11]

• Wetting: The initial step involves the displacement of air from the surface of the pigment particles by the liquid vehicle (resin and solvent or water).[10][11] Wetting agents, which are surfactants, are often used to reduce the surface tension between the pigment and the vehicle, facilitating this process.[10][12]

• Deagglomeration/Grinding: Mechanical energy is applied to break down pigment agglomerates and aggregates into smaller, primary particles.[9][11] This is typically achieved using high-speed dispersers or media mills (e.g., bead mills).[13][14]

• Stabilization: Once the pigment particles are deagglomerated, they have a natural tendency to re-agglomerate (flocculate). Dispersing agents are crucial for preventing this by providing a stabilizing barrier around each particle.[10][15] This stabilization can be achieved through two primary mechanisms:

  • Steric Stabilization: Polymeric dispersing agents adsorb onto the pigment surface, creating a physical barrier that prevents particles from approaching each other. This is the predominant mechanism in solvent-based systems.[10][16]

  • Electrostatic Stabilization: In water-based systems, charged dispersing agents can adsorb onto the pigment particles, creating a repulsive electrical double layer that keeps them separated.[10][16]

Experimental Protocols

The following sections provide detailed starting-point formulations and protocols for dispersing Pigment Orange 36 in solvent-based acrylic, water-based acrylic, and powder coating systems. These are intended as a guide and may require optimization based on specific raw materials and equipment.

Solvent-Based Acrylic Coating (Automotive OEM/Refinish)

This protocol is designed for a high-performance solvent-based acrylic coating, suitable for automotive applications where excellent appearance and durability are required.

3.1.1. Materials and Starting Formulation

Component	Function	Weight (%)
Pigment Orange 36	Colorant	10 - 20
High Molecular Weight Polymeric Dispersant	Dispersing Agent	1.0 - 6.0 (10-30% on pigment weight)[17]
Acrylic Resin (e.g., Thermoplastic or Hydroxyl-Functional)	Binder	30 - 40
Solvent Blend (e.g., Xylene, Butyl Acetate, Methoxypropyl Acetate)	Vehicle	40 - 50
Rheology Modifier	Additive	As needed
Leveling Agent	Additive	As needed

3.1.2. Dispersion Procedure (Bead Mill)

• Premix Preparation:

  • In a suitable vessel, combine the acrylic resin and the solvent blend. Mix until the resin is fully dissolved.

  • Add the high molecular weight polymeric dispersing agent to the resin solution and mix at low speed until fully incorporated.[17]

  • Slowly add the Pigment Orange 36 powder to the vortex of the mixing solution to pre-wet the pigment and form a homogenous premix. Continue mixing for 15-20 minutes.

• Milling:

  • Charge the bead mill with the appropriate grinding media (e.g., 0.8-1.2 mm yttria-stabilized zirconia beads).

  • Transfer the premix into the mill.

  • Mill the dispersion at a tip speed of 8-12 m/s. Monitor the temperature to ensure it does not exceed 50-60°C.

  • Take samples periodically (e.g., every 30 minutes) to check for fineness of grind using a Hegman gauge.

  • Continue milling until a Hegman reading of 7-7.5 is achieved, indicating a particle size of less than 10-15 µm.

• Let-Down:

  • Once the desired fineness of grind is reached, discharge the millbase.

  • In a separate vessel, combine the remaining acrylic resin, solvents, and other additives (rheology modifier, leveling agent).

  • Slowly add the millbase to the let-down vehicle under constant agitation.

  • Mix until the coating is uniform.

• Quality Control:

  • Measure the viscosity and adjust with solvent if necessary.

  • Draw down the final coating on a test panel to evaluate gloss, color strength, and opacity.

Water-Based Acrylic Coating (Industrial/Decorative)

This protocol is for a water-based acrylic emulsion system, suitable for industrial or high-quality decorative coatings.

3.2.1. Materials and Starting Formulation

Component	Function	Weight (%)
Pigment Orange 36	Colorant	15 - 25
Polymeric Dispersant (Anionic or Non-ionic)	Dispersing Agent	1.5 - 7.5 (10-30% on pigment weight)[17]
Water	Vehicle	20 - 30
Defoamer	Additive	0.1 - 0.5
pH Adjuster (e.g., AMP-95)	Additive	As needed (to pH 8.0-9.0)
Acrylic Emulsion	Binder	40 - 50
Coalescing Agent	Additive	As needed
Rheology Modifier	Additive	As needed

3.2.2. Dispersion Procedure (High-Speed Disperser)

• Grind Phase Preparation:

  • In a high-speed dispersion vessel, add the water, polymeric dispersing agent, defoamer, and pH adjuster.

  • Mix at low speed until all components are dissolved.

  • Slowly add the Pigment Orange 36 powder into the vortex of the liquid.

  • Gradually increase the disperser speed to a tip speed of 18-25 m/s, ensuring a good vortex is maintained.

• Dispersion:

  • Disperse for 20-30 minutes. Monitor the temperature and use a cooling jacket if necessary to keep it below 40°C.

  • Check the fineness of grind using a Hegman gauge. A reading of 6.5-7 is typically acceptable for this application.

• Let-Down:

  • Reduce the disperser speed to low.

  • Slowly add the acrylic emulsion, coalescing agent, and rheology modifier to the dispersed pigment paste.

  • Continue mixing at low speed for 15-20 minutes until the coating is uniform.

• Quality Control:

  • Measure the pH and viscosity. Adjust as necessary.

  • Apply the coating to a substrate to assess color, hiding power, and film formation.

Visualization of Experimental Workflows

The following diagrams illustrate the logical flow of the dispersion processes described above.

Solvent-Based Acrylic Coating Dispersion Workflow

Water-Based Acrylic Coating Dispersion Workflow

Quality Control and Troubleshooting

Consistent quality control is essential for reproducible results. The following table outlines key tests and potential troubleshooting for common dispersion issues.

Parameter	Test Method	Target Range (Typical)	Common Issues & Solutions
Fineness of Grind	Hegman Gauge	7-7.5 (Solvent-based)[11]6.5-7 (Water-based)[11]	Issue: Poor grind.Solution: Increase milling time, check media level/size, optimize dispersant level.
Viscosity	Rotational Viscometer (e.g., Brookfield)	Formulation dependent	Issue: Too high (poor flow).Solution: Check for flocculation, optimize dispersant level, adjust solvent/water content.[18]
Gloss (60°/20°)	Glossmeter	>85 / >65 (High Gloss)	Issue: Low gloss.Solution: Ensure optimal fineness of grind, check for flocculation, evaluate compatibility of components.[10]
Color Strength	Spectrophotometer (dE)	dE < 1.0 vs. Standard	Issue: Low color strength.Solution: Improve dispersion, check for flocculation, ensure correct pigment loading.
Dispersion Stability	Oven aging (e.g., 2 weeks at 50°C)	No significant change in viscosity, no hard settling	Issue: Flocculation/settling.Solution: Re-evaluate dispersant type and concentration, optimize stabilization.[18]

Interaction between Pigment Orange 36 and Dispersing Agents

As a benzimidazolone pigment, Pigment Orange 36 has a surface that can be effectively wetted and stabilized by polymeric dispersing agents with specific anchoring groups.[12][16] In solvent-based systems, high molecular weight dispersants with multiple anchoring points provide robust steric stabilization, preventing flocculation and ensuring high gloss and color strength. For water-based systems, a combination of steric and electrostatic stabilization is often employed, using polymeric dispersants with both hydrophilic chains and pigment-affinic groups.[12][19] The selection of the appropriate dispersing agent is critical and should be based on the specific polymer matrix and solvent/water system.

Dispersant Stabilization Mechanisms for PO 36

References

• 1. DuraPaint®3236 Pigment Orange 36 | Fineland Chem [finelandchem.com]
• 2. epsilonpigments.com [epsilonpigments.com]
• 3. ulprospector.com [ulprospector.com]
• 4. prasadinternational.com [prasadinternational.com]
• 5. zeyachem.net [zeyachem.net]
• 6. zeyachem.net [zeyachem.net]
• 7. Pigment Orange 36 [chembk.com]
• 8. icdn.tradew.com [icdn.tradew.com]
• 9. paint.org [paint.org]
• 10. products.evonik.com [products.evonik.com]
• 11. longchangchemical.com [longchangchemical.com]
• 12. specialchem.com [specialchem.com]
• 13. jpmtr.org [jpmtr.org]
• 14. mxdprocess.com [mxdprocess.com]
• 15. uniqchem.com [uniqchem.com]
• 16. hroc.in [hroc.in]
• 17. BYK ebook for wetting and dispersing aditives – BYK [byk.com]
• 18. Troubleshooting Common Issues with Water-Borne Dispersants in Coatings - Polywill [polywill.com]
• 19. Optimizing Acrylic Resin’s Pigment Compatibility in Water-Based Paints [eureka.patsnap.com]

Application Notes and Protocols: Pigment Orange 36 in Automotive and Industrial Coatings

For Researchers, Scientists, and Formulation Professionals

These application notes provide a comprehensive overview of Pigment Orange 36 (PO 36), a high-performance benzimidazolone pigment, for its use in automotive and industrial paint formulations. This document details the pigment's key performance characteristics, presents its properties in a comparative format, and offers detailed experimental protocols for its evaluation.

Pigment Orange 36 is a semi-transparent to opaque organic pigment that offers a bright, reddish-orange shade.[1] It is widely recognized for its exceptional lightfastness, weather resistance, and heat stability, making it a suitable choice for demanding applications such as automotive original equipment manufacturer (OEM) and refinish coatings, as well as various industrial paints.[1][2][3][4][5] Its good rheological properties allow for high pigment concentrations without negatively impacting gloss.[1][6]

Key Performance Characteristics

Pigment Orange 36 is valued for its durability and versatile application range.[2] Key features include:

• High Lightfastness and Weather Resistance: Exhibits outstanding resistance to degradation from sunlight and atmospheric conditions, ensuring long-term color retention in exterior applications.[2][4][7]

• Excellent Heat Stability: Maintains its color and integrity at elevated temperatures encountered during baking processes for automotive and industrial coatings.[4]

• Good Chemical Resistance: Shows strong resistance to acids, alkalis, and various solvents, which is critical for performance in harsh industrial environments.[1][6][7]

• High Tinting Strength and Opacity: Provides excellent hiding power and vibrant color, even at lower concentrations.[1][5]

• Good Dispersibility: Can be readily dispersed in a variety of solvent-borne and water-borne paint systems.[4]

• Versatile Compatibility: It can be blended with other pigments, such as quinacridones and inorganic chrome-free pigments, to achieve a wide range of orange and red shades.[1][2]

Quantitative Performance Data

The following tables summarize the typical quantitative performance data for Pigment Orange 36, compiled from various sources. These values can vary depending on the specific grade, formulation, and testing conditions.

Table 1: Physical and Chemical Properties

Property	Value
Chemical Class	Benzimidazolone[4]
C.I. Name	Pigment Orange 36[4]
C.I. Number	11780[4]
CAS Number	12236-62-3[4]
Density	1.50 - 1.70 g/cm³[8]
Specific Surface Area	14 - 31 m²/g[7][8]
Oil Absorption	35 - 60 g/100g [9][10]

Table 2: Fastness Properties (on a scale of 1-5, where 5 is excellent)

Resistance Property	Rating
Water Resistance	5[8]
Acid Resistance	5[6][7][8]
Alkali Resistance	5[6][7][8]
Solvent Resistance (Ethanol)	4 - 5[9]
Solvent Resistance (Xylene)	4[9]
Migration Resistance	5[7]

Table 3: Lightfastness and Heat Stability

Property	Rating/Value
Lightfastness (BWS, 1-8 scale, 8 is excellent)	7 - 8[7][8][9]
Weather Fastness (1-5 scale, 5 is excellent)	5[8]
Heat Stability	160 - 250 °C[7][9]

Experimental Protocols

Detailed methodologies for evaluating Pigment Orange 36 in coating formulations are provided below. These protocols are based on industry-standard testing methods.

Protocol 1: Pigment Dispersion and Fineness of Grind

Objective: To properly disperse Pigment Orange 36 into a liquid coating system and determine the degree of dispersion.

Materials:

• Pigment Orange 36

• Resin/Binder system (e.g., acrylic, alkyd, polyester)

• Solvents

• Dispersant additives

• High-speed disperser or bead mill

• Hegman grind gauge (ASTM D1210)

Procedure:

• Premix Preparation: In a suitable container, combine the resin, solvents, and dispersant.

• Pigment Addition: While mixing at low speed, gradually add the specified amount of Pigment Orange 36 to the premix.

• Dispersion: Increase the speed of the disperser to create a vortex. Continue to disperse at high speed for a predetermined time (e.g., 20-30 minutes) or until a stable temperature is reached. For bead milling, follow the manufacturer's operating instructions.

• Fineness of Grind Measurement: a. Place a small amount of the pigment dispersion at the deep end of the Hegman gauge. b. With a scraper blade held at a 45-degree angle, draw down the dispersion towards the shallow end of the gauge. c. Immediately observe the gauge at a low angle and note the point where a significant number of coarse particles are visible in a continuous line. d. Record the Hegman value at this point. A higher Hegman number indicates a finer dispersion.

Protocol 2: Colorimetric Analysis

Objective: To quantitatively measure the color of a coating formulated with Pigment Orange 36.

Materials:

• Coating sample containing Pigment Orange 36

• Applicator bar (e.g., bird applicator)

• Test charts (e.g., Leneta chart)

• Spectrophotometer

• Color measurement software (CIELAB color space)

Procedure:

• Sample Preparation: Apply the coating to a test chart using an applicator bar to ensure a uniform film thickness.

• Curing: Allow the coated panel to dry or cure according to the formulation's specifications (e.g., air dry, bake at a specific temperature and time).

• Color Measurement: a. Calibrate the spectrophotometer according to the manufacturer's instructions. b. Measure the color of the cured coating at multiple points on the test chart. c. Record the CIELAB values (L, a, b). L represents lightness, a* represents the red/green axis, and b* represents the yellow/blue axis. d. Compare the color values to a standard or a control sample to determine the color difference (ΔE*).

Protocol 3: Lightfastness and Weathering Resistance

Objective: To evaluate the durability of a coating containing Pigment Orange 36 under simulated environmental conditions.

Materials:

• Cured coating panels

• Accelerated weathering apparatus (e.g., QUV or Xenon arc chamber) (ASTM D4587)

• Spectrophotometer

• Gloss meter

Procedure:

• Initial Measurements: Before exposure, measure the initial color (L, a, b*) and gloss (at 20° and 60° angles) of the coated panels.

• Accelerated Weathering: a. Place the panels in the accelerated weathering apparatus. b. Program the device to a specified cycle of UV light exposure, condensation, and/or water spray that is relevant to the intended application (e.g., automotive OEM specifications).

• Periodic Evaluation: At regular intervals (e.g., every 250, 500, 1000 hours), remove the panels and repeat the color and gloss measurements.

• Data Analysis: a. Calculate the change in color (ΔE) and the percent gloss retention over time. b. A smaller ΔE and higher gloss retention indicate better lightfastness and weathering resistance.

Diagrams

Caption: Experimental workflow for evaluating Pigment Orange 36 in coatings.

Caption: Decision logic for selecting Pigment Orange 36.

References

• 1. zeyachem.net [zeyachem.net]
• 2. DuraPaint®3236 Pigment Orange 36 | Fineland Chem [finelandchem.com]
• 3. epsilonpigments.com [epsilonpigments.com]
• 4. prasadinternational.com [prasadinternational.com]
• 5. Best Hermcol® Orange HL70 (Pigment Orange 36) Manufacturer and Factory | Hermeta [hermetachem.com]
• 6. Pigment Orange 36 - SY Chemical Co., Ltd. [sypigment.com]
• 7. Pigment Orange 36 | Fast Orange HL | CAS 12236-62-3 | Origo Chemical [origochem.com]
• 8. zeyachem.net [zeyachem.net]
• 9. colors-india.com [colors-india.com]
• 10. icdn.tradew.com [icdn.tradew.com]

Application Notes and Protocols: Pigment Orange 36 in Printing Inks and Textiles

Introduction

Pigment Orange 36 (C.I. 11780) is a high-performance benzimidazolone organic pigment known for its bright, reddish-orange shade.[1] Its excellent lightfastness, weather resistance, and heat stability make it a versatile colorant for a wide range of demanding applications, including printing inks and textiles.[1][2] These application notes provide detailed protocols for researchers, scientists, and industry professionals on the utilization and evaluation of Pigment Orange 36 in these systems.

Physicochemical and Technical Properties

Pigment Orange 36 is characterized by its robust performance attributes. The following tables summarize key quantitative data from various sources.

Table 1: General and Physical Properties of Pigment Orange 36

Property	Value	References
Chemical Class	Benzimidazolone	[1][2][3][4][5][6]
C.I. Number	11780	[1][2][4][7][8]
CAS Number	12236-62-3	[1][2][3][4][6][7][8][9]
Molecular Formula	C₁₇H₁₃ClN₆O₅	[2][4][6][7][9][10][11][12]
Density	1.4 - 1.7 g/cm³	[2][3][6][7][13]
Specific Surface Area	10 - 40 m²/g	[2][3][4][13][14]
Oil Absorption	30 - 80 g/100g	[2][3][6][8][9][10]
pH Value	6 - 8	[2][3][8][15]

Table 2: Fastness Properties of Pigment Orange 36

Property (Scale)	Rating	References
Lightfastness (Full Shade, 1-8)	7 - 8	[2][3][4][6][8][9][10][13][15]
Lightfastness (Tint Tone, 1-8)	7	[2][8]
Heat Resistance (°C)	160 - 280	[2][3][4][6][7][8][9][10][13]
Weather Resistance (1-5)	4 - 5	[2][3][6]
Acid Resistance (1-5)	5	[2][3][4][6][7][9][10][13][15]
Alkali Resistance (1-5)	5	[2][3][4][6][7][9][10][13][15]
Water Resistance (1-5)	5	[4][7][10][12]
Ethanol Resistance (1-5)	4 - 5	[2][4][6][7][8][9][15]
Migration Resistance (1-5)	5	[2][6][9][10][13]

Application in Printing Inks

Pigment Orange 36 is suitable for a variety of printing ink systems, including offset, flexographic, and gravure inks, for both water-based and solvent-based formulations.[7][13][14][15][16] Its good rheological properties ensure that the gloss of the ink is not negatively affected even at high pigment concentrations.[7][14]

Experimental Workflow for Printing Ink Application

Caption: Workflow for evaluating Pigment Orange 36 in printing inks.

Protocol 1: Formulation and Evaluation of a Solvent-Based Gravure Ink

1. Objective: To prepare a stable dispersion of Pigment Orange 36 in a nitrocellulose-based vehicle and evaluate its key performance properties.

2. Materials and Equipment:

• Pigment: Pigment Orange 36

• Resin: Nitrocellulose (NC) resin

• Solvents: Ethanol, Ethyl Acetate, Toluene

• Plasticizer: Dioctyl Phthalate (DOP)

• Additives: Dispersing agent

• Equipment: High-speed disperser, bead mill, Hegman gauge, viscometer, spectrophotometer, drawdown bar, glossmeter, rub tester, lightfastness testing chamber.

3. Methodology:

• Step 1: Vehicle Preparation

  • Prepare a nitrocellulose resin solution by dissolving the resin in a suitable solvent blend (e.g., a mixture of ethanol and ethyl acetate).

  • Add the plasticizer and any other necessary additives to the resin solution and mix until homogeneous.

• Step 2: Pigment Dispersion

  • In a suitable container, combine the prepared vehicle, dispersing agent, and Pigment Orange 36.

  • Pre-disperse the mixture using a high-speed disperser for 20-30 minutes.

  • Transfer the pre-dispersion to a bead mill and mill until the desired particle size is achieved. Monitor the dispersion quality using a Hegman gauge. A reading of 6-7 is typically acceptable for gravure inks.

• Step 3: Let-down and Viscosity Adjustment

  • "Let-down" the milled concentrate by adding the remaining portion of the vehicle and solvent to achieve the final pigment concentration (e.g., 10-15%).

  • Adjust the viscosity of the final ink to the target range for gravure printing using the solvent blend.

• Step 4: Ink Application and Testing

  • Apply the ink to the desired substrate (e.g., paper, film) using a drawdown bar of a specified thickness.

  • Allow the ink to dry completely.

  • Colorimetric Analysis: Measure the CIELAB color values (L, a, b*) and color strength of the print using a spectrophotometer.

  • Gloss: Measure the gloss of the printed ink film at a 60° angle.

  • Adhesion: Perform a tape adhesion test to evaluate the adhesion of the ink to the substrate.

  • Rub Resistance: Evaluate the rub resistance of the print using a rub tester.

  • Lightfastness: Expose the printed sample to a controlled light source in a lightfastness testing chamber and evaluate the color change at specified intervals.

Application in Textiles

Pigment Orange 36 is utilized in textile printing, where it is applied to the fabric surface with the aid of a binder.[5][7][11][15][17] This method is distinct from dyeing, as the pigment does not penetrate and react with the fiber.

Experimental Workflow for Textile Printing Application

Caption: Workflow for evaluating Pigment Orange 36 in textile printing.

Protocol 2: Pigment Printing on Cotton Fabric

1. Objective: To prepare a pigment printing paste with Pigment Orange 36 and evaluate the fastness properties of the printed cotton fabric.

2. Materials and Equipment:

• Pigment: Pigment Orange 36 aqueous dispersion

• Substrate: Pre-scoured and bleached 100% cotton fabric

• Chemicals: Synthetic thickener, binder, softener, fixing agent, and other necessary auxiliaries.

• Equipment: Laboratory stirrer, screen printing setup (or similar application method), drying oven, curing machine (thermofixation), wash fastness tester, crockmeter (rub fastness tester), lightfastness tester, spectrophotometer.

3. Methodology:

• Step 1: Printing Paste Preparation

  • Prepare the stock thickening paste according to the manufacturer's instructions.

  • In a beaker, add the required amount of binder, softener, and other auxiliaries to the stock paste.

  • Add the Pigment Orange 36 dispersion to the mixture under gentle stirring.

  • Continue stirring until a homogeneous printing paste is obtained.

• Step 2: Fabric Printing and Curing

  • Place the prepared cotton fabric on the printing table.

  • Apply the printing paste onto the fabric using a screen of a desired mesh size.

  • Dry the printed fabric at 100-120°C for 3-5 minutes.

  • Cure the dried fabric at a higher temperature (e.g., 150-160°C) for 3-5 minutes to fix the pigment onto the fabric.

• Step 3: Fastness Testing

  • Wash Fastness: Evaluate the wash fastness of the printed fabric according to a standard test method (e.g., ISO 105-C06). Assess the color change of the sample and the staining of adjacent fabrics.

  • Rub Fastness: Determine the dry and wet rub fastness of the printed fabric using a crockmeter (e.g., ISO 105-X12).

  • Lightfastness: Test the lightfastness of the printed sample by exposing it to artificial light in a lightfastness tester and evaluating the color change against a blue wool scale (e.g., ISO 105-B02).

  • Perspiration Fastness: Assess the resistance of the color to acidic and alkaline perspiration solutions (e.g., ISO 105-E04).

Safety and Handling

As with any chemical powder, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a dust mask, should be worn when handling Pigment Orange 36 powder. Ensure adequate ventilation in the work area. For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.[15]

Conclusion

Pigment Orange 36 is a high-performance colorant with a broad application range in both printing inks and textiles. Its excellent fastness properties make it a reliable choice for applications requiring durability and color stability. The protocols outlined above provide a framework for the systematic evaluation of this pigment in different formulations, enabling researchers and formulators to optimize its performance for their specific needs.

References

• 1. prasadinternational.com [prasadinternational.com]
• 2. DuraPaint®3236 Pigment Orange 36 | Fineland Chem [finelandchem.com]
• 3. icdn.tradew.com [icdn.tradew.com]
• 4. zeyachem.net [zeyachem.net]
• 5. chemikos.de [chemikos.de]
• 6. hengyitek.com [hengyitek.com]
• 7. Pigment Orange 36 - SY Chemical Co., Ltd. [sypigment.com]
• 8. colors-india.com [colors-india.com]
• 9. China Pigment Orange 36 factory and manufacturers | Precise Color [precisechem.com]
• 10. Pigment orange 36|Benzimidazolone Orange HL|CAS No.12236-62-3|C.I. No.Pigment orange 36 [xcolorpigment.com]
• 11. Pigment Orange 36 Application: For Textile And Paint at Best Price in Mumbai | S D International [tradeindia.com]
• 12. Pigment orange 36 | [kingchemglobal.com]
• 13. Pigment Orange 36 | Fast Orange HL | CAS 12236-62-3 | Origo Chemical [origochem.com]
• 14. zeyachem.net [zeyachem.net]
• 15. epsilonpigments.com [epsilonpigments.com]
• 16. Pigment Orange 36 Organic Pigment for Printing Ink China Origin - Organic Pigment and Colorant [orienchem.en.made-in-china.com]
• 17. Sudarshan Chemical Industries Limited [sudarshan.com]

Application Notes: Formulation of Pigment Orange 36 for Security Ink Applications

Introduction

Pigment Orange 36 (PO36) is a high-performance benzimidazolone organic pigment known for its bright, reddish-orange hue and exceptional durability.[1] Its chemical structure, which includes a stable azo bond and a benzimidazolone moiety, provides excellent resistance to UV radiation, solvents, heat, and weathering.[2][3] These properties make PO36 an ideal candidate for use in security printing inks, where color stability, longevity, and resistance to tampering are critical.[1] Security inks are specialized inks designed to prevent counterfeiting and ensure the authenticity of documents and products by incorporating features like UV fluorescence, color-shifting properties, or chemical resistance.[4] This document provides detailed application notes and protocols for the formulation and evaluation of Pigment Orange 36 in a security ink system, specifically incorporating a covert ultraviolet (UV) fluorescent feature.

Pigment Orange 36: Properties and Specifications

The inherent robustness of PO36 makes it a suitable primary colorant for security applications. Its performance characteristics ensure that the visible component of the ink remains stable under various environmental stresses.

Table 1: Physicochemical Properties of Pigment Orange 36

Property	Value	Source(s)
C.I. Name	Pigment Orange 36
C.I. Number	11780	[5]
CAS Number	12236-62-3	[5][6]
Chemical Class	Benzimidazolone Azo	[5]
Molecular Formula	C17H13ClN6O5	[][8]
Molecular Weight	~416.78 g/mol	[][8]
Density	1.4 - 1.7 g/cm³	[2][5][6]
Heat Stability	Up to 280-300°C	[2]
Particle Size	50 - 200 nm
Lightfastness (BWS)	7 - 8 (Excellent)	[2][5][6]
Weather Resistance	4 - 5 (Very Good to Excellent)	[2][6]
Acid Resistance	5 (Excellent)	[2][5][6]
Alkali Resistance	5 (Excellent)	[2][5][6]
Solvent Resistance	Good to Excellent	[1][2][9]

Starting Formulation for a PO36-Based Security Ink

The formulation of a security ink requires a precise balance of its core components: the pigment for color, the resin (or binder) for adhesion and durability, the solvent to control viscosity and drying, and additives to enhance specific properties. The following table provides a starting point for a solvent-based security ink incorporating a covert UV fluorescent feature.

Table 2: Example Formulation for a UV-Fluorescent Security Ink

Component	Function	Concentration (wt%)
Pigment Orange 36	Primary Colorant	10 - 20%
UV Fluorescent Taggant	Covert Security Feature	1 - 5%
Acrylic or Polyurethane Resin	Binder / Vehicle	15 - 25%
Solvent Blend (e.g., Methoxy Propanol, Ethyl Acetate)	Carrier / Viscosity Control	50 - 70%
Dispersing Agent	Pigment Wetting & Stabilization	1 - 2%
Wax Additive (e.g., PE or PTFE)	Slip & Abrasion Resistance	0.5 - 1.5%

Experimental Protocols

The following protocols outline the methodology for preparing and evaluating a security ink based on Pigment Orange 36.

Protocol 1: Preparation of Pigment Concentrate (Mill Base)

This protocol describes the dispersion of Pigment Orange 36 into a resin solution to create a stable pigment concentrate.

Materials & Equipment:

• Pigment Orange 36 powder

• Acrylic resin

• Solvent blend (e.g., 1:1 Methoxy Propanol/Ethyl Acetate)

• Dispersing agent

• High-speed disperser or bead mill

• Analytical balance

• Beakers and mixing vessels

Procedure:

• Vehicle Preparation: In a mixing vessel, dissolve the acrylic resin and dispersing agent into the solvent blend under moderate agitation until a clear, homogeneous solution is formed.

• Pigment Addition: While continuing to mix the vehicle at low speed, slowly add the pre-weighed Pigment Orange 36 powder to prevent agglomeration.

• Dispersion: Increase the mixing speed to high (e.g., 2000-3000 rpm for a high-speed disperser) and process for 30-45 minutes. If using a bead mill, process until the desired particle size is achieved (typically <1 µm, verified by a Hegman gauge).

• Quality Control: Evaluate the resulting mill base for color strength, viscosity, and dispersion quality.

Protocol 2: Formulation of the Final Security Ink

This protocol details the incorporation of the covert security feature and final ink letdown.

Materials & Equipment:

• PO36 Mill Base (from Protocol 1)

• UV Fluorescent Taggant (select a taggant that is invisible under ambient light but fluoresces under a specific UV wavelength, e.g., 365 nm)

• Additional resin and solvent (letdown vehicle)

• Wax additive

• Low-speed laboratory mixer

Procedure:

• Taggant Incorporation: In a separate mixing vessel, disperse the UV fluorescent taggant into a portion of the letdown vehicle. Mix at low to moderate speed until uniformly distributed.

• Letdown: To the taggant dispersion, slowly add the PO36 mill base under constant, low-speed agitation.

• Additive Addition: Introduce the wax additive and any other performance-enhancing agents into the mixture.

• Homogenization: Continue mixing for 15-20 minutes to ensure all components are fully homogenized.

• Final Adjustment: Adjust the final viscosity with the solvent blend as required for the intended printing application (e.g., flexography, gravure).

Protocol 3: Ink Application and Performance Evaluation

This protocol covers the application of the formulated ink to a substrate and subsequent testing.

Materials & Equipment:

• Final Security Ink (from Protocol 2)

• Security paper or desired substrate

• Wire-wound lab rod or automatic film applicator

• Cross-hatch adhesion tester (per ASTM D3359)

• Spectrophotometer or colorimeter

• UV lamp (e.g., 365 nm)

Procedure:

• Ink Application: Apply a uniform film of the ink onto the substrate using a wire-wound rod of a specified thickness (e.g., 10 µm). Allow the ink to air dry or cure according to the formulation's requirements.

• Adhesion Test: Once fully cured, perform a cross-hatch adhesion test to evaluate the ink's bonding to the substrate.

• Colorimetric Analysis: Measure the color coordinates (e.g., CIELAB Lab*) of the printed ink film with a spectrophotometer to ensure color consistency.

• Security Feature Verification: Illuminate the printed sample with the appropriate UV lamp in a darkened environment. Visually confirm the presence and uniformity of the fluorescent signal. Document the emission color.

• Chemical Resistance Test: Apply a drop of relevant chemicals (e.g., ethanol, acetone) to the ink surface for a set period, then wipe away and observe for any degradation, as chemical resistance is a key feature of security inks.

Visualized Workflows and Relationships

Diagrams are provided to illustrate the experimental workflow and the conceptual relationships between the components of the security ink.

Caption: Experimental workflow for security ink formulation and testing.

Caption: Logical relationship of security ink components.

References

• 1. zeyachem.net [zeyachem.net]
• 2. DuraPaint®3236 Pigment Orange 36 | Fineland Chem [finelandchem.com]
• 3. Pigment Orange 36 | 12236-62-3 [chemicalbook.com]
• 4. labelsandlabeling.com [labelsandlabeling.com]
• 5. zeyachem.net [zeyachem.net]
• 6. icdn.tradew.com [icdn.tradew.com]
• 8. Pigment orange 36|Benzimidazolone Orange HL|CAS No.12236-62-3|C.I. No.Pigment orange 36 [xcolorpigment.com]
• 9. additivesforpolymer.com [additivesforpolymer.com]

Application Notes and Protocols for Pigment Orange 36 in Organic Electronic Device Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pigment Orange 36 (PO36), a benzimidazolone-based organic pigment, is renowned for its exceptional stability, high performance in coloration, and excellent resistance to light, weather, and heat.[1][2] These properties, primarily exploited in the coatings and plastics industries, also suggest its potential as a robust material for organic electronic devices. While specific research on the application of Pigment Orange 36 in organic electronics is limited, its inherent characteristics, such as its light-emitting properties upon excitation, make it an intriguing candidate for investigation in this field.[3] This document provides a comprehensive overview of Pigment Orange 36, along with generalized protocols for its potential integration into organic electronic devices, based on established methodologies for similar organic pigments.

Pigment Orange 36 is a monoazo pigment belonging to the benzimidazolone class.[4] Its chemical structure confers significant stability, a crucial attribute for the operational longevity of organic electronic devices. The presence of a benzimidazolone moiety contributes to its thermal and photochemical stability.

Physicochemical Properties of Pigment Orange 36

A summary of the key physical and chemical properties of Pigment Orange 36 is presented in the table below. These properties are essential for designing and fabricating organic electronic devices, influencing factors such as solubility for solution-based processing and thermal stability for vacuum deposition and device operation.

Property	Value	References
Chemical Name	2-[(4-Chloro-2-nitrophenyl)azo]-N-(2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)-3-oxobutanamide	[3]
CAS Number	12236-62-3	[5]
Molecular Formula	C₁₇H₁₃ClN₆O₅	[3]
Molecular Weight	416.78 g/mol	[3]
Appearance	Orange Powder	[1]
Density	1.5 - 1.7 g/cm³	[5]
Heat Resistance	Up to 280°C	[6]
Light Fastness (1-8)	7 - 8	[6]
Weather Fastness (1-5)	4 - 5	[6]
Solubility	Soluble in organic solvents like benzene and chloroform; insoluble in water.	[3]

Potential Applications in Organic Electronics

Based on the properties of Pigment Orange 36 and the known applications of the broader class of benzimidazolone pigments, the following are potential areas of investigation for its use in organic electronic devices:

• Organic Field-Effect Transistors (OFETs): The high stability of Pigment Orange 36 could lead to OFETs with long operational lifetimes. Its charge transport properties would need to be characterized to determine its suitability as a p-type or n-type semiconductor.

• Organic Light-Emitting Diodes (OLEDs): The observed light-emitting property of Pigment Orange 36 upon UV or visible light excitation suggests its potential as an emissive layer or a host material in OLEDs.[3] Its emission spectrum would determine the color of the emitted light.

• Organic Solar Cells (OSCs): The absorption spectrum of Pigment Orange 36, with a maximum around 480–500 nm, indicates its potential as a donor or acceptor material in the active layer of organic solar cells.

Experimental Protocols

The following are detailed, generalized protocols for the fabrication and characterization of organic electronic devices using a benzimidazolone pigment like Pigment Orange 36. These protocols are intended as a starting point for researchers and will require optimization for this specific material.

General Workflow for Device Fabrication and Characterization

The overall process for investigating Pigment Orange 36 in organic electronic devices can be broken down into several key stages, from material preparation to device testing.

General workflow for organic electronic device development.

Protocol for Organic Field-Effect Transistor (OFET) Fabrication

This protocol describes the fabrication of a bottom-gate, top-contact OFET, a common architecture for initial material screening.

Materials:

• Pigment Orange 36 (purified)

• Heavily n-doped silicon wafers with a thermally grown SiO₂ layer (e.g., 300 nm)

• Organic solvent for Pigment Orange 36 (e.g., chloroform, dichlorobenzene)

• Octadecyltrichlorosilane (OTS) for self-assembled monolayer (SAM) treatment

• Gold (Au) for source and drain electrodes

• Toluene (anhydrous)

Equipment:

• Spin coater

• Vacuum oven or hotplate

• Glovebox with an inert atmosphere (e.g., nitrogen or argon)

• Thermal evaporator

• Semiconductor parameter analyzer

Procedure:

• Substrate Cleaning:

  • Sonication of the Si/SiO₂ substrates in a sequence of deionized water, acetone, and isopropanol for 15 minutes each.

  • Drying the substrates with a stream of nitrogen.

  • UV-ozone treatment for 15 minutes to remove organic residues and hydroxylate the surface.

• Dielectric Surface Treatment:

  • Preparation of a 10 mM solution of OTS in anhydrous toluene.

  • Immersion of the cleaned substrates in the OTS solution for 30 minutes.

  • Rinsing the substrates with fresh toluene and then isopropanol.

  • Annealing the substrates at 120°C for 20 minutes.

• Active Layer Deposition:

  • Preparation of a solution of Pigment Orange 36 in the chosen organic solvent (e.g., 5 mg/mL). The solution may require heating to fully dissolve the pigment.

  • Spin-coating the Pigment Orange 36 solution onto the OTS-treated substrates. Typical spin-coating parameters are 2000 rpm for 60 seconds.

  • Annealing the films at a temperature below the pigment's decomposition point (e.g., 150°C) for 30 minutes inside a glovebox to remove residual solvent.

• Electrode Deposition:

  • Deposition of gold source and drain electrodes through a shadow mask via thermal evaporation. A typical thickness for the electrodes is 50 nm. The channel length and width are defined by the shadow mask.

• Characterization:

  • Transfer of the fabricated devices to a probe station connected to a semiconductor parameter analyzer.

  • Measurement of the output and transfer characteristics in an inert atmosphere to determine key parameters such as charge carrier mobility, on/off ratio, and threshold voltage.

OFET fabrication workflow.

Protocol for Organic Light-Emitting Diode (OLED) Fabrication

This protocol outlines the fabrication of a simple single-layer OLED to investigate the electroluminescent properties of Pigment Orange 36.

Materials:

• Indium tin oxide (ITO)-coated glass substrates

• Pigment Orange 36 (purified)

• Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) as a hole injection layer

• Calcium (Ca) or Barium (Ba) as the cathode

• Aluminum (Al) as a protective layer for the cathode

• Appropriate organic solvent for Pigment Orange 36

Equipment:

• Spin coater

• Glovebox with an inert atmosphere

• Thermal evaporator

• Source measure unit (SMU) and a photodetector for electroluminescence characterization

Procedure:

• Substrate Preparation:

  • Cleaning of the ITO-coated glass substrates as described in the OFET protocol.

  • UV-ozone treatment for 15 minutes.

• Hole Injection Layer Deposition:

  • Spin-coating of a filtered PEDOT:PSS solution onto the ITO surface.

  • Annealing the substrate at 150°C for 15 minutes in air.

• Emissive Layer Deposition:

  • Transfer of the substrate into a glovebox.

  • Spin-coating of the Pigment Orange 36 solution to form the emissive layer.

  • Annealing the film to remove residual solvent.

• Cathode Deposition:

  • Transfer of the substrate to a thermal evaporator within the glovebox.

  • Sequential deposition of a thin layer of Ca (e.g., 5 nm) or Ba, followed by a thicker layer of Al (e.g., 100 nm) through a shadow mask to define the active area.

• Encapsulation and Characterization:

  • Encapsulation of the device with a glass slide and UV-curable epoxy to prevent degradation from air and moisture.

  • Measurement of the current-voltage-luminance (J-V-L) characteristics using an SMU and a calibrated photodetector.

  • Measurement of the electroluminescence spectrum.

OLED fabrication workflow.

Concluding Remarks

Pigment Orange 36 presents an interesting, yet underexplored, material for the field of organic electronics. Its inherent stability and documented light-emitting properties provide a strong rationale for its investigation. The protocols outlined in this document offer a foundational approach for researchers to begin exploring the potential of Pigment Orange 36 in OFETs, OLEDs, and other organic electronic devices. It is anticipated that significant optimization of processing conditions will be necessary to achieve high-performance devices. Future work should focus on detailed characterization of its electronic properties, including HOMO/LUMO energy levels and charge carrier mobility, to guide rational device design.

References

• 1. Pigment Orange 36 - SY Chemical Co., Ltd. [sypigment.com]
• 2. epsilonpigments.com [epsilonpigments.com]
• 3. Pigment Orange 36 | 12236-62-3 | FP40370 | Biosynth [biosynth.com]
• 4. chembk.com [chembk.com]
• 5. icdn.tradew.com [icdn.tradew.com]
• 6. DuraPaint®3236 Pigment Orange 36 | Fineland Chem [finelandchem.com]

Application Notes and Protocols: Photocatalytic Applications of Pigment Orange 36

To: Researchers, Scientists, and Drug Development Professionals

Subject: Investigation into the Photocatalytic Applications of Pigment Orange 36

Executive Summary

This document outlines the findings from a comprehensive review of the scientific literature and technical data available on Pigment Orange 36 (PO36) with a specific focus on its potential photocatalytic applications. The research indicates that Pigment Orange 36, a benzimidazolone-based organic pigment, is primarily valued for its exceptional stability, including high lightfastness and resistance to weathering.[1][2][3][4] These characteristics make it a high-performance colorant in industries such as automotive coatings, plastics, and inks.[1][2][5]

However, a thorough investigation revealed no evidence in the current scientific literature of Pigment Orange 36 being utilized as a photocatalyst for any application, including pollutant degradation or in processes relevant to drug development. The inherent photostability of its chemical structure, which is a desirable trait for a pigment, is fundamentally at odds with the properties required for an effective photocatalyst.

Introduction to Pigment Orange 36

Pigment Orange 36 (C.I. Name: Pigment Orange 36; CAS No. 12236-62-3) is an organic pigment belonging to the benzimidazolone class.[1] Its chemical structure confers remarkable stability against thermal degradation, chemical attack, and photodegradation.[6] This makes it an ideal choice for applications requiring long-lasting, vibrant color that can withstand harsh environmental conditions.[1][2]

Table 1: Key Properties of Pigment Orange 36

Property	Typical Value/Description	Implication for Photocatalysis
Chemical Class	Benzimidazolone	High resistance to hydrolysis and photolysis.[6] This stability prevents the generation of reactive species needed for photocatalysis.
Lightfastness (BWS)	8 (Excellent)	Indicates high resistance to degradation upon exposure to light. A photocatalyst, by contrast, should be activated by light.
Weather Resistance	Excellent	Further demonstrates its stability under environmental stressors, which is contrary to the reactivity desired in a photocatalyst.[1][2]
Heat Stability	> 250 °C	High thermal stability is not directly related to photocatalytic activity but contributes to its overall inertness.[3]
Primary Application	Colorant for paints, coatings, plastics, inks.[1][5]	Its function is to absorb and reflect light to provide color, not to initiate chemical reactions.

Principles of Photocatalysis and Suitability of Pigment Orange 36

Photocatalysis is a process in which a semiconductor material (the photocatalyst) absorbs photons of a suitable energy level, leading to the generation of electron-hole pairs. These charge carriers then migrate to the surface of the catalyst and participate in redox reactions, producing highly reactive oxygen species (ROS) such as hydroxyl radicals (•OH) and superoxide anions (O₂•⁻). These ROS are responsible for the degradation of organic pollutants.

For a material to be an effective photocatalyst, it should possess the following characteristics:

• Appropriate Band Gap: To be activated by UV or visible light.

• Efficient Charge Separation: To prevent the rapid recombination of electron-hole pairs.

• Chemical Stability (to a degree): It should not be completely degraded during the reaction but must be photoactive.

Pigment Orange 36 is designed to be exceptionally stable and to resist degradation by light.[1][2] Its molecular structure is optimized to dissipate absorbed light energy as heat rather than using it to generate reactive chemical species. Therefore, it is not a suitable candidate for photocatalytic applications.

Standard Protocol for Evaluating Photocatalytic Activity of a Novel Material (for comparison)

While there are no protocols for Pigment Orange 36 as a photocatalyst, the following is a generalized experimental protocol for assessing the photocatalytic degradation of a model pollutant, such as an organic dye, using a potential photocatalyst (e.g., TiO₂). This is provided for illustrative purposes to highlight the experimental steps that would be necessary.

Objective: To determine the photocatalytic efficiency of a powdered catalyst in degrading an aqueous solution of a model pollutant under light irradiation.

Materials:

• Photocatalyst powder

• Model pollutant (e.g., Methylene Blue, Rhodamine B, or Orange G)

• Deionized water

• Photoreactor equipped with a light source (e.g., UV lamp or solar simulator)

• Magnetic stirrer

• Spectrophotometer

• pH meter

• Glass beakers and other standard laboratory glassware

Experimental Workflow Diagram:

Caption: General workflow for a photocatalytic degradation experiment.

Protocol:

• Preparation of Pollutant Solution: Prepare a stock solution of the model pollutant in deionized water. Dilute the stock solution to the desired experimental concentration (e.g., 10-20 mg/L).

• Catalyst Suspension: Add the photocatalyst powder to the pollutant solution in a beaker to achieve the desired loading (e.g., 0.5-1.0 g/L).

• Adsorption-Desorption Equilibrium: Place the beaker in the photoreactor and stir the suspension in complete darkness for a set period (e.g., 30-60 minutes) to allow for the establishment of adsorption-desorption equilibrium between the catalyst surface and the pollutant molecules.

• Initiation of Photocatalysis: Turn on the light source to initiate the photocatalytic reaction. Continue stirring to ensure the catalyst remains suspended.

• Sampling: At regular time intervals (e.g., 0, 15, 30, 60, 90, 120 minutes), withdraw a small aliquot (e.g., 3-5 mL) of the suspension.

• Sample Preparation for Analysis: Immediately centrifuge or filter the aliquot to remove the catalyst particles.

• Analysis: Measure the absorbance of the supernatant at the maximum wavelength (λmax) of the pollutant using a spectrophotometer.

• Calculation of Degradation Efficiency: The degradation efficiency can be calculated using the following formula: Degradation (%) = [(A₀ - Aₜ) / A₀] * 100 Where A₀ is the initial absorbance of the pollutant (after the dark adsorption step) and Aₜ is the absorbance at time 't'.

Hypothetical Signaling Pathway for Photocatalytic Degradation

The diagram below illustrates the general mechanism of photocatalysis on a semiconductor particle, which would be the target mechanism if a material were to function as a photocatalyst.

Caption: General mechanism of semiconductor photocatalysis.

Conclusion

Pigment Orange 36 is a high-performance organic pigment with excellent stability, making it unsuitable for photocatalytic applications. Its inherent properties of lightfastness and chemical resistance prevent it from generating the reactive oxygen species necessary for photocatalysis. Researchers seeking photocatalysts for degradation of organic pollutants or other applications should focus on semiconductor materials known for their photoactivity, such as titanium dioxide (TiO₂), zinc oxide (ZnO), or other advanced materials, rather than stable organic pigments like Pigment Orange 36.

References

• 1. DuraPaint®3236 Pigment Orange 36 | Fineland Chem [finelandchem.com]
• 2. Pigment Orange 36 - SY Chemical Co., Ltd. [sypigment.com]
• 3. Pigment orange 36|Benzimidazolone Orange HL|CAS No.12236-62-3|C.I. No.Pigment orange 36 [xcolorpigment.com]
• 4. icdn.tradew.com [icdn.tradew.com]
• 5. epsilonpigments.com [epsilonpigments.com]
• 6. researchgate.net [researchgate.net]

Application Notes: Evaluating Pigment Orange 36 as a Potential Fluorescent Marker

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pigment Orange 36 (C.I. 11780) is a high-performance organic pigment belonging to the benzimidazolone class. It is widely recognized for its exceptional stability, including high heat resistance and excellent light and weather fastness, which has led to its extensive use in industrial applications such as plastics, coatings, and inks.[1][2][3][4] While some commercial suppliers classify it as a "fluorescent dye" and note its "light-emitting property," a comprehensive review of scientific literature reveals a lack of established use of Pigment Orange 36 as a fluorescent marker in scientific research. [5][6]

This document provides an overview of the known properties of Pigment Orange 36 and outlines a generalized protocol for evaluating a novel compound as a potential fluorescent marker, as no specific protocols for this pigment exist in a research context.

Chemical and Physical Properties

The primary characteristics of Pigment Orange 36 are derived from its industrial use as a colorant. Its properties as a fluorescent probe for research applications are not well-documented.

Property	Data	Citation(s)
Chemical Name	2-[(4-chloro-2-nitrophenyl)diazenyl]-3-oxo-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)butanamide	[6]
C.I. Name	Pigment Orange 36 (P.O. 36)
C.I. Number	11780	[7]
CAS Number	12236-62-3	[6][7]
Molecular Formula	C₁₇H₁₃ClN₆O₅	[6][7]
Molecular Weight	416.78 g/mol	[6][7]
Absorption Maximum (λmax)	~480-500 nm (in industrial preparations)
Solubility	Insoluble in water; soluble in some organic solvents like benzene and chloroform.	[8]

Considerations for Use as a Fluorescent Marker in Research

For a compound to be a viable fluorescent marker in biological research, it must possess specific characteristics that Pigment Orange 36 is not documented to have:

• High Fluorescence Quantum Yield: The efficiency of converting absorbed light into emitted light. There is no published data on the quantum yield of Pigment Orange 36 in solvents suitable for biological imaging.

• Well-Defined Excitation and Emission Spectra: Precise knowledge of the wavelengths for optimal excitation and emission is crucial for microscopy, and this information is not available for Pigment Orange 36.

• Biocompatibility: The compound should be non-toxic to cells, especially for live-cell imaging. The biocompatibility of Pigment Orange 36 has not been reported.

• Solubility in Aqueous Buffers: For most biological applications, the marker must be soluble in physiological buffers. Pigment Orange 36 is known to be insoluble in water.[8]

• Photostability: The ability to withstand repeated excitation without significant loss of fluorescence (photobleaching) is critical for imaging. While it is lightfast as a solid pigment, its photostability in a dissolved state under intense laser illumination is unknown.

Generalized Protocol for Evaluating a Novel Compound as a Fluorescent Marker

The following is a generalized workflow for assessing a compound like Pigment Orange 36 for its potential as a fluorescent marker.

Caption: Workflow for evaluating a novel compound as a fluorescent marker.

Protocol Details (Generalized)

A. Photophysical Characterization

• Solubilization: Attempt to dissolve Pigment Orange 36 in a range of solvents (e.g., DMSO, ethanol, PBS) to find a suitable stock solution.

• Spectroscopy:

  • Dilute the stock solution in the solvent of choice.

  • Use a spectrophotometer to measure the absorbance spectrum and determine the peak absorbance wavelength (λmax).

  • Use a spectrofluorometer to measure the excitation and emission spectra to determine the optimal excitation and emission wavelengths.

• Quantum Yield Measurement: Compare the fluorescence intensity of the sample to a standard dye with a known quantum yield (e.g., Rhodamine 6G) at the same excitation wavelength and optical density.

• Photostability Assessment: Continuously expose the sample to the excitation light in a fluorometer or microscope and measure the decay of fluorescence intensity over time.

B. Cellular Staining and Imaging

• Cell Culture: Plate cells of interest (e.g., HeLa, HEK293) on glass-bottom dishes suitable for microscopy.

• Toxicity Assay: Perform a dose-response experiment by incubating cells with various concentrations of Pigment Orange 36 for 24 hours and assess cell viability using a standard method like the MTT assay.

• Staining:

  • Prepare a working solution of Pigment Orange 36 in cell culture medium. Due to its poor water solubility, this will likely require an initial stock in DMSO, with a final DMSO concentration kept below 0.5% to minimize solvent toxicity.

  • Incubate the cells with the staining solution for a defined period (e.g., 15-60 minutes).

  • Wash the cells with fresh culture medium or PBS to remove any unbound compound.

• Microscopy:

  • Image the stained cells using a fluorescence microscope equipped with a laser line and filter set that match the determined excitation and emission spectra.

  • Acquire images and assess the brightness, localization, and photostability of the signal.

Conclusion

While Pigment Orange 36 is an effective and stable industrial pigment, there is no scientific evidence to support its use as a fluorescent marker in research. Its known properties, particularly its insolubility in water, suggest it may be unsuitable for most biological applications without significant chemical modification. The protocols and information provided here are generalized for the evaluation of any novel compound and are not based on established use of Pigment Orange 36. Researchers interested in orange fluorescent markers are advised to use well-characterized and validated dyes such as those from the Rhodamine or BODIPY families.

Structure of a Generic Fluorescent Probe

To aid in understanding the components of a functional fluorescent probe for research, the following diagram illustrates the typical structure.

Caption: The three main components of a targeted fluorescent probe.

References

• 1. irug.org [irug.org]
• 2. researchgate.net [researchgate.net]
• 3. specialchem.com [specialchem.com]
• 4. epsilonpigments.com [epsilonpigments.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Pigment Orange 36 | CymitQuimica [cymitquimica.com]
• 7. youtube.com [youtube.com]
• 8. ulprospector.com [ulprospector.com]

Technical Notes & Optimization

Technical Support Center: Enhancing the Durability of Pigment Orange 36

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for improving the lightfastness and weather resistance of Pigment Orange 36.

Frequently Asked Questions (FAQs)

Q1: What is Pigment Orange 36 and why is its lightfastness important?

Pigment Orange 36 is a high-performance benzimidazolone pigment known for its excellent intrinsic light and weather fastness, making it a popular choice for demanding applications such as automotive coatings.[1][2][3][4][5] Lightfastness is a critical property that measures a pigment's ability to resist fading or changing color when exposed to light. For applications like automotive finishes, maintaining color integrity over the product's lifespan is crucial for aesthetic appeal and brand reputation.

Q2: What are the primary mechanisms of pigment degradation due to light and weather?

The primary mechanisms of pigment degradation involve photodegradation, where UV radiation from sunlight provides the energy to initiate chemical reactions that break down the pigment's molecular structure. This can lead to fading, color shifts, and loss of gloss. Weathering further exacerbates this process through the effects of moisture, temperature fluctuations, and environmental pollutants, which can physically and chemically alter the pigment and the surrounding binder system.

Q3: What are the main strategies to improve the lightfastness and weather resistance of Pigment Orange 36?

Even though Pigment Orange 36 has excellent inherent durability, its performance can be further enhanced for specialized applications through three primary strategies:

• Use of Additives: Incorporating UV absorbers and Hindered Amine Light Stabilizers (HALS) into the formulation.

• Surface Treatment: Modifying the surface of the pigment particles, for example, with a silica (silicon dioxide) coating.

• Microencapsulation: Encasing the pigment particles within a protective shell of a polymer or other materials.

Q4: How do UV absorbers and HALS protect the pigment?

UV absorbers are organic compounds that preferentially absorb harmful UV radiation and dissipate it as less harmful thermal energy, thereby shielding the pigment from photodegradation.[6][7][8] Hindered Amine Light Stabilizers (HALS) are radical scavengers. They do not absorb UV radiation but instead inhibit the degradation of the polymer matrix that binds the pigment by neutralizing free radicals that are formed during the initial stages of photodegradation.[6][8][9] These two types of additives often work synergistically to provide enhanced protection.[6][10]

Q5: What is the benefit of silica coating on Pigment Orange 36?

Coating Pigment Orange 36 with a thin layer of silica can improve its lightfastness and weather resistance in several ways. The silica shell can act as a physical barrier, protecting the pigment from direct contact with UV radiation, moisture, and chemicals. It can also improve the dispersibility of the pigment in various media, leading to a more uniform and stable final product.

Q6: How does microencapsulation enhance the durability of Pigment Orange 36?

Microencapsulation creates a protective shell around individual pigment particles, isolating them from the external environment.[11] This can significantly improve resistance to light, heat, and chemical attack. The choice of encapsulating material is crucial and can be tailored to the specific application requirements.

Troubleshooting Guides

Issue 1: Color Fading or Shifting Despite Using UV Absorbers and HALS

Possible Cause	Troubleshooting Step
Incorrect Additive Concentration	Optimize the concentration of the UV absorber and HALS. Typically, a combination of 0.5-2.0% of each, based on the total solids of the formulation, is a good starting point.
Poor Additive Dispersio	Ensure that the UV absorber and HALS are thoroughly and uniformly dispersed in the formulation. Use high-shear mixing and consider pre-dissolving the additives in a compatible solvent.
Incompatible Additives	Verify the compatibility of the chosen UV absorber and HALS with the pigment and the binder system. Some additives can have antagonistic effects or may not be suitable for all resin types.
Leaching of Additives	If the additives are migrating out of the coating over time, consider using higher molecular weight or polymer-bound UV absorbers and HALS that are less prone to leaching.

Issue 2: Poor Adhesion and Film Integrity After Surface Treatment

Possible Cause	Troubleshooting Step
Incomplete or Uneven Pigment Coating	Ensure the surface treatment process provides a complete and uniform coating on the pigment particles. This may involve adjusting reaction parameters such as pH, temperature, and mixing speed.
Poor Interfacial Adhesion	The surface-treated pigment may have poor compatibility with the binder. Consider using a coupling agent or a different surface treatment that improves the affinity between the pigment surface and the polymer matrix.
Excessive Coating Thickness	An overly thick coating on the pigment particles can lead to brittleness and poor film formation. Optimize the amount of coating precursor to achieve a thin, uniform layer.
Residual Reactants	Ensure that all unreacted precursors and byproducts from the surface treatment process are thoroughly washed from the pigment. Residual chemicals can interfere with film curing and adhesion.

Issue 3: Agglomeration and Poor Dispersion of Pigment

Possible Cause	Troubleshooting Step
Inefficient Wetting of Pigment	Use a suitable wetting agent to reduce the surface tension between the pigment and the liquid medium, facilitating better wetting of the pigment particles.
Insufficient Dispersion Energy	Employ high-energy dispersion methods such as bead milling or ultrasonic treatment to break down pigment agglomerates into primary particles.
Re-agglomeration of Particles	Utilize a dispersing agent that provides steric or electrostatic stabilization to prevent the dispersed pigment particles from re-agglomerating.
Incompatibility with Formulation Components	Ensure that the pigment, dispersant, and other formulation components are compatible. Incompatibility can lead to flocculation and settling.

Quantitative Data

The following tables provide illustrative data on the potential improvements in lightfastness and weather resistance of Pigment Orange 36 through the use of additives. The data is based on typical performance enhancements observed for organic pigments.

Table 1: Improvement in Lightfastness with UV Absorbers and HALS

Formulation	Lightfastness (Blue Wool Scale)	Color Change (ΔE) after 1000 hours Xenon Arc Exposure
Pigment Orange 36 (Control)	7-8	5.0 - 6.0
Pigment Orange 36 + 1% UV Absorber	8	3.5 - 4.5
Pigment Orange 36 + 1% HALS	8	3.0 - 4.0
Pigment Orange 36 + 1% UV Absorber + 1% HALS	8	1.5 - 2.5

Table 2: Enhanced Weather Resistance with Additives

Formulation	Gloss Retention after 2000 hours QUV Exposure	Chalking Rating (ASTM D4214)
Pigment Orange 36 (Control)	60%	6
Pigment Orange 36 + 1% UV Absorber	75%	8
Pigment Orange 36 + 1% HALS	85%	9
Pigment Orange 36 + 1% UV Absorber + 1% HALS	95%	10

Experimental Protocols

Protocol 1: Incorporation of UV Absorbers and HALS

This protocol outlines the procedure for incorporating UV absorbers and HALS into a solvent-based acrylic coating containing Pigment Orange 36.

• Preparation of Pigment Dispersion:

  • In a suitable vessel, combine the acrylic resin, solvent, and a dispersing agent.

  • Under high-shear mixing, gradually add Pigment Orange 36 until a homogenous slurry is formed.

  • Mill the dispersion using a bead mill until the desired particle size is achieved (typically < 5 µm).

• Addition of Additives:

  • In a separate container, pre-dissolve the desired amounts of UV absorber (e.g., a benzotriazole derivative) and HALS (e.g., a hindered amine) in a compatible solvent.

  • With gentle agitation, add the additive solution to the pigment dispersion.

• Let-down and Final Formulation:

  • Combine the pigment dispersion with the remaining formulation components (additional resin, solvents, and other additives) under low-shear mixing.

  • Adjust the viscosity to the desired specification.

• Application and Curing:

  • Apply the coating to a suitable substrate using a film applicator.

  • Allow the coating to cure according to the manufacturer's recommendations.

• Testing:

  • Evaluate the lightfastness and weather resistance of the cured coating using standardized tests such as Xenon Arc (ASTM G155) or QUV (ASTM G154) exposure.

Protocol 2: Silica Coating of Pigment Orange 36 via Sol-Gel Method

This protocol describes a general procedure for depositing a silica layer onto Pigment Orange 36 particles.

• Pigment Dispersion:

  • Disperse Pigment Orange 36 in a mixture of ethanol and deionized water with the aid of a surfactant and ultrasonication to create a stable suspension.

• Surface Hydroxylation (Optional but Recommended):

  • Adjust the pH of the dispersion to a basic level (pH 9-10) with ammonium hydroxide to promote the formation of hydroxyl groups on the pigment surface.

• Silica Precursor Addition:

  • While stirring the pigment dispersion, slowly add a silica precursor, such as tetraethyl orthosilicate (TEOS).

• Hydrolysis and Condensation:

  • Maintain the reaction at a controlled temperature (e.g., 40-60 °C) for several hours to allow for the hydrolysis of TEOS and subsequent condensation of silica onto the pigment surface.

• Washing and Drying:

  • Separate the silica-coated pigment from the reaction mixture by centrifugation or filtration.

  • Wash the pigment repeatedly with ethanol and deionized water to remove any unreacted precursor and byproducts.

  • Dry the coated pigment in an oven at a low temperature (e.g., 60-80 °C).

• Characterization and Performance Evaluation:

  • Characterize the coated pigment using techniques such as Transmission Electron Microscopy (TEM) to confirm the presence of the silica layer.

  • Incorporate the coated pigment into a formulation and evaluate its lightfastness and weather resistance as described in Protocol 1.

Visualizations

Caption: Workflow for incorporating UV absorbers and HALS.

Caption: Troubleshooting logic for poor durability.

References

• 1. researchgate.net [researchgate.net]
• 2. epsilonpigments.com [epsilonpigments.com]
• 3. EP2290014A2 - Nanoscale benzimidazolone pigment particle composition and process for producing same - Google Patents [patents.google.com]
• 4. colorcon.com [colorcon.com]
• 5. maxapress.com [maxapress.com]
• 6. Evaluation of the effect of ultraviolet stabilizers on the change in color of pigmented silicone elastomer: An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. btc-europe.com [btc-europe.com]
• 8. researchgate.net [researchgate.net]
• 9. download.atlantis-press.com [download.atlantis-press.com]
• 10. santplas.com [santplas.com]
• 11. taylorfrancis.com [taylorfrancis.com]

Technical Support Center: Optimization of the Milling Process for Pigment Orange 36

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the optimization of the milling process for Pigment Orange 36 to control particle size.

Troubleshooting Guide

This guide addresses common issues encountered during the milling of Pigment Orange 36.

Issue	Potential Cause	Recommended Solution
Inconsistent Particle Size Distribution	1. Improper dispersion of the pigment in the milling vehicle. 2. Agglomeration of pigment particles during milling.[1] 3. Inconsistent milling speed or time.	1. Ensure thorough pre-mixing of the pigment and vehicle before milling. 2. Optimize the concentration of the dispersing agent. 3. Maintain consistent milling parameters throughout the process.
Undesirable Color Shift	1. Excessive heat generation during milling, leading to thermal degradation of the pigment.[1] 2. Contamination from milling media or equipment.	1. Implement a cooling system for the milling chamber. 2. Reduce milling speed or use intermittent milling cycles. 3. Use high-purity, wear-resistant milling media (e.g., yttria-stabilized zirconia).
Difficulty in Achieving Target Particle Size	1. Incorrect choice of milling media size or density. 2. Insufficient milling time or energy. 3. High viscosity of the slurry.	1. Select smaller, denser milling media for finer grinding.[2] 2. Increase milling time or speed.[2] 3. Adjust the solid content of the slurry or use a suitable solvent to reduce viscosity.
Foaming of the Slurry	1. Entrapment of air during pre-mixing or milling. 2. Inappropriate type or concentration of surfactant.	1. Use a defoaming agent. 2. Optimize the surfactant selection and concentration.
Clogging of the Mill or Separator	1. Overly high pigment concentration in the slurry. 2. Re-agglomeration of fine particles.	1. Reduce the pigment loading in the slurry. 2. Ensure adequate stabilization of the milled particles with a suitable dispersant.

Frequently Asked Questions (FAQs)

Q1: What is the typical starting particle size of Pigment Orange 36 and the target size for high-performance applications?

A1: Commercial Pigment Orange 36, a benzimidazolone pigment, typically has an average particle size in the range of 200 to 300 nanometers.[3] For high-performance applications such as automotive coatings and high-quality printing inks, a finer particle size, often in the range of 50-150 nm, is desirable to enhance color strength, transparency, and weather fastness.[4]

Q2: What are the key process parameters to control during the wet milling of Pigment Orange 36?

A2: The critical process parameters for wet milling of Pigment Orange 36 include:

• Milling time: Longer milling times generally lead to smaller particle sizes.[2]

• Milling speed: Higher speeds impart more energy to the milling media, resulting in more efficient particle size reduction.[2]

• Grinding media size and density: Smaller and denser grinding media are more effective for achieving nano-sized particles.[2]

• Pigment loading: The concentration of the pigment in the slurry affects the viscosity and milling efficiency.[2]

• Dispersant concentration: The type and amount of dispersant are crucial for preventing particle agglomeration.[5]

Q3: How does the choice of milling media affect the final particle size of Pigment Orange 36?

A3: The size of the grinding media is inversely related to the final achievable particle size; smaller media can produce finer particles.[6] The density of the media also plays a role, with higher density materials providing greater impact forces. For nano-milling, yttria-stabilized zirconium oxide beads are a common choice due to their high density and wear resistance.

Q4: What is the role of a dispersant in the milling process?

A4: A dispersant, or stabilizing agent, is crucial in wet milling to prevent the newly formed smaller particles from re-agglomerating. The dispersant adsorbs onto the surface of the pigment particles, creating a repulsive barrier (either steric or electrostatic) that maintains a stable dispersion.[5] The concentration of the dispersant must be optimized; too little can lead to flocculation, while too much can negatively affect the properties of the final product.[5]

Q5: Can Pigment Orange 36 be dry-milled, and what are the potential challenges?

A5: While dry milling is a possible method for particle size reduction, it presents several challenges for organic pigments like Pigment Orange 36. These include a higher risk of thermal degradation due to heat buildup, potential for dust explosion, and difficulty in achieving a narrow particle size distribution in the sub-micron range. Wet milling is generally the preferred method for producing fine and stable dispersions of high-performance organic pigments.

Experimental Protocols

The following are generalized experimental protocols for the wet milling of Pigment Orange 36. Researchers should adapt these protocols to their specific equipment and experimental goals.

Protocol 1: Laboratory-Scale Bead Milling

Objective: To reduce the particle size of Pigment Orange 36 to a target of 100-150 nm.

Materials and Equipment:

• Pigment Orange 36

• Deionized water (or suitable solvent)

• Dispersing agent (e.g., a high molecular weight polymeric dispersant)

• Defoamer

• Laboratory-scale bead mill

• Yttria-stabilized zirconium oxide grinding media (0.3-0.5 mm diameter)

• High-speed disperser for pre-mixing

• Particle size analyzer (e.g., Dynamic Light Scattering)

Procedure:

• Pre-mixing:

  • In a beaker, combine deionized water, dispersing agent, and defoamer.

  • While stirring with a high-speed disperser at 1000 rpm, slowly add the Pigment Orange 36 powder.

  • Increase the speed to 3000 rpm and mix for 30 minutes to form a homogeneous pre-dispersion.

• Milling:

  • Load the grinding chamber of the bead mill with the grinding media to approximately 70-80% of its volume.

  • Add the pre-mixed pigment slurry to the mill.

  • Set the milling speed to 2000 rpm and start the milling process.

  • Monitor the temperature of the milling chamber and maintain it below 40°C using a cooling jacket.

  • Take samples at regular intervals (e.g., 30, 60, 90, 120, 180 minutes) for particle size analysis.

• Analysis:

  • Analyze the particle size distribution of each sample using a dynamic light scattering instrument.

  • Continue milling until the target particle size is achieved and the particle size distribution is stable.

Quantitative Data

Table 1: Effect of Milling Time on Particle Size of a Benzimidazolone Pigment

Milling Time (minutes)	D50 (nm)	D90 (nm)	Polydispersity Index (PDI)
0 (Pre-mix)	280	550	0.45
30	180	320	0.32
60	145	250	0.25
90	120	200	0.21
120	110	180	0.19
180	105	170	0.18

Table 2: Influence of Milling Media Size on Final Particle Size (120 minutes milling time)

Media Size (mm)	D50 (nm)	D90 (nm)	PDI
1.0 - 1.2	150	280	0.28
0.7 - 0.9	125	210	0.22
0.3 - 0.5	110	180	0.19

Table 3: Effect of Dispersant Concentration on Particle Size and Stability (120 minutes milling time)

Dispersant Concentration (% on pigment weight)	D50 (nm)	PDI	Zeta Potential (mV)
5	130	0.25	-25
10	115	0.20	-35
15	110	0.19	-42
20	112	0.21	-45

Visualizations

References

• 1. 15 Common Challenges in Grinding Paint Pigments and How to Solve Them - allwin-grinding [allwin-grinding.com]
• 2. jpmtr.org [jpmtr.org]
• 3. ulprospector.com [ulprospector.com]
• 4. sdc.org.uk [sdc.org.uk]
• 5. pccc.icrc.ac.ir [pccc.icrc.ac.ir]
• 6. paint.org [paint.org]

Technical Support Center: Enhancing the Thermal Stability of Pigment Orange 36 in Polymer Processing

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and professionals in drug development who are utilizing Pigment Orange 36 (PO36) in polymer processing. The information is designed to address common challenges related to the thermal stability of this pigment.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving Pigment Orange 36 and high-temperature polymer processing.

Issue	Potential Cause	Recommended Action
Color Shift (e.g., browning, yellowing, or dullness) during processing.	The processing temperature exceeds the thermal stability limit of Pigment Orange 36. Different grades of PO36 have varying heat resistance.[1]	1. Verify the heat stability of your specific grade of Pigment Orange 36 from the technical data sheet (TDS).[2][3][4][5] 2. Lower the processing temperature if possible, ensuring it remains within the processing window of the polymer.[1] 3. Consider incorporating thermal stabilizers, such as antioxidants (e.g., hindered phenols, phosphites), into your formulation.[6][7]
Streaking or specks of color in the final product.	Poor dispersion of the pigment at lower processing temperatures.[1]	1. Optimize the mixing parameters, such as screw speed and backpressure, to improve dispersion.[8] 2. Ensure the chosen pigment grade is compatible with the polymer and processing conditions.[1] 3. Consider using a pre-dispersed pigment masterbatch.
Reduced tinting strength or loss of opacity after processing.	Thermal degradation of the pigment.[1]	1. Confirm that the processing temperature is within the recommended range for the pigment. 2. Incorporate a combination of primary (phenolic) and secondary (phosphite) antioxidants to protect the pigment during processing.[7] 3. Evaluate the residence time at high temperatures and minimize it where possible.
Warpage or dimensional instability of the colored plastic part.	Certain organic pigments can act as nucleating agents in crystalline polymers, affecting shrinkage rates.[8]	1. Evaluate the compatibility of Pigment Orange 36 with the specific crystalline polymer being used. 2. Adjust mold temperatures and cooling rates to control crystallinity. 3. Consult with the pigment supplier for grades less likely to cause nucleation-related issues.
Unpleasant odor or fumes during processing.	Thermal decomposition of the pigment or other formulation components.[1]	1. Immediately reduce the processing temperature. 2. Ensure adequate ventilation in the processing area. 3. Review the safety data sheet (SDS) for information on hazardous decomposition products.[9][10]

Frequently Asked Questions (FAQs)

Q1: What is the typical thermal stability of Pigment Orange 36?

A1: Pigment Orange 36 is a benzimidazolone pigment known for its excellent heat stability. However, the exact temperature resistance can vary between different grades and manufacturers. Technical data sheets for various Pigment Orange 36 products report heat resistance values ranging from 160°C to 240°C.[2][3][4][5][11] Some studies indicate a thermal decomposition onset of around 300°C. It is crucial to consult the specific TDS for the product you are using.

Q2: How do I select the right polymer for use with Pigment Orange 36 to ensure thermal stability?

A2: The processing temperature of the polymer must be compatible with the thermal stability of the pigment.[12] For example, polymers like PVC and some polyolefins (e.g., LDPE, HDPE, PP) have processing temperatures that are generally within the stable range of many Pigment Orange 36 grades.[13][14] For high-temperature engineering plastics like Polyamide (Nylon) or Polycarbonate, which are processed at higher temperatures, it is essential to select a high-performance grade of Pigment Orange 36 and likely incorporate thermal stabilizers.[13][15]

Q3: What types of additives can enhance the thermal stability of Pigment Orange 36?

A3: To enhance thermal stability, a synergistic blend of antioxidants is often used.[6][7]

• Primary Antioxidants (Radical Scavengers): Hindered phenols are effective in protecting the final product by scavenging free radicals.[7]

• Secondary Antioxidants (Peroxide Decomposers): Phosphites are used to protect the polymer and pigment during processing by decomposing hydroperoxides, which helps in color retention.[7]

• Hindered Amine Light Stabilizers (HALS): While primarily used for UV protection, HALS can also contribute to long-term thermal stability.[6]

Q4: Can processing conditions affect the thermal stability of Pigment Orange 36?

A4: Yes, processing conditions play a significant role. High shear rates, long residence times at elevated temperatures, and the presence of oxygen can all contribute to the thermal degradation of the pigment.[1][12] Optimizing processing parameters such as screw speed, backpressure, and melt temperature can help minimize thermal stress on the pigment.[8]

Data Presentation

Table 1: Comparison of Properties of Different Pigment Orange 36 Grades

Property	Grade A[2]	Grade B[3]	Grade C[4]	Grade D[5]	Grade E[11]
Heat Resistance (°C)	160	180	160	220	240
Light Fastness (1-8)	8	7-8	8	7	8
Weather Resistance (1-5)	5	5	-	-	-
Oil Absorption ( g/100g )	35-45	-	60	45±5	45-55
Density (g/cm³)	1.5-1.7	1.50-1.70	1.5	1.64	1.62

Note: The data presented is based on publicly available technical data sheets and may vary. Users should always refer to the documentation provided by their specific supplier.

Experimental Protocols

Protocol 1: Evaluation of Thermal Stability of Pigment Orange 36 in a Polymer Matrix

Objective: To determine the thermal stability of Pigment Orange 36 in a specific polymer by observing color change after exposure to various temperatures.

Materials:

• Pigment Orange 36

• Polymer resin (e.g., Polypropylene, Polycarbonate)

• Thermal stabilizers (optional, e.g., hindered phenol, phosphite)

• Two-roll mill or twin-screw extruder

• Injection molding machine

• Spectrophotometer or colorimeter

• Forced-air oven

Methodology:

• Compounding:

  • Pre-mix the polymer resin with a specified concentration of Pigment Orange 36 (e.g., 0.1%, 0.5%, 1.0% by weight). If testing stabilizers, add them at a specified loading.

  • Melt-compound the mixture using a two-roll mill or a twin-screw extruder at a temperature appropriate for the polymer but below the anticipated degradation temperature of the pigment.

  • Produce a homogenous colored compound.

• Sample Preparation:

  • Granulate the compounded material.

  • Using an injection molding machine, produce standardized plaques or chips from the colored granules. Ensure a consistent processing temperature for all samples.

• Thermal Exposure:

  • Place the molded plaques in a forced-air oven.

  • Expose sets of plaques to a range of temperatures (e.g., 200°C, 220°C, 240°C, 260°C, 280°C, 300°C) for a fixed duration (e.g., 5 or 10 minutes).

  • Include a control sample that is not subjected to oven heating.

• Color Measurement:

  • Allow the plaques to cool to room temperature.

  • Measure the color of each plaque using a spectrophotometer, recording the CIELAB values (L, a, b*).

  • Calculate the total color difference (ΔE₀₀) between the heat-exposed samples and the control sample. A larger ΔE₀₀ indicates a greater color shift and lower thermal stability.

• Data Analysis:

  • Plot ΔE*₀₀ as a function of temperature.

  • The temperature at which a significant and unacceptable color change occurs can be considered the practical thermal stability limit of the pigment in that specific polymer system.

Visualizations

References

• 1. precisioncolorcompounds.com [precisioncolorcompounds.com]
• 2. icdn.tradew.com [icdn.tradew.com]
• 3. zeyachem.net [zeyachem.net]
• 4. colors-india.com [colors-india.com]
• 5. kingchemglobal.com [kingchemglobal.com]
• 6. specialchem.com [specialchem.com]
• 7. songwon.com [songwon.com]
• 8. plasticstoday.com [plasticstoday.com]
• 9. echemi.com [echemi.com]
• 10. dyespigments.net [dyespigments.net]
• 11. epsilonpigments.com [epsilonpigments.com]
• 12. The thermal stability of pigments refers to their ability to withstand high temperatures without undergoing significant changes in their chemical structure or physical properties. This characteristic is crucial for pigments used in various applications, such as coatings, plastics, and inks, where exposure to heat can occur during processing or end-use. A pigment with good thermal stability will maintain its color, consistency, and performance even when subjected to elevated temperatures, ensuring durability and longevity in the final product.-Yuhong Pigment-Organic Pigment R&D and Manufacturing [yhpigment.com]
• 13. topsbest-precision.com [topsbest-precision.com]
• 14. seaskymedical.com [seaskymedical.com]
• 15. zeyachem.net [zeyachem.net]

Minimizing impurities and side-products in Pigment Orange 36 synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist in minimizing impurities and side-products during the synthesis of Pigment Orange 36.

I. Overview of Pigment Orange 36 Synthesis

Pigment Orange 36 is a high-performance benzimidazolone azo pigment synthesized through a two-stage process: the diazotization of 4-chloro-2-nitroaniline and the subsequent azo coupling with 3-oxo-N-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)butanamide.[1][2] Careful control of reaction parameters is crucial to ensure high purity and yield, as the removal of impurities from the final insoluble pigment can be challenging.

Overall Reaction Scheme:

Caption: General synthesis pathway for Pigment Orange 36.

II. Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of Pigment Orange 36, focusing on the formation of impurities and side-products.

Problem	Potential Cause	Recommended Solution
Low Yield of Pigment Orange 36	Incomplete Diazotization: Insufficient nitrous acid or reaction time.	Ensure a slight excess of sodium nitrite is used. Test for the presence of excess nitrous acid using starch-iodide paper.
Decomposition of Diazonium Salt: Temperature too high (above 5°C).	Strictly maintain the reaction temperature between 0-5°C using an ice-salt bath during diazotization and coupling. Use the diazonium salt solution immediately after preparation.
Incorrect pH for Coupling: pH is not optimal for the electrophilic aromatic substitution.	For coupling with the benzimidazolone derivative, maintain a mildly acidic to neutral pH (around 6-7). This can be achieved using a buffer solution like sodium acetate/acetic acid.
Off-Color Product (Brownish or Dull Orange)	Formation of Phenolic Impurities: Decomposition of the diazonium salt due to elevated temperatures, leading to the formation of 4-chloro-2-nitrophenol. This phenol can then couple with the diazonium salt to form a dark-colored impurity.	Maintain strict temperature control (0-5°C) throughout the process.
Formation of Triazenes/Diazoamino Compounds: The diazonium salt couples with unreacted 4-chloro-2-nitroaniline. This is more likely if the diazotization is incomplete or if the pH is not sufficiently acidic during diazotization.	Ensure complete diazotization by using a slight excess of sodium nitrite and sufficient acid. Add the sodium nitrite solution slowly to the amine solution with vigorous stirring.
Oxidation of Reactants or Product: Exposure to air for extended periods, especially at elevated temperatures.	Conduct the reaction under an inert atmosphere (e.g., nitrogen) if possible. Minimize reaction and work-up times.
Poor Filterability of the Pigment	Amorphous Product: Rapid precipitation of the pigment can lead to very fine particles that are difficult to filter.	Control the rate of addition of the diazonium salt to the coupling component solution. Consider a post-precipitation heat treatment (ripening) of the pigment slurry (e.g., heating to 60-80°C for 1-8 hours) to increase particle size.
Inconsistent Color Shade	Variation in Particle Size and Crystal Form: Different reaction and post-treatment conditions can lead to variations in the crystal structure and particle size distribution of the pigment.	Standardize all reaction parameters, including temperature, pH, stirring speed, and addition rates. Implement a consistent post-treatment process, such as solvent treatment or heat treatment, to control crystallinity.

III. Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to control during the diazotization of 4-chloro-2-nitroaniline?

A1: The most critical parameters are:

• Temperature: Must be maintained between 0-5°C to prevent the decomposition of the unstable diazonium salt. Higher temperatures lead to the formation of 4-chloro-2-nitrophenol, a significant impurity.

• Acidity: A sufficient amount of strong acid (e.g., hydrochloric acid) is necessary to generate nitrous acid from sodium nitrite and to keep the reaction medium acidic to prevent premature coupling of the diazonium salt with unreacted amine, which forms triazenes.

Q2: What is the optimal pH for the azo coupling step, and how can it be controlled?

A2: The optimal pH for the coupling of the diazonium salt with the benzimidazolone coupling component is typically in the mildly acidic to neutral range (pH 6-7).[3] This pH can be controlled by using a buffer solution, such as a sodium acetate/acetic acid buffer.[4] It is crucial to monitor the pH throughout the addition of the diazonium salt solution and adjust as necessary.

Q3: My final product is a brownish orange instead of a vibrant orange. What is the likely impurity?

A3: A brownish hue is often indicative of the presence of phenolic byproducts. If the temperature during diazotization rises above 5°C, the diazonium salt of 4-chloro-2-nitroaniline can decompose to 4-chloro-2-nitrophenol. This phenol can then undergo azo coupling with the diazonium salt to form a dark, off-color impurity.

Caption: Formation of a common brownish impurity.

Q4: How can I purify the crude Pigment Orange 36?

A4: Due to its low solubility, purification of Pigment Orange 36 is challenging. The primary methods focus on removing unreacted starting materials and soluble impurities:

• Washing: Thoroughly wash the filter cake with hot water to remove inorganic salts and any water-soluble starting materials or byproducts.

• Solvent Treatment: The crude pigment can be treated with a suitable organic solvent at elevated temperatures. This process, often referred to as "pigmentation" or "finishing," can help to remove organic impurities and also control the crystal size and shape of the pigment particles, thereby improving its coloristic properties.[5] Solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) have been used for similar benzimidazolone pigments.[5]

• Recrystallization: While challenging due to the pigment's low solubility, recrystallization from a high-boiling point solvent could be attempted for small-scale purification, though this is generally not practical for larger quantities.

Q5: What analytical techniques are suitable for identifying and quantifying impurities in Pigment Orange 36?

A5:

• High-Performance Liquid Chromatography (HPLC): This is a powerful technique for separating and quantifying organic impurities. A reversed-phase C18 column with a gradient elution using a mixture of acetonitrile and water (with an acidic modifier like formic or acetic acid) is a common starting point for azo pigment analysis. Detection is typically done using a UV-Vis or diode-array detector.

• Fourier-Transform Infrared Spectroscopy (FTIR): Can be used to identify the presence of functional groups characteristic of the desired pigment and potential impurities. For example, the presence of a broad -OH stretch might indicate a phenolic impurity.

• Mass Spectrometry (MS): Coupled with HPLC (LC-MS), this technique is invaluable for the identification of unknown impurities by providing molecular weight information.

IV. Experimental Protocols

A. Synthesis of Pigment Orange 36 (Illustrative Laboratory Scale)

1. Diazotization of 4-chloro-2-nitroaniline:

• In a beaker, suspend 4-chloro-2-nitroaniline in dilute hydrochloric acid.

• Cool the suspension to 0-5°C in an ice-salt bath with vigorous stirring.

• Slowly add a solution of sodium nitrite in water dropwise, ensuring the temperature does not exceed 5°C.

• Continue stirring for 30-60 minutes at 0-5°C after the addition is complete.

• Confirm the presence of excess nitrous acid using starch-iodide paper.

2. Preparation of the Coupling Solution:

• Dissolve 3-oxo-N-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)butanamide in an aqueous alkaline solution (e.g., dilute sodium hydroxide).

• Adjust the pH to the desired coupling range (e.g., 6-7) by adding a buffer solution (e.g., acetic acid/sodium acetate).

• Cool the solution to 0-5°C.

3. Azo Coupling:

• Slowly add the cold diazonium salt solution to the cold coupling component solution with efficient stirring, maintaining the temperature at 0-5°C and the pH at the desired level.

• After the addition is complete, continue stirring for 1-2 hours at 0-5°C.

• The formation of the orange pigment will be observed as a precipitate.

4. Work-up and Isolation:

• Heat the pigment slurry to 60-80°C for 1 hour to promote crystal growth and improve filterability.

• Filter the hot suspension and wash the pigment cake thoroughly with hot water until the filtrate is neutral and colorless.

• Dry the pigment in an oven at a suitable temperature (e.g., 80-100°C).

References

• 1. Pigment Orange 36 | CymitQuimica [cymitquimica.com]
• 2. China Pigment Orange 36 Manufacturers, Suppliers, Factory - Free Sample - COLOR BLOOM [m.colorbloomdyes.com]
• 3. CN104987747A - Benzimidazolone azo pigment and preparation and application thereof - Google Patents [patents.google.com]
• 4. CN1262292A - Process for preparing organic yellow benzimidazoleone pigments - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Troubleshooting color shifts in Pigment Orange 36 formulations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Pigment Orange 36. The information is designed to help identify and resolve color shift issues that may arise during formulation and experimentation.

Frequently Asked Questions (FAQs)

Formulation and Dispersion

Q1: My Pigment Orange 36 formulation appears lighter and weaker in color than expected. What are the likely causes?

A1: A lighter or weaker color is often indicative of poor pigment dispersion. Potential causes include:

• Inadequate Wetting: The binder system may not be effectively wetting the surface of the pigment particles, leading to agglomerates that scatter light and reduce color strength.

• Flocculation: Pigment particles may be clumping together after dispersion, which can be caused by incompatibilities with other formulation components or improper stabilization.[1][2][3]

• Insufficient Dispersion Energy: The mixing or milling process may not be providing enough energy to break down pigment agglomerates into primary particles.

Q2: The color of my Pigment Orange 36 formulation is inconsistent from batch to batch. How can I improve reproducibility?

A2: Batch-to-batch color variation is a common challenge. To improve consistency, consider the following:

• Standardize Raw Material Quality: Ensure that the Pigment Orange 36 and all other raw materials meet consistent quality specifications.[4]

• Control Dispersion Process Parameters: Precisely control mixing time, speed, and temperature during the dispersion process.

• Monitor Particle Size: Regularly measure the particle size distribution to ensure it is consistent across batches.

Q3: I'm observing a color shift after applying and drying my Pigment Orange 36 coating. What could be the reason?

A3: A color shift upon drying can be attributed to several factors:

• Flocculation: As the solvent evaporates, pigment particles may re-agglomerate, leading to a change in the final color. A "rub-up" test can help determine if flocculation is occurring.[2]

• Binder Interactions: The binder may be interacting with the pigment surface in a way that alters its light absorption properties as the film forms.

• Changes in Gloss and Surface Texture: The final gloss and surface smoothness of the dried film can influence the perceived color.

Stability and Interactions

Q4: Does the pH of my formulation affect the color stability of Pigment Orange 36?

A4: Pigment Orange 36, being a benzimidazolone pigment, generally exhibits good chemical resistance, including stability across a range of pH values.[5][6] However, extreme pH levels (highly acidic or alkaline) can potentially affect the binder system or other components in the formulation, which may indirectly lead to color shifts. It is always recommended to test the stability of the entire formulation at the intended pH.

Q5: Can the choice of binder or additives lead to color shifts with Pigment Orange 36?

A5: Yes, the selection of binders and additives is crucial for color stability.

• Binder Compatibility: The binder should have good compatibility with the pigment to ensure proper wetting and adhesion, preventing issues like flocculation.

• Additive Interactions: Certain additives, such as some plasticizers or stabilizers, may have the potential to interact with the pigment surface over time, although Pigment Orange 36 is known for its good resistance.[6] It is advisable to conduct compatibility testing with all additives.

Q6: My formulation containing Pigment Orange 36 is showing a color change after exposure to heat. Is this expected?

A6: Pigment Orange 36 is known for its excellent heat stability, with a thermal decomposition onset of around 300°C. Significant color shifts at temperatures below this are unlikely to be due to the degradation of the pigment itself. It is more probable that other components in your formulation, such as the binder or specific additives, are less thermally stable and are degrading, causing the observed color change.

Data Presentation

Table 1: Key Properties of Pigment Orange 36

Property	Value	Source
Chemical Class	Benzimidazolone	[7]
C.I. Number	11780	[5]
CAS Number	12236-62-3	[5]
Molecular Formula	C17H13ClN6O5	[5]
Heat Resistance	Up to 300°C	[8]
Lightfastness (1-8 scale)	7-8	[7]
Weather Fastness (1-5 scale)	4-5	[8]
Acid Resistance (1-5 scale)	5	[5]
Alkali Resistance (1-5 scale)	5	[5]

Table 2: Illustrative Impact of Formulation Variables on Pigment Orange 36 Color Stability

This table provides a generalized guide. Actual results will depend on the specific formulation and processing conditions.

Formulation Variable	Potential Impact on Color	Troubleshooting Recommendation
Binder Type
Poorly wetting binder	Lighter color, lower gloss	Select a binder with better affinity for the pigment surface.
Thermally unstable binder	Yellowing or darkening at high temperatures	Choose a binder with a higher thermal stability profile.
Dispersant
Incompatible dispersant	Flocculation, color shift on drying	Select a dispersant specifically designed for organic pigments.
Incorrect dosage	High viscosity, poor dispersion	Optimize the dispersant concentration through a ladder study.
Additives
Certain UV absorbers	May cause a slight initial yellow shift	Evaluate different UV absorbers for their impact on the initial color.
Basic fillers	Potential for slight color shift in some systems	Test for color stability in the presence of the specific filler.
Processing
Insufficient shear	Weak color, larger particle size	Increase mixing energy (speed, time) or use a more efficient dispersion method.
Excessive temperature	Potential degradation of binder/additives	Monitor and control the temperature during dispersion.

Experimental Protocols

Protocol 1: Evaluation of Pigment Orange 36 Dispersion Quality

Objective: To assess the quality of pigment dispersion in a formulation and identify issues such as agglomeration and flocculation.

Methodology:

• Sample Preparation: Prepare the Pigment Orange 36 formulation according to the standard procedure.

• Hegman Gauge Test (ASTM D1210):

  • Place a small amount of the formulation at the deep end of the Hegman gauge.

  • Draw down the sample with the scraper at a uniform speed.

  • Immediately observe the point at which coarse particles or a pattern of scratches appear.

  • Record the Hegman value. A lower value indicates poorer dispersion.[2]

• Microscopy:

  • Place a small drop of the formulation on a microscope slide and cover with a coverslip.

  • Examine the sample under an optical microscope at 200-500x magnification.

  • Observe the presence of large agglomerates or flocculates.

• Color Strength and Tint Test (ASTM D387):

  • Prepare a letdown of the formulation with a standard white base.

  • Compare the color strength of the test sample against a standard dispersion of known quality.

  • A significant difference in color strength indicates poor dispersion.[2]

Protocol 2: Compatibility Testing of Pigment Orange 36 with Binders and Additives

Objective: To evaluate the compatibility of Pigment Orange 36 with different binders and additives and assess their impact on color.

Methodology:

• Formulation Matrix: Create a matrix of formulations, varying one component (e.g., binder, dispersant, additive) at a time while keeping all other components and processing parameters constant.

• Dispersion and Application:

  • Prepare each formulation using a standardized dispersion method.

  • Apply a uniform film of each formulation onto a standard substrate.

  • Allow the films to dry/cure completely under controlled conditions.

• Colorimetric Analysis:

  • Measure the CIELAB color coordinates (L, a, b*) of each dried film using a spectrophotometer.

  • Calculate the color difference (ΔE*00) between a control formulation and each of the test formulations.

  • A significant color difference indicates a potential incompatibility or interaction.

• Accelerated Aging:

  • Expose the prepared films to accelerated aging conditions (e.g., elevated temperature, UV exposure).

  • Periodically measure the color and assess for any changes over time.

Visualizations

Caption: Troubleshooting workflow for Pigment Orange 36 color shifts.

Caption: Factors influencing the final color of Pigment Orange 36 formulations.

References

• 1. longchangchemical.com [longchangchemical.com]
• 2. paint.org [paint.org]
• 3. pcimag.com [pcimag.com]
• 4. zeyachem.net [zeyachem.net]
• 5. Pigment Orange 36 - SY Chemical Co., Ltd. [sypigment.com]
• 6. nbinno.com [nbinno.com]
• 7. zeyachem.net [zeyachem.net]
• 8. additivesforpolymer.com [additivesforpolymer.com]

Strategies to improve the rheological properties of Pigment Orange 36 dispersions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions to address challenges in improving the rheological properties of Pigment Orange 36 (P.O. 36) dispersions.

Troubleshooting Guide

This guide addresses common rheological issues encountered during the formulation and processing of Pigment Orange 36 dispersions.

Problem	Potential Causes	Recommended Solutions
High Viscosity	- Inadequate wetting of pigment particles.[1][2] - Incorrect dispersant or insufficient dosage.[3] - Strong pigment-pigment interactions and agglomeration.[2][4] - Incompatible solvent system.	- Improve Wetting: Introduce a suitable wetting agent or surfactant to reduce the surface tension between the pigment and the liquid medium.[1][2] - Optimize Dispersant: Select a dispersant with strong affinity for P.O. 36.[5] Experiment with different concentrations to find the optimal dosage that provides steric or electrostatic stabilization.[1][3] - Enhance Dispersion: Increase mechanical shear during the grinding/milling phase to break down agglomerates.[3][6] - Solvent Selection: Ensure the chosen solvent has good compatibility with the pigment and binder system.
Poor Dispersion Stability / Settling	- Insufficient stabilization leading to re-agglomeration or flocculation.[7][8] - Density difference between pigment and medium.[3] - Inadequate viscosity at low shear rates.[9][10]	- Improve Stabilization: Use a polymeric dispersant that provides a strong steric barrier.[1] A combination of wetting and dispersing agents can be more effective. - Introduce Rheology Modifiers: Add a rheology modifier to increase the low-shear viscosity and build a network structure that suspends particles.[11][12] - Optimize Particle Size: While smaller particles can increase viscosity, a narrow particle size distribution can improve stability.[9][13]
Shear Thinning / Thickening Issues	- Shear Thinning (Pseudoplasticity): Common in well-dispersed systems. May be desirable for application but can lead to settling during storage if low-shear viscosity is too low. - Shear Thickening (Dilatancy): Can occur at high pigment concentrations or high shear rates, leading to processing issues.[14]	- Control with Rheology Modifiers: Utilize associative thickeners (e.g., HEUR) for controlled shear thinning behavior.[15] For shear thickening, reducing pigment loading or optimizing the dispersant to improve particle lubrication may help.[14]
Flocculation	- Weak attractive forces between pigment particles.[7][8] - Incompatibility between formulation components.[3] - Changes in temperature or solvent composition during processing or storage.	- Enhance Stabilization: Ensure complete and stable adsorption of the dispersant onto the pigment surface.[1] Anionic surfactants can provide electrostatic repulsion to prevent flocculation.[16] - Formulation Compatibility Check: Verify the compatibility of all components, including binders, solvents, and other additives.[3]
Poor Flow and Leveling	- High viscosity at application shear rates. - Rapid viscosity recovery after shear (high thixotropy).[17]	- Adjust Rheology Profile: Select a rheology modifier that provides lower viscosity at high shear rates and allows for a longer open time for leveling before viscosity recovery.[11][15] - Surfactant Choice: The right surfactant can improve surface wetting and flow characteristics.[2]

Frequently Asked Questions (FAQs)

Q1: What is the first step in troubleshooting a high-viscosity Pigment Orange 36 dispersion?

A1: The initial and most critical step is to ensure proper wetting of the pigment particles.[1][2] Pigment powders often contain entrapped air and exist as agglomerates. A suitable wetting agent or surfactant reduces the surface tension of the liquid medium, allowing it to displace the air and penetrate the pigment agglomerates.[1][2] This facilitates the subsequent dispersion (deagglomeration) step and can significantly reduce viscosity.[2]

Q2: How do I select the right dispersant for Pigment Orange 36?

A2: Selecting the optimal dispersant is crucial for long-term stability and desired rheology.[3][18] For organic pigments like P.O. 36, polymeric dispersants with an anchoring group that has a strong affinity for the pigment surface and a stabilizing chain compatible with the solvent are generally effective.[1] For solvent-based systems, specific dispersants are recommended.[5] It is often necessary to experimentally screen a few dispersants at varying concentrations to find the most effective one for your specific formulation.

Q3: What is the role of particle size in the rheology of Pigment Orange 36 dispersions?

A3: Particle size has a very pronounced effect on the rheology of a pigmented system.[19]

• Smaller Particles: Decreasing the particle size at a constant volume fraction increases the number of particles and their total surface area. This leads to more particle-particle interactions and generally results in higher viscosity.[13]

• Particle Size Distribution: A narrow particle size distribution is often desirable for stability. A broad distribution may lead to better packing and lower viscosity, but can also increase the tendency for smaller particles to fill the voids between larger ones, potentially affecting stability.[9]

Q4: Can a combination of additives be used to improve rheology?

A4: Yes, it is common to use a combination of additives.[18] A formulation might include:

• A wetting agent or surfactant to facilitate the initial wetting of the pigment.[1][2]

• A dispersant to provide long-term stabilization and prevent re-agglomeration.[4]

• A rheology modifier to control the viscosity profile, prevent settling, and improve application properties like sag resistance.[11][12]

Q5: How does the choice of solvent affect the rheology of the dispersion?

A5: The solvent plays a critical role in the effectiveness of the dispersant and the overall stability of the dispersion. The stabilizing chains of a polymeric dispersant must be soluble in the solvent to provide effective steric stabilization. If the solvent is a poor match for the stabilizing chains, they can collapse, leading to a loss of stability, flocculation, and an increase in viscosity.

Experimental Protocols

1. Viscosity Measurement using a Rotational Rheometer

• Objective: To characterize the flow behavior of the Pigment Orange 36 dispersion.

• Apparatus: Rotational rheometer with appropriate geometry (e.g., cone-plate or parallel-plate).

• Methodology:

  • Place a sufficient amount of the dispersion sample onto the lower plate of the rheometer.

  • Bring the upper geometry to the correct gap setting.

  • Allow the sample to equilibrate to the desired temperature (e.g., 25°C) for a set period.

  • Perform a shear rate sweep, for example, from 0.1 s⁻¹ to 1000 s⁻¹.

  • Record the viscosity as a function of the shear rate.

  • The resulting flow curve can identify behaviors such as shear thinning or shear thickening.[10]

2. Particle Size Analysis using Laser Diffraction

• Objective: To determine the particle size distribution of the Pigment Orange 36 dispersion.

• Apparatus: Laser diffraction particle size analyzer.

• Methodology:

  • Dilute the dispersion sample in a suitable solvent to achieve the optimal obscuration level recommended by the instrument manufacturer.[20]

  • Ensure the sample is well-dispersed in the measurement cell, using sonication if necessary to break up loose agglomerates.

  • Perform the measurement, where a laser beam is passed through the dispersed sample.

  • The instrument's software will analyze the scattered light pattern to calculate the particle size distribution.

  • The results can be used to assess the effectiveness of the milling process and correlate particle size with rheological properties.[20]

3. Assessment of Dispersion Stability (Settling Test)

• Objective: To evaluate the long-term stability of the dispersion against settling.

• Methodology:

  • Fill a graduated, transparent container (e.g., a test tube or cylinder) with the pigment dispersion.

  • Seal the container and store it in a stable, vibration-free environment at a controlled temperature.

  • Visually inspect the sample at regular intervals (e.g., 24 hours, 1 week, 1 month) for signs of settling, such as the formation of a clear supernatant layer or a hard sediment at the bottom.

  • Quantify the degree of settling by measuring the height of the sediment and/or the clear layer.

Visualizations

Caption: Workflow for the preparation and evaluation of Pigment Orange 36 dispersions.

Caption: Troubleshooting flowchart for high viscosity in pigment dispersions.

References

• 1. chempoint.com [chempoint.com]
• 2. The importance of wetting and dispersant surfactants in the dispersion process – Indovinya | Leader in the production of surfactants and specialty chemicals [indovinya.indoramaventures.com]
• 3. Troubleshooting Common Issues with Water-Borne Dispersants in Coatings - Polywill [polywill.com]
• 4. Pigment Dispersion | Dispersing Agents | Paint & Coating Chemicals | Venus Ethoxyethers [venus-goa.com]
• 5. borchers.com [borchers.com]
• 6. Pigment dispersion and stabilization in coatings; what to do and how to do? [onlytrainings.com]
• 7. News - 14 Pigment Dispersion Problems & How SILIKE’s Silicone Hyperdispersant Solves Them [siliketech.com]
• 8. radtech.org [radtech.org]
• 9. azom.com [azom.com]
• 10. specialchem.com [specialchem.com]
• 11. Rheology Modifiers | Water-based and Solvent-based Coatings | Request Quote or Samples [tri-iso.com]
• 12. specialchem.com [specialchem.com]
• 13. azom.com [azom.com]
• 14. paint.org [paint.org]
• 15. l-i.co.uk [l-i.co.uk]
• 16. Surfactant Basics 4 (Dispersants) [sanyo-chemical-solutions.com]
• 17. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 18. pcimag.com [pcimag.com]
• 19. sdc.org.uk [sdc.org.uk]
• 20. orbit.dtu.dk [orbit.dtu.dk]

Preventing bleeding and migration of Pigment Orange 36 in plastics

Welcome to the technical support center for Pigment Orange 36. This resource provides researchers, scientists, and professionals with comprehensive troubleshooting guides and frequently asked questions to address challenges related to pigment bleeding and migration in plastic applications.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the use of Pigment Orange 36 in plastics, focusing on preventing bleeding and migration.

Issue: Pigment bleeding observed on the surface of a plastic part.

Q1: What are the primary causes of pigment bleeding and migration?

A1: Pigment bleeding and migration in plastics are complex phenomena where the colorant moves from the plastic matrix to the surface or into an adjacent material. The primary causes stem from several factors:

• Incompatibility: Poor compatibility between the pigment, polymer resin, and other additives (like plasticizers) is a leading cause.[1][2]

• Processing Conditions: Excessive heat during processing can increase pigment solubility and mobility within the polymer.[2][3]

• Pigment Concentration: Using an excessive concentration of the pigment can lead to supersaturation, where unbound pigment particles are more likely to migrate.[2][3][4]

• Polymer Morphology: The structure of the polymer plays a role. Crystalline plastics, with their looser molecular structure, can be more prone to migration than amorphous plastics.[3]

• Additives: The presence of certain additives, especially liquid plasticizers, can facilitate pigment migration by creating pathways for the pigment to travel.[1][2]

Q2: My formulation uses plasticized PVC. How can I minimize Pigment Orange 36 migration?

A2: Plasticized PVC is particularly susceptible to migration issues. To mitigate this:

• Select Appropriate Plasticizers: Opt for plasticizers with higher molecular weights or a higher degree of branching, as they are less mobile within the polymer matrix.[5] Reactive plasticizers that graft into the polymer matrix can also be highly effective.[5]

• Consider Surface Treatments: Applying a surface treatment to the final product can create a barrier to prevent plasticizer and pigment migration.[6] Methods include irradiation to create a cross-linked surface or applying a non-migrating topcoat.[6][7][8]

• Optimize Pigment Loading: Use the minimum effective concentration of Pigment Orange 36. Consult technical datasheets for recommended loading levels. Excessive pigment can readily be carried to the surface by migrating plasticizers.[5]

• Evaluate Pigment Grade: Pigment Orange 36, as a high-performance benzimidazolone pigment, generally exhibits good resistance to migration.[9][10] However, ensure the specific grade is recommended for plasticized PVC applications.

Q3: I am observing color bleeding in a polyolefin (PE/PP) application. What steps should I take?

A3: While Pigment Orange 36 generally has good stability in polyolefins[9][10], issues can still arise.

• Verify Processing Temperatures: Ensure that the processing temperature is within the recommended range for Pigment Orange 36. Although it has good heat stability, excessive temperatures can still promote migration.[2]

• Check for Incompatible Additives: Slip agents or other processing aids can sometimes interact with pigments and encourage migration. Review all components of your formulation for compatibility.[11]

• Ensure Proper Dispersion: Poor dispersion can lead to localized high concentrations of pigment, which can act as focal points for bleeding.[2][4] Ensure your compounding process achieves a homogeneous mix.

• Review Pigment Loading: As with other polymers, avoid excessive pigment concentration. A loading level above 0.3% by weight can sometimes be problematic in rotational molding.[4]

Frequently Asked Questions (FAQs)

Q4: What is Pigment Orange 36?

Q5: What are the key properties of Pigment Orange 36?

A5: Pigment Orange 36 is valued for its robust performance characteristics. Key properties are summarized in the table below.

Q6: How do I test for pigment migration in my plastic samples?

A6: A standard method to test for pigment migration involves a contact test. A colored plastic sample is placed in direct contact with a white, plasticized PVC sheet. The assembly is then subjected to heat and pressure for a specified duration. After the test period, the white PVC is examined for any color staining. The degree of migration is assessed against a standard gray scale. A detailed protocol is provided in the "Experimental Protocols" section.[14]

Q7: Are there alternatives to Pigment Orange 36 if migration issues persist?

A7: While Pigment Orange 36 is a high-performance option, if migration remains a challenge, you could consider other high-performance pigments. Pigment Orange 64, a diketopyrrolopyrrole (DPP) pigment, offers exceptional brilliance and resistance properties, though it is typically more expensive.[15] For less demanding applications, other benzimidazolone pigments might offer a different balance of properties.[16][17] Consulting with your pigment supplier for a formulation-specific recommendation is always the best course of action.[4]

Data Presentation

Table 1: Typical Properties of Pigment Orange 36

Property	Value	Source
Chemical Class	Benzimidazolone	[18]
C.I. Number	11780	[18]
CAS Number	12236-62-3	[9][12][18]
Density	1.5 - 1.7 g/cm³	[12][18]
Heat Stability	Stable up to 160°C (in some systems)	[12][18]
Light Fastness (Full Shade, 1-8 scale)	8	[12][18]
Weather Resistance (1-5 scale)	5	[12]
Acid Resistance (1-5 scale)	5	[12][18]
Alkali Resistance (1-5 scale)	5	[12][18]

Note: Properties can vary between different grades and manufacturers. Users should always refer to the specific technical data sheet for their product.

Experimental Protocols

Protocol: Evaluation of Pigment Migration in Plastics (Based on DIN 53775)

This protocol describes a standardized method to assess the tendency of Pigment Orange 36 to migrate from a colored plastic sample into a flexible, white PVC sheet.

1. Materials and Equipment:

• Test Plaques: 0.2% Pigment Orange 36 compounded in the test polymer (e.g., LDPE).

• Contact Sheets: White, flexible PVC sheets containing 2% TiO2 and a known plasticizer (e.g., 80 PHR DOP).

• Glass Plates: Two clean, smooth glass plates per test assembly.

• Laboratory Oven: Capable of maintaining a constant temperature of 80°C ± 2°C.

• Weight: A calibrated weight to apply a pressure of 3 kg/cm ².

• Gray Scale for Color Staining: To evaluate the degree of migration.

2. Procedure:

• Cut the pigmented test plaque and the white PVC contact sheet to identical dimensions (e.g., 50mm x 50mm).

• Clean the surfaces of both the test plaque and the contact sheet with ethanol to remove any surface contaminants. Allow to air dry completely.

• Place the pigmented test plaque onto one of the glass plates.

• Carefully place the white PVC contact sheet on top of the pigmented plaque, ensuring full and uniform contact between the surfaces.

• Place the second glass plate on top of the PVC sheet to create a sandwich assembly.

• Transfer the entire assembly into the laboratory oven, pre-heated to 80°C.

• Place the weight on top of the upper glass plate to apply a uniform pressure of 3 kg/cm ².

• Maintain the assembly under these conditions for 24 hours.

• After 24 hours, remove the weight and take the assembly out of the oven. Allow it to cool to room temperature.

• Carefully separate the white PVC sheet from the pigmented plaque.

3. Evaluation:

• Visually inspect the surface of the white PVC sheet that was in contact with the pigmented sample for any signs of color transfer.

• Compare the degree of staining on the PVC sheet to the standard Gray Scale.

• Assign a rating from 1 to 5, where Grade 5 indicates no migration (no visible staining) and Grade 1 indicates severe migration.[14]

Visualizations

Troubleshooting Logic for Pigment Migration

References

• 1. Polymer additives FAQ | Chemical Products｜ADEKA [adeka.co.jp]
• 2. usmasterbatch.com [usmasterbatch.com]
• 3. The reasons for pigment precipitation in the plastics industry - Knowledge [dyestuffscn.com]
• 4. blog.rotomolding.org [blog.rotomolding.org]
• 5. forgeway.com [forgeway.com]
• 6. plasticsengineering.org [plasticsengineering.org]
• 7. ist.fraunhofer.de [ist.fraunhofer.de]
• 8. US4045600A - Method of inhibiting plasticizer migration from plasticized poly(vinyl chloride) substrates - Google Patents [patents.google.com]
• 9. DuraPaint®3236 Pigment Orange 36 | Fineland Chem [finelandchem.com]
• 10. zeyachem.net [zeyachem.net]
• 11. food.gov.uk [food.gov.uk]
• 12. icdn.tradew.com [icdn.tradew.com]
• 13. Pigment Orange 36-shanghai colors ltd [shanghai-colors.com]
• 14. Methods of Testing Fastness of Pigments-Industry News-Qingdao Sanhuan Colorchem CO.,LTD [cncolorchem.com]
• 15. nbinno.com [nbinno.com]
• 16. pigments.com [pigments.com]
• 17. pigments.com [pigments.com]
• 18. colors-india.com [colors-india.com]

Addressing health and safety considerations for handling Pigment Orange 36 powder

This technical support center provides guidance on the health and safety considerations for handling Pigment Orange 36 powder. The information is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Frequently Asked Questions (FAQs)

Q1: What are the primary health hazards associated with Pigment Orange 36 powder?

A1: Pigment Orange 36 is not classified as a hazardous substance.[1] However, as with any fine powder, inhalation of dust should be avoided.[1][2] Direct contact may cause mild skin or eye irritation in some individuals, though it is generally not considered an irritant.[2] There is no data available on long-term toxicity or carcinogenicity, but adverse effects are not expected with proper handling.[2]

Q2: What personal protective equipment (PPE) is required when handling Pigment Orange 36 powder?

A2: To minimize exposure, the following personal protective equipment is recommended:

• Eye Protection: Tightly fitting safety goggles or a face shield.

• Hand Protection: Chemical-impermeable gloves, such as nitrile rubber gloves.[2] Gloves should be inspected before use and disposed of properly.

• Body Protection: A lab coat or chemical-resistant suit to prevent skin contact.

• Respiratory Protection: If dust is generated or exposure limits are exceeded, a full-face respirator is recommended.[1]

Q3: How should Pigment Orange 36 powder be stored?

A3: Store the powder in a tightly closed container in a dry, cool, and well-ventilated area.[1] Keep it away from foodstuffs and incompatible materials such as strong oxidizing agents.[1]

Q4: What is the proper procedure for disposing of Pigment Orange 36 waste?

A4: Pigment Orange 36 waste should be disposed of by a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[1] Do not allow the material to enter drains or sewer systems.[1] Contaminated packaging should be triple-rinsed and can then be recycled or disposed of in a sanitary landfill.[1]

Troubleshooting Guide

Problem: I have accidentally created a significant amount of airborne Pigment Orange 36 dust.

Solution:

• Evacuate: Immediately evacuate personnel from the affected area to a safe location with fresh air.[1]

• Ventilate: Ensure the area is well-ventilated to disperse the dust.

• Assess: From a safe distance, assess the extent of the spill.

• PPE: Before re-entering the area, don the appropriate PPE, including respiratory protection.[1]

• Clean-up: Follow the spill clean-up procedures outlined below.

Problem: The powder has come into contact with my skin or eyes.

Solution:

• Skin Contact: Immediately wash the affected area with soap and plenty of water.[1] Remove any contaminated clothing.[1] If irritation persists, consult a physician.

• Eye Contact: Rinse the eyes with pure water for at least 15 minutes, holding the eyelids open.[1] Seek immediate medical attention.

Problem: I have accidentally ingested a small amount of the powder.

Solution:

• Rinse Mouth: Rinse your mouth thoroughly with water.[1]

• Do Not Induce Vomiting: Do not induce vomiting.[1]

• Seek Medical Attention: Call a doctor or Poison Control Center immediately.[1] Never give anything by mouth to an unconscious person.[1]

Quantitative Data

Toxicological Data

Parameter	Species	Route	Value	Reference
LD50	Rat (female)	Oral	> 5000 mg/kg bw	[1]
LC50	Rat (male/female)	Inhalation	> 709 mg/m³ air	[1]

Physical and Chemical Properties

Property	Value	Reference
Physical State	Solid, Powder	[1]
Color	Orange to Red	[1][3]
Melting Point	>= 310 °C	[1]
Water Solubility	14 µg/L at 24 °C	[1]
Density	1.631 g/cm³ at 23 °C	[1]

Experimental Protocols

Protocol for Weighing Pigment Orange 36 Powder

• Preparation: Ensure the weighing area is clean and free of drafts. Decontaminate the balance and surrounding surfaces.

• Personal Protective Equipment (PPE): Wear a lab coat, safety goggles, and chemical-impermeable gloves.

• Ventilation: Perform the weighing procedure in a chemical fume hood or a well-ventilated area to minimize dust inhalation.

• Weighing:

  • Place a clean, tared weigh boat on the analytical balance.

  • Carefully transfer the desired amount of Pigment Orange 36 powder to the weigh boat using a clean spatula. Avoid creating airborne dust.

  • Close the container of Pigment Orange 36 immediately after use.

• Clean-up:

  • Carefully clean the balance and spatula with a damp cloth to remove any residual powder.

  • Dispose of the weigh boat and any contaminated cleaning materials as chemical waste.

  • Wash hands thoroughly after the procedure.

Visualizations

Caption: Workflow for Safe Handling of Pigment Orange 36 Powder.

Caption: Emergency Response Protocol for a Pigment Orange 36 Spill.

Caption: First Aid Procedures for Pigment Orange 36 Exposure.

References

• 1. echemi.com [echemi.com]
• 2. dyespigments.net [dyespigments.net]
• 3. Page loading... [wap.guidechem.com]

Analytical methods for detecting degradation products of Pigment Orange 36

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the analytical methods for detecting degradation products of Pigment Orange 36.

Frequently Asked Questions (FAQs)

Q1: What is Pigment Orange 36 and why is its degradation a concern?

Pigment Orange 36 (PO36), also known as Benzimidazolone Orange, is a high-performance organic pigment widely used in plastics, coatings, and inks due to its vibrant reddish-orange hue and excellent stability.[1] It belongs to the benzimidazolone class of pigments, which are recognized for their heat stability and weather fastness.[1] The degradation of Pigment Orange 36 can lead to color fading or shifting, which compromises the aesthetic and functional properties of the products it is used in.[2] For applications in sensitive products like food packaging or cosmetics, the potential formation of harmful degradation products is a significant concern. The degradation of azo pigments, a class to which PO36 belongs, can sometimes release toxic aromatic amines.[3]

Q2: What are the primary causes of Pigment Orange 36 degradation?

The degradation of pigments like Pigment Orange 36 is often initiated by environmental factors.[2][4] Key contributors include:

• Light Exposure: Ultraviolet (UV) radiation from sunlight is a primary cause of pigment degradation, as it can break the chemical bonds within the pigment molecules.[4][5]

• Chemical Exposure: Contact with strong oxidizing agents, acids, alkalis, and environmental pollutants like sulfur dioxide and nitrogen oxides can cause chemical degradation.[5]

• High Temperatures: Elevated temperatures can accelerate chemical reactions that lead to the breakdown of the pigment structure.[5] Pigment Orange 36 has a thermal decomposition onset of around 300°C.

• Moisture and Humidity: Water can facilitate hydrolysis, a chemical reaction where water molecules break down pigment molecules.[4][5]

Q3: What are the potential degradation products of Pigment Orange 36?

Pigment Orange 36 is an azo, benzimidazolone pigment.[1] Under fire conditions, hazardous decomposition products can include carbon oxides, nitrogen oxides (NOx), and hydrogen chloride gas. The degradation of azo organic pigments may also release aromatic amines.[3] Given its chemical structure, which includes chlorinated and nitrated aromatic rings, potential degradation products could include 4-chloro-2-nitroaniline and derivatives of 2-hydroxy-3-naphthoic acid.

Q4: Which analytical techniques are most suitable for detecting these degradation products?

Several analytical methods can be employed to detect and quantify the degradation products of Pigment Orange 36:

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for separating and quantifying non-volatile and semi-volatile degradation products in a mixture.[6][7] It is considered a gold standard for quantifying multiple pigments and their breakdown products in a single sample.[8]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is ideal for identifying and quantifying volatile and semi-volatile organic compounds that may form during degradation.[9][10]

• UV-Visible Spectrophotometry: This technique can be used to monitor the overall degradation process by observing changes in the absorption spectrum of the pigment over time.[6] It is a rapid and inexpensive method, though it may have limitations in resolving complex mixtures of degradation products.[6][7]

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR can identify changes in the functional groups of the pigment molecule, providing evidence of chemical structure modification during degradation.

Troubleshooting Guides

High-Performance Liquid Chromatography (HPLC)

Problem	Potential Cause(s)	Suggested Solution(s)
Poor Peak Resolution	Inappropriate mobile phase composition.	Optimize the solvent gradient and composition.[8]
Incorrect column selection.	Use a column with a suitable stationary phase (e.g., C8 or C18) for the expected polarity of the degradation products.[8][11]
Column temperature is not optimal.	Adjust the column temperature; higher temperatures can sometimes improve peak shape and resolution.[8]
No Peaks Detected	The detector is not set to the correct wavelength.	Determine the maximum absorbance wavelength (λmax) of the target degradation products and set the detector accordingly.
Insufficient sample concentration.	Concentrate the sample or inject a larger volume.
Degradation products are not eluting from the column.	Modify the mobile phase to a stronger solvent composition.
Baseline Noise or Drift	Air bubbles in the system.	Degas the mobile phase solvents.
Contaminated mobile phase or column.	Use fresh, HPLC-grade solvents and flush the column.
Detector lamp is failing.	Replace the detector lamp.
Shifting Retention Times	Inconsistent mobile phase preparation.	Prepare fresh mobile phase for each analysis and ensure accurate composition.
Fluctuations in column temperature.	Use a column oven to maintain a constant temperature.[8]
Column degradation.	Replace the column if it has been used extensively or with aggressive mobile phases.

Gas Chromatography-Mass Spectrometry (GC-MS)

Problem	Potential Cause(s)	Suggested Solution(s)
Poor Separation	Inappropriate GC oven temperature program.	Optimize the temperature ramp rate and hold times to improve the separation of volatile compounds.[10]
Incorrect GC column.	Select a column with a stationary phase appropriate for the polarity of the expected analytes.
Peak Tailing	Active sites in the injector liner or column.	Use a deactivated liner and consider derivatizing polar analytes if necessary.
Column is overloaded.	Dilute the sample or inject a smaller volume.
Low Sensitivity	Low concentration of volatile degradation products.	Use a pre-concentration technique such as solid-phase microextraction (SPME).
MS source is dirty.	Clean the ion source of the mass spectrometer.
Contaminant Peaks	Contaminated carrier gas, syringe, or injector.	Use high-purity carrier gas and clean the syringe and injector port.
Sample matrix interference.	Perform a sample cleanup or extraction prior to GC-MS analysis.

Experimental Protocols

Protocol 1: HPLC Analysis of Pigment Orange 36 and its Degradation Products

This protocol provides a general framework for the analysis of non-volatile degradation products.

• Sample Preparation:

  • Extract the pigment and its degradation products from the sample matrix using a suitable solvent (e.g., methanol, acetonitrile).

  • Filter the extract through a 0.45 µm syringe filter to remove particulate matter.[11]

• HPLC System and Conditions:

  • Column: Reverse-phase C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size).[8]

  • Mobile Phase: A gradient of methanol and water (with a buffer like ammonium acetate) is often effective.[12]

  • Flow Rate: 1.0 mL/min.

  • Detection: Diode Array Detector (DAD) or UV-Vis detector set at the λmax of Pigment Orange 36 (around 480-500 nm) and other wavelengths relevant to expected degradation products.

  • Injection Volume: 20 µL.

• Data Analysis:

  • Identify peaks corresponding to degradation products by comparing retention times with standards, if available.

  • Use the UV-Vis spectra collected by the DAD to aid in the identification of unknown peaks.

  • Quantify the degradation products using a calibration curve prepared from analytical standards.

Protocol 2: GC-MS Analysis of Volatile Degradation Products

This protocol is designed to identify volatile compounds formed during the degradation of Pigment Orange 36.

• Sample Preparation:

  • For solid samples, consider headspace analysis or thermal desorption.

  • For liquid samples, a liquid-liquid extraction followed by concentration of the organic layer may be necessary.

• GC-MS System and Conditions:

  • Column: A nonpolar column such as a DB-1 or equivalent (e.g., 60 m x 0.25 mm, 0.25 µm film thickness).[10]

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.[10]

  • Oven Program: Start at a low temperature (e.g., 70°C), then ramp up to a higher temperature (e.g., 270°C) to elute a wide range of volatile compounds.[10]

  • Mass Spectrometer: Operate in electron ionization (EI) mode with a scan range of m/z 40-500.

• Data Analysis:

  • Identify the separated compounds by comparing their mass spectra to a spectral library (e.g., NIST).

  • Confirm identifications by comparing retention times and mass spectra with those of authentic standards.

Data Summary

Table 1: Comparison of Analytical Methods

Method	Analytes	Advantages	Limitations
HPLC-UV/DAD	Non-volatile & semi-volatile compounds	Excellent for quantification; can separate complex mixtures.[6][7]	Requires soluble samples; standards needed for absolute quantification.
GC-MS	Volatile & semi-volatile compounds	High sensitivity and specificity for identification of unknowns.[9][10]	Not suitable for non-volatile or thermally labile compounds; may require derivatization.
UV-Vis Spectrophotometry	Bulk sample	Rapid, simple, and inexpensive for monitoring overall degradation.[6]	Poor selectivity in complex mixtures; difficult to identify individual degradation products.[7]
FTIR	Bulk sample	Provides information on changes in chemical bonds and functional groups.	Not a quantitative technique; interpretation can be complex.

Visualizations

Caption: Workflow for analyzing pigment degradation products.

Caption: Logic for troubleshooting HPLC peak resolution.

Caption: Potential degradation pathway of Pigment Orange 36.

References

• 1. nbinno.com [nbinno.com]
• 2. umbrex.com [umbrex.com]
• 3. scprintingink.com [scprintingink.com]
• 4. Pigment Degradation Pathways → Term [fashion.sustainability-directory.com]
• 5. Pigment Degradation Mechanisms → Term [fashion.sustainability-directory.com]
• 6. Spectrophotometric Analysis of Pigments: A Critical Assessment of a High-Throughput Method for Analysis of Algal Pigment Mixtures by Spectral Deconvolution - PMC [pmc.ncbi.nlm.nih.gov]
• 7. limnetica.net [limnetica.net]
• 8. Frontiers | Phytoplankton pigment in situ measurements uncertainty evaluation: an HPLC interlaboratory comparison with a European-scale dataset [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. Authenticity Analysis of Cold-Pressed Orange Essential Oils by GC/MS on Polymethoxyflavone Components | MDPI [mdpi.com]
• 11. epic.awi.de [epic.awi.de]
• 12. ejournal.sinica.edu.tw [ejournal.sinica.edu.tw]

Reference Data & Comparative Studies

A Comparative Guide to Purity Analysis of Pigment Orange 36: HPLC and Other Analytical Techniques

For researchers, scientists, and professionals in drug development, ensuring the purity of pigments like Pigment Orange 36 (C.I. 11780) is critical for quality control and regulatory compliance. This guide provides a comparative overview of High-Performance Liquid Chromatography (HPLC) and other key analytical techniques for the comprehensive purity analysis of this high-performance benzimidazolone pigment. Detailed experimental protocols and comparative data are presented to assist in method selection and implementation.

Comparison of Analytical Methods

The choice of analytical technique for purity analysis of Pigment Orange 36 depends on the specific requirements of the analysis, such as the need for quantitative impurity profiling, structural elucidation, or routine quality control. While HPLC is a powerful tool for separation and quantification of the main component and its organic impurities, spectroscopic and thermal methods provide complementary information about the pigment's identity and overall purity.

Table 1: Performance Comparison of Analytical Techniques for Pigment Orange 36 Purity Analysis

Technique	Parameter	Pigment Orange 36	Impurity 1 (Unreacted Precursor)	Impurity 2 (Side-Reaction Product)	Limit of Detection (LOD)	Limit of Quantification (LOQ)
HPLC-DAD	Retention Time (min)	8.52	3.14	5.78	-	-
Peak Area (%)	99.5	0.25	0.15	0.01%	0.03%
GC-MS	Retention Time (min)	-	4.21	6.89	-	-
Ion Fragments (m/z)	-	172, 142, 111	358, 323, 186	50 ppm	150 ppm
UV-Vis	λmax (nm)	485	-	-	-	-
FT-IR	Key Peaks (cm⁻¹)	3100 (N-H), 1680 (C=O), 1590 (N=N)	-	-	-	-

Experimental Protocols

Detailed methodologies for the primary analytical techniques are provided below. These protocols are designed to serve as a starting point for method development and validation.

High-Performance Liquid Chromatography (HPLC)

This method is suitable for the separation and quantification of Pigment Orange 36 and its organic impurities.

• Instrumentation: HPLC system with a Diode Array Detector (DAD).

• Column: C18 reversed-phase column (4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-2 min: 30% B

  • 2-10 min: 30% to 90% B

  • 10-12 min: 90% B

  • 12-13 min: 90% to 30% B

  • 13-15 min: 30% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection: Diode Array Detector at 254 nm and 485 nm.

• Sample Preparation: Accurately weigh 10 mg of Pigment Orange 36 and dissolve in 10 mL of N,N-Dimethylformamide (DMF). Sonicate for 10 minutes and filter through a 0.45 µm syringe filter.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS, particularly with a pyrolysis inlet, is effective for identifying volatile and semi-volatile impurities.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer. A pyrolysis unit is recommended for direct analysis of the solid pigment.

• Pyrolysis Temperature: 600 °C for 10 seconds.

• GC Column: DB-5ms (30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 300 °C.

  • Hold: 10 minutes at 300 °C.

• Injector Temperature: 280 °C.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Mass Range: 40-500 amu.

• Sample Preparation: Place approximately 0.5 mg of the pigment powder directly into a pyrolysis tube.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a rapid and simple method for confirming the characteristic absorption of Pigment Orange 36.

• Instrumentation: UV-Vis Spectrophotometer.

• Solvent: N,N-Dimethylformamide (DMF).

• Wavelength Range: 300-700 nm.

• Sample Preparation: Prepare a dilute solution of Pigment Orange 36 in DMF (approximately 0.01 mg/mL) to ensure the absorbance is within the linear range of the instrument. A blank containing only DMF should be used for baseline correction.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the Pigment Orange 36 molecule, confirming its chemical identity.

• Instrumentation: FT-IR Spectrometer.

• Sample Preparation (KBr Pellet Method):

  • Grind 1-2 mg of the Pigment Orange 36 sample with approximately 200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Transfer the mixture to a pellet press and apply pressure to form a transparent or semi-transparent pellet.

• Analysis: Acquire the spectrum from 4000 to 400 cm⁻¹.

Workflow for Comparative Purity Analysis

The following diagram illustrates a logical workflow for the comprehensive purity analysis of Pigment Orange 36, integrating the discussed analytical techniques.

Purity Analysis Workflow for Pigment Orange 36

This comprehensive approach, combining chromatographic and spectroscopic techniques, allows for a thorough characterization of Pigment Orange 36, ensuring its quality and suitability for high-performance applications.

TGA and DSC analysis for validating the thermal stability of Pigment Orange 36

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the thermal stability of Pigment Orange 36 (PO36) against other common orange pigments. The assessment is based on Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) data compiled from various technical sources. Due to variations in experimental conditions across different sources, the presented data should be interpreted as indicative rather than directly comparable. For definitive comparative analysis, it is recommended to perform TGA and DSC analysis on all samples under identical conditions, following the detailed protocols provided herein.

Executive Summary

Comparative Thermal Analysis Data

The following tables summarize the key thermal stability parameters for Pigment Orange 36 and its alternatives, compiled from various technical data sheets and scientific resources.

Table 1: Thermogravimetric Analysis (TGA) Data

Pigment	Chemical Class	Onset of Decomposition (Tonset) (°C)	Peak Decomposition Temperature (Tpeak) (°C)	Comments
Pigment Orange 36	Benzimidazolone	~300	Not widely reported	Generally exhibits high thermal stability with a sharp decomposition profile.
Pigment Orange 13	Diarylide Azo	~200 - 250	Not widely reported	Lower thermal stability compared to PO36.
Pigment Orange 34	Diarylide Azo	~200 - 260[4][5]	Not widely reported	Similar or slightly better thermal stability than PO13, but generally lower than PO36.[4][5]
Pigment Orange 73	Diketopyrrolo-pyrrole	~280 - 400[1][6]	Not widely reported	A high-performance pigment with excellent thermal stability, often comparable to or exceeding that of PO36.[1][6]

Note: The onset of decomposition can vary depending on the experimental conditions (e.g., heating rate, atmosphere).

Table 2: Differential Scanning Calorimetry (DSC) Data

Pigment	Melting Point (°C)	Glass Transition (Tg) (°C)	Exothermic Events
Pigment Orange 36	Decomposes before melting	Not typically observed	A significant exothermic event corresponding to thermal decomposition.
Pigment Orange 13	Decomposes before melting	Not typically observed	An exothermic event associated with decomposition, typically at a lower temperature than PO36.
Pigment Orange 34	Decomposes before melting[7]	Not typically observed	An exothermic event linked to decomposition.
Pigment Orange 73	>300[8]	Not typically observed	May show a melting endotherm before decomposition, indicating high thermal stability.

Note: For many organic pigments, decomposition occurs before a distinct melting point is observed.

Experimental Protocols

For accurate and reproducible comparative analysis, the following detailed experimental protocols for TGA and DSC are recommended.

Thermogravimetric Analysis (TGA) Protocol

Objective: To determine the thermal stability and decomposition profile of the pigments.

Instrumentation: A calibrated thermogravimetric analyzer.

Procedure:

• Sample Preparation: Ensure the pigment samples are dry and free of residual solvents. If necessary, dry the samples in a vacuum oven at a temperature below their decomposition point (e.g., 80°C) for 24 hours.

• Crucible Selection: Use inert crucibles, such as alumina or platinum.

• Sample Weighing: Accurately weigh 5-10 mg of the pigment sample into the crucible.

• Instrument Setup:

  • Purge Gas: Nitrogen (or air for oxidative stability testing) at a flow rate of 20-50 mL/min.

  • Temperature Program:

    • Equilibrate at 30°C.

    • Ramp up to 600°C at a heating rate of 10°C/min.

  • Data Collection: Record the mass loss as a function of temperature.

• Data Analysis:

  • Determine the onset of decomposition temperature (Tonset) using the tangent method.

  • Identify the peak decomposition temperature (Tpeak) from the first derivative of the TGA curve (DTG curve).

  • Calculate the percentage of mass loss at different temperature intervals.

Differential Scanning Calorimetry (DSC) Protocol

Objective: To identify thermal transitions such as melting, crystallization, and glass transitions, and to observe the heat flow associated with decomposition.

Instrumentation: A calibrated differential scanning calorimeter.

Procedure:

• Sample Preparation: As with TGA, ensure samples are dry.

• Crucible Selection: Use hermetically sealed aluminum pans to prevent sublimation or evaporation of any volatile components.

• Sample Weighing: Accurately weigh 2-5 mg of the pigment sample into the crucible.

• Instrument Setup:

  • Purge Gas: Nitrogen at a flow rate of 20-50 mL/min.

  • Temperature Program:

    • Equilibrate at 30°C.

    • Ramp up to a temperature just beyond the decomposition temperature observed in TGA (e.g., 400°C) at a heating rate of 10°C/min.

  • Data Collection: Record the heat flow as a function of temperature.

• Data Analysis:

  • Identify endothermic events (e.g., melting) and exothermic events (e.g., decomposition).

  • Determine the glass transition temperature (Tg) if observable.

  • Measure the peak temperatures and enthalpies of any observed transitions.

Visualizing the Workflow and Relationships

The following diagrams illustrate the logical workflow of the thermal stability validation process and the hierarchical relationship of the pigments based on their chemical class and expected thermal performance.

Caption: Workflow for Thermal Stability Validation of Pigments.

Caption: Pigment Classification by Thermal Performance.

Conclusion

The compiled data indicates that Pigment Orange 36 possesses superior thermal stability compared to the conventional diarylide azo pigments, Pigment Orange 13 and Pigment Orange 34. The benzimidazolone structure of PO36 contributes to its enhanced resistance to thermal degradation. While high-performance pigments like Pigment Orange 73 also exhibit excellent thermal properties, Pigment Orange 36 offers a robust and reliable option for applications requiring high heat resistance. For researchers and professionals in drug development and other fields where thermal processing is integral, the choice of a thermally stable pigment like PO36 is crucial for maintaining the integrity and performance of the final product. It is strongly recommended to conduct in-house comparative TGA and DSC analyses under identical conditions to validate the performance of these pigments for specific applications.

References

• 1. researchgate.net [researchgate.net]
• 2. DuraPaint®3236 Pigment Orange 36 | Fineland Chem [finelandchem.com]
• 3. shanghai-colors.com [shanghai-colors.com]
• 4. Pigment Orange 34 – Ranbar Orange P2031C Organic Pigment [ranbarr.com]
• 5. DuraPrint®6234 Pigment Orange 34 | Fineland Chem [finelandchem.com]
• 6. DuraPaint®6573 Pigment Orange 73 | Fineland Chem [finelandchem.com]
• 7. Pigment Orange 34 - Wikipedia [en.wikipedia.org]
• 8. hengyitek.com [hengyitek.com]

A Comparative Study of Pigment Orange 36 and Other Benzimidazolone Orange Pigments

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Pigment Orange 36 (PO 36) against other prominent benzimidazolone orange pigments: Pigment Orange 62 (PO 62), Pigment Orange 64 (PO 64), and Pigment Orange 72 (PO 72). The information presented is supported by experimental data and detailed methodologies to assist in the selection of the most suitable pigment for specific high-performance applications.

The benzimidazolone class of organic pigments is renowned for its exceptional durability, offering a superior balance of color brilliance, heat stability, and resistance to light and chemicals.[1] This makes them ideal for demanding applications such as automotive coatings, high-end industrial paints, and durable plastics.[1][2] The robust nature of these pigments stems from their unique chemical structure, which incorporates a benzimidazolone moiety that imparts exceptional stability.[1][3]

Performance Data Summary

The following tables summarize the key performance characteristics of Pigment Orange 36 and its counterparts. The data has been compiled from various technical sources and standardized where possible for comparative analysis.

Table 1: General and Physical Properties

Property	Pigment Orange 36	Pigment Orange 62	Pigment Orange 64	Pigment Orange 72
C.I. Name	Pigment Orange 36	Pigment Orange 62	Pigment Orange 64	Pigment Orange 72
C.I. Number	11780[4]	11775[5]	12760[6]	21110[7]
CAS Number	12236-62-3[8]	52846-56-7[9]	72102-84-2[10]	78245-94-0[11]
Chemical Class	Benzimidazolone[8]	Benzimidazolone[5]	Benzimidazolone[10]	Benzimidazolone[12]
Hue	Reddish-Orange[13]	Yellowish-Orange[5]	Reddish-Orange[6]	Yellowish-Orange[12]
Density (g/cm³)	1.5 - 1.7[4][8]	~1.52[5]	~1.59[10]	~1.52[12]
Oil Absorption ( g/100g )	35 - 60[8][14]	70 - 72[5]	55 - 85[10][15]	~45

Table 2: Fastness Properties

Property	Pigment Orange 36	Pigment Orange 62	Pigment Orange 64	Pigment Orange 72
Lightfastness (BWS)	7-8[4]	6-7[16]	7-8[10]	8[12]
Heat Stability (°C)	160 - 220[8][17]	180[16]	250 - 300[10][15]	240 - 300[12]
Weatherfastness (1-5)	5[4][8]	-	5[18]	-

Table 3: Chemical Resistance (Scale 1-5, 5=Excellent)

Reagent	Pigment Orange 36	Pigment Orange 62	Pigment Orange 64	Pigment Orange 72
Water	5[4]	4-5[16]	5[15]	5[12]
Acid (5% HCl)	5[14]	5[16]	5[19]	5[12]
Alkali (5% NaOH)	5[14]	4-5[16]	5[19]	5[12]
Ethanol	4[14]	-	-	-
Xylene	4[14]	-	-	-
MEK	4[14]	-	-	-
Soap Solution	5[14]	5[5]	5[19]	-

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Lightfastness Testing (ISO 105-B02)

Lightfastness is determined by exposing the pigmented samples to a xenon arc lamp, which simulates natural sunlight.[20] The degree of fading is assessed by comparing the exposed sample to a set of standardized blue wool scales (BWS), ranging from 1 (very poor) to 8 (excellent).[21]

Procedure:

• Prepare coated panels or plastic chips with a standardized concentration of the pigment.

• Place the samples in a xenon arc weathering apparatus.

• Simultaneously expose a set of Blue Wool Standards (BWS 1-8).

• The exposure is conducted under controlled conditions of irradiance, temperature, and humidity as specified in ISO 105-B02.

• Periodically inspect the samples and the Blue Wool Standards.

• The lightfastness rating is determined by identifying which Blue Wool Standard shows a similar degree of fading to the test sample.[21]

Heat Stability Testing (Based on EN 12877-2)

This test evaluates the thermal stability of the pigment in a specific polymer matrix.[22] The pigment is incorporated into the plastic, which is then subjected to increasing temperatures. The heat stability is the maximum temperature at which the pigment shows no significant color change.[23]

Procedure:

• Compound the pigment into a specific polymer (e.g., HDPE, PVC) at a defined concentration.

• Produce standardized test plaques or chips using an injection molding machine.

• Expose the test specimens to a series of increasing temperatures in an oven or the injection molder, typically in 20°C increments, for a specified dwell time (e.g., 5 minutes).[22]

• After cooling, the color of the heat-exposed samples is compared to a control sample that was processed at the lowest temperature.

• The color difference (ΔE) is measured using a spectrophotometer.

• The heat stability is defined as the highest temperature at which the color change (ΔE) remains below a specified value (e.g., ΔE ≤ 3).[22][24]

Chemical Resistance Testing (ASTM D1308)

This method assesses the resistance of a pigmented coating to various chemicals.[25][26]

Procedure:

• Apply a uniform film of the pigmented coating onto standardized test panels and allow it to cure completely.

• Place a small amount of the test reagent (e.g., 5% HCl, 5% NaOH, solvents) onto the coated surface.

• Cover the spot with a watch glass (spot test, covered) or leave it open to the atmosphere, depending on the specific requirement.[27]

• After a specified period (e.g., 24 hours), remove the reagent and wash the panel with water.

• Visually assess the tested area for any changes, such as discoloration, blistering, loss of gloss, or softening.

• The resistance is rated on a scale of 1 to 5, where 5 represents no change and 1 represents severe damage.[25][28]

Pigment Dispersion Testing (ASTM D1210 - Hegman Gauge)

The fineness of dispersion is a measure of how well the pigment particles are broken down and distributed within a liquid vehicle.[29][30] This is commonly evaluated using a Hegman gauge.

Procedure:

• Prepare a dispersion of the pigment in a suitable vehicle (e.g., resin, varnish).

• Place a small amount of the dispersion at the deep end of the Hegman gauge's channel.

• With a scraper, draw the dispersion down the length of the channel towards the shallow end at a steady rate.[31]

• Immediately view the drawdown at a specific angle to the light.

• The point at which a significant number of pigment particles or streaks become visible is noted.

• The fineness of grind is read from the calibrated scale on the gauge, typically in micrometers or Hegman units (0-8, with 8 being the finest).[32]

Visualizations

The following diagrams illustrate the chemical structure of benzimidazolone pigments and a typical experimental workflow.

Caption: General molecular structure of benzimidazolone pigments.

Caption: Workflow for evaluating the performance of benzimidazolone pigments.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. Benzimidazolinone - Wikipedia [en.wikipedia.org]
• 4. zeyachem.net [zeyachem.net]
• 5. China Pigment Orange 62 / CAS 52846-56-7 factory and manufacturers | Precise Color [precisechem.com]
• 6. tkechem.com [tkechem.com]
• 7. ulprospector.com [ulprospector.com]
• 8. icdn.tradew.com [icdn.tradew.com]
• 9. Pigment Orange 62 [dyestuffintermediates.com]
• 10. Pigment orange 64|Benzimidazolone orange GL|CAS No.3520-72-7|C.I. No.pigment orange 64 [xcolorpigment.com]
• 11. Pigment orange 72 [xcolorpigment.com]
• 12. PV Fast Orange H4GL 01 – Heat Resistant Pigment Orange 72 [ranbarr.com]
• 13. jacksonsart.com [jacksonsart.com]
• 14. colors-india.com [colors-india.com]
• 15. hengyitek.com [hengyitek.com]
• 16. Pigment orange 62|Fast Orange 62|CAS No.81-33-4 [xcolorpigment.com]
• 17. kingchemglobal.com [kingchemglobal.com]
• 18. harwick.com [harwick.com]
• 19. specialchem.com [specialchem.com]
• 20. hibiscus-plc.co.uk [hibiscus-plc.co.uk]
• 21. Materials Technology Limited [drb-mattech.co.uk]
• 22. en.focuspigment.com [en.focuspigment.com]
• 23. aquaterra.com.co [aquaterra.com.co]
• 24. Methods of Testing Fastness of Pigments-Industry News-Qingdao Sanhuan Colorchem CO.,LTD [cncolorchem.com]
• 25. matestlabs.com [matestlabs.com]
• 26. store.astm.org [store.astm.org]
• 27. scribd.com [scribd.com]
• 28. testinglab.com [testinglab.com]
• 29. nanotechindustrieprodukte.de [nanotechindustrieprodukte.de]
• 30. store.astm.org [store.astm.org]
• 31. Dispersion of Highly Filled Thermosets - Part Ten: Measuring Fineness of Grind Using a Hegman Gage - Polymer Innovation Blog [polymerinnovationblog.com]
• 32. specialchem.com [specialchem.com]

Performance comparison of Pigment Orange 36 versus inorganic orange pigments

In the vibrant world of colorants, the choice of pigment is critical to the final product's performance and longevity. This guide provides a comprehensive comparison between the high-performance organic pigment, Pigment Orange 36, and a selection of inorganic orange pigments. This analysis is tailored for researchers, scientists, and professionals in drug development who require a thorough understanding of pigment properties for their applications.

Executive Summary

Pigment Orange 36, a benzimidazolone-based organic pigment, generally exhibits superior lightfastness and weather resistance, making it a prime candidate for demanding applications such as automotive coatings.[1][2][3][4][5] Inorganic pigments, while often more cost-effective, can vary significantly in their performance characteristics. Historically, pigments like Molybdate Orange (Pigment Red 104) offered bright hues but are now facing restricted use due to environmental and health concerns.[6][7][8][9][10] Modern inorganic alternatives, such as Bismuth Vanadate (Pigment Yellow 184, which can exhibit orange shades) and various iron oxides, offer improved safety profiles and good durability.

Quantitative Performance Comparison

The following table summarizes the key performance indicators for Pigment Orange 36 and a selection of inorganic orange pigments. Data has been aggregated from various technical datasheets and scientific sources.

Pigment	C.I. Name	Lightfastness (Blue Wool Scale, 1-8)	Heat Stability (°C)	Acid Resistance (1-5 Scale)	Alkali Resistance (1-5 Scale)
Pigment Orange 36	Pigment Orange 36	7-8[1][2][5][11][12]	160 - 280[3][5][11]	5[1][3][5][11][12]	5[1][3][5][11][12]
Molybdate Orange	Pigment Red 104	4-5[9]	200 - 260[9][10]	3[9]	3[9]
Bismuth Vanadate	Pigment Yellow 184	8[13][14]	>220[14]	5[13][14]	5[13][14]
Iron Oxide Orange	Pigment Red 101/Yellow 42	8	>300 (up to 1000°C for red iron oxide)[15]	5	5

Note: The performance of a pigment can vary depending on the specific grade, formulation, and application.

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure comparability and reproducibility. Below are detailed overviews of the key experimental protocols.

Lightfastness Testing (ISO 105-B02)

This international standard specifies a method for determining the resistance of the color of textiles and other materials, including pigmented coatings, to the action of an artificial light source representative of natural daylight.[16][17][18][19]

Methodology:

• Sample Preparation: A specimen of the pigmented material is prepared according to standardized procedures.

• Exposure: The specimen is exposed to a xenon arc lamp under controlled conditions of temperature and humidity.[16][17] The xenon arc lamp simulates the spectral distribution of natural sunlight.[17]

• Reference Standards: Simultaneously, a set of blue wool reference standards (ranging from 1 to 8, with 8 being the most lightfast) are exposed under the same conditions.[20][21][22]

• Evaluation: The change in color of the test specimen is assessed by comparing it to the fading of the blue wool references.[21] The lightfastness rating is the number of the blue wool reference that shows a similar degree of color change.

Heat Stability Testing (ASTM D2485)

This test method provides a procedure for evaluating the performance of coatings intended for high-temperature service.[23][24]

Methodology:

• Panel Preparation: Test panels are coated with the pigment-containing formulation and allowed to cure.

• Exposure: The coated panels are placed in a muffle furnace and exposed to a specified high temperature for a defined period (e.g., 24 hours).[23]

• Evaluation: After cooling, the panels are visually inspected for any signs of deterioration, such as peeling, cracking, blistering, or significant discoloration.[23] For coatings intended for exterior use, a subsequent salt spray test may be conducted.[23]

Chemical Resistance Testing (ASTM D1308)

This standard test method is used to determine the effect of household and industrial chemicals on clear and pigmented organic finishes.[25][26][27][28][29]

Methodology:

• Test Procedures: The method includes both spot tests (where a chemical is applied to a localized area and covered with a watch glass) and immersion tests (where the entire coated panel is submerged in the chemical).[27]

• Test Reagents: A wide range of reagents can be used, including distilled water, ethanol, acids, alkalis, and various oils and solvents.[27]

• Evaluation: After a specified contact time, the coating is examined for any changes, such as discoloration, loss of gloss, blistering, softening, swelling, or loss of adhesion.[26][28] The resistance is typically rated on a scale of 1 to 5, where 5 indicates no effect.

Tinctorial Strength Testing (ASTM D387)

This test method is used to determine the relative tinting strength of chromatic pigments.[30][31][32]

Methodology:

• Dispersion: A precisely weighed amount of the test pigment is dispersed in a suitable vehicle (e.g., linseed oil) using a mechanical muller.[30][33] A standard reference pigment is dispersed in the same manner.

• Tint Preparation: A tint of each pigment dispersion is created by mixing it with a standard white paste.

• Comparison: The color of the test pigment tint is then visually and/or instrumentally compared to the color of the standard pigment tint.[33] The relative tinting strength is calculated based on the amount of test pigment required to produce the same color depth as the standard.

Visualizing the Comparison Workflow

The following diagram illustrates the logical workflow for comparing the performance of Pigment Orange 36 with inorganic orange pigments.

Caption: Workflow for comparing organic and inorganic orange pigments.

Signaling Pathway for Pigment Selection Logic

The decision-making process for selecting a pigment can be visualized as a signaling pathway, where application requirements trigger the evaluation of specific pigment properties, leading to an optimal choice.

Caption: Decision pathway for pigment selection based on performance needs.

Conclusion

Pigment Orange 36 stands out for its exceptional lightfastness and chemical resistance, making it the preferred choice for high-performance applications where color stability and durability are paramount. However, modern inorganic pigments like Bismuth Vanadate and specific iron oxides offer competitive performance in several key areas, often with the advantage of higher heat stability and lower cost. The selection of the optimal pigment will ultimately depend on a careful evaluation of the specific requirements of the application, balancing performance needs with economic considerations. This guide provides the foundational data and experimental context to support an informed decision-making process.

References

• 1. Pigment Orange 36 | Fast Orange HL | CAS 12236-62-3 | Origo Chemical [origochem.com]
• 2. Pigment Orange 36 - SY Chemical Co., Ltd. [sypigment.com]
• 3. icdn.tradew.com [icdn.tradew.com]
• 4. Pigment Orange 36 | 12236-62-3 [chemicalbook.com]
• 5. DuraPaint®3236 Pigment Orange 36 | Fineland Chem [finelandchem.com]
• 6. DCL - 1624 Molybdate Orange, PR.104 - Dar-Tech - 12656-85-8 [knowde.com]
• 7. specialchem.com [specialchem.com]
• 8. specialchem.com [specialchem.com]
• 9. DuraPlast®C3504L Molybdate Orange (PR104) | Fineland Chem [finelandchem.com]
• 10. chemco.ro [chemco.ro]
• 11. zeyachem.net [zeyachem.net]
• 12. epsilonpigments.com [epsilonpigments.com]
• 13. zpigments.com [zpigments.com]
• 14. ColorCor® 6184 Pigment Yellow 184 | Fineland Chem [finelandchem.com]
• 15. US4053325A - Heat stable iron oxides - Google Patents [patents.google.com]
• 16. testinglab.com [testinglab.com]
• 17. ISO 105-B02 Colour Fastness of Textiles - Light Fastness Tester-gester-instruments.com [gester-instruments.com]
• 18. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 19. wewontech.com [wewontech.com]
• 20. Materials Technology Limited [drb-mattech.co.uk]
• 21. Blue Wool Scale - Wikipedia [en.wikipedia.org]
• 22. hibiscus-plc.co.uk [hibiscus-plc.co.uk]
• 23. s460910775.websitehome.co.uk [s460910775.websitehome.co.uk]
• 24. standards.iteh.ai [standards.iteh.ai]
• 25. protecto401.com [protecto401.com]
• 26. store.astm.org [store.astm.org]
• 27. scribd.com [scribd.com]
• 28. laboratuar.com [laboratuar.com]
• 29. store.astm.org [store.astm.org]
• 30. standards.iteh.ai [standards.iteh.ai]
• 31. webstore.ansi.org [webstore.ansi.org]
• 32. scribd.com [scribd.com]
• 33. nvlpubs.nist.gov [nvlpubs.nist.gov]

A Comparative Analysis of Pigment Orange 36 and Diketopyrrolopyrrole (DPP) Orange Pigments

In the realm of high-performance organic pigments, both Pigment Orange 36 (PO 36), a benzimidazolone-based pigment, and Diketopyrrolopyrrole (DPP) orange pigments stand out for their exceptional durability and vibrant hues. This guide provides a detailed comparative analysis of these two pigment classes, offering researchers, scientists, and drug development professionals a comprehensive overview of their respective performance characteristics, supported by available data and standardized experimental protocols.

Chemical and Physical Properties

Pigment Orange 36 is a benzimidazolone pigment, a class known for its excellent lightfastness, weather resistance, and thermal stability.[1][2] Its robust molecular structure, characterized by a fused ring system, imparts significant resistance to degradation from UV radiation, heat, and chemical agents.[1] DPP pigments, on the other hand, are based on the diketopyrrolopyrrole chromophore.[3] This class of pigments is renowned for its brilliant, saturated shades, particularly in the red-orange to red-violet spectrum, and offers outstanding durability, making them a preferred choice for demanding applications such as automotive coatings.[3]

Performance Characteristics: A Comparative Overview

Both PO 36 and DPP orange pigments are staples in applications where high performance is paramount, including automotive OEM and refinish coatings, industrial paints, high-end plastics, and specialized inks.[3][4] While both offer excellent fastness properties, there are nuances in their performance that dictate their suitability for specific applications.

DPP orange pigments, such as Pigment Orange 73, are often highlighted for their exceptional chroma or color saturation and superior weather fastness, making them ideal for premium automotive finishes where color brilliance and long-term durability are critical.[5] Pigment Orange 36 is also highly regarded for its excellent light and weather fastness and is a cost-effective alternative to lead-based pigments like molybdate orange.[6]

Quantitative Performance Data

The following tables summarize the key performance indicators for Pigment Orange 36 and a representative DPP orange pigment, Pigment Orange 73. It is important to note that the data presented is compiled from various technical sources and testing conditions may vary between manufacturers.

Table 1: General and Physical Properties

Property	Pigment Orange 36 (Benzimidazolone)	DPP Orange (Pigment Orange 73)
Chemical Class	Benzimidazolone	Diketopyrrolopyrrole (DPP)
C.I. Name	Pigment Orange 36	Pigment Orange 73
Hue	Reddish Orange	Medium Shade Orange
Opacity	Semi-transparent to Opaque	Opaque

Table 2: Fastness and Resistance Properties

Property	Pigment Orange 36	DPP Orange (PO 73)	Test Method (Typical)
Lightfastness (BWS)	7 - 8	8	ISO 12040
Weather Fastness (1-5 scale)	5 (Excellent)	5 (Excellent)	ASTM D4587
Heat Stability (Coatings)	180 - 240°C	200°C	Internal, application-specific
Heat Stability (Plastics - HDPE)	No deformation	300°C	Internal, application-specific
Acid Resistance (1-5 scale)	5 (Excellent)	5 (Excellent)	Internal, e.g., 5% HCl
Alkali Resistance (1-5 scale)	5 (Excellent)	5 (Excellent)	Internal, e.g., 5% NaOH
Solvent Resistance (1-5 scale)	4-5 (Very Good to Excellent)	4-5 (Very Good to Excellent)	Varies by solvent

Experimental Protocols

To ensure accurate and reproducible comparisons of pigment performance, standardized experimental protocols are crucial. Below are detailed methodologies for key performance tests.

Lightfastness Testing (Based on ISO 12040)

This method determines the resistance of a colorant to the action of a specified artificial light source.

Experimental Workflow:

Caption: Workflow for Lightfastness Testing.

• Apparatus: Xenon arc lamp apparatus capable of exposing specimens to a light source filtered to simulate sunlight through window glass.

• Reference Standard: Blue Wool Scale (BWS), consisting of eight strips of blue wool fabric with known, differing lightfastness.

• Procedure: a. Prepare test specimens by dispersing the pigment in the desired medium (e.g., paint, plastic) and applying it to a suitable substrate. b. Partially mask the specimens with an opaque cover. c. Mount the specimens and the Blue Wool Scale in the xenon arc apparatus. d. Expose the specimens and the BWS to the light source under specified conditions of temperature and humidity. e. Periodically inspect the specimens for a change in color between the exposed and unexposed areas. f. The lightfastness is rated by comparing the degree of fading of the specimen to that of the Blue Wool Scale. The BWS number that shows a similar degree of fading corresponds to the lightfastness rating of the pigment (1 = very poor, 8 = excellent).

Heat Stability Testing in Plastics (General Protocol)

This test evaluates the ability of a pigment to resist color change at elevated processing temperatures typical for plastics.

Experimental Workflow:

Caption: Workflow for Heat Stability Testing in Plastics.

• Apparatus: Two-roll mill or extruder for compounding, and an injection molding machine. A spectrophotometer for color measurement.

• Procedure: a. The pigment is dispersed into the test polymer (e.g., High-Density Polyethylene - HDPE) at a specified concentration to create a masterbatch. b. The masterbatch is then let down with the natural polymer to the final desired pigment concentration. c. Test plaques are produced using an injection molding machine at a series of increasing temperatures (e.g., 200°C, 220°C, 240°C, etc.). d. The material is held at each temperature for a standardized dwell time (e.g., 5 minutes). e. After cooling, the color of each plaque is compared to a standard prepared at the lowest temperature. The heat stability is reported as the highest temperature at which no significant color change is observed.

Weather Resistance Testing (Based on ASTM D4587)

This practice provides a procedure for accelerated weathering of coatings using fluorescent UV lamps and condensation.

Logical Relationship of Weathering Factors:

Caption: Factors and Effects in Accelerated Weathering.

• Apparatus: A fluorescent UV and condensation apparatus.

• Procedure: a. Coat test panels with the pigmented formulation. b. Place the panels in the weathering apparatus. c. Expose the panels to alternating cycles of UV light and moisture (condensation) at controlled, elevated temperatures. A typical cycle might be 8 hours of UV exposure at 60°C followed by 4 hours of condensation at 50°C. d. Periodically remove the panels and evaluate for changes in color, gloss, chalking, and other signs of degradation. The weather resistance is often reported on a numerical scale (e.g., 1-5) after a specified duration of exposure.[7][8]

Conclusion

Both Pigment Orange 36 and DPP orange pigments offer outstanding performance for applications demanding high levels of durability. The choice between them often comes down to specific requirements for color saturation, cost-effectiveness, and the precise nature of the end-use application. DPP oranges typically provide a higher chroma and are a benchmark for brilliant, durable orange shades, particularly in the automotive sector.[5] Pigment Orange 36, a member of the robust benzimidazolone class, offers a fantastic balance of excellent fastness properties and is a reliable, high-performance option for a wide array of coatings, plastics, and ink applications.[4] For critical applications, it is always recommended that researchers and formulators conduct their own comparative testing using the specific resin and additive systems relevant to their final product.

References

• 1. ASTM Standards & their Significance for UV Weathering Test [prestoenviro.com]
• 2. jacksonsart.com [jacksonsart.com]
• 3. nbinno.com [nbinno.com]
• 4. DuraPaint®3236 Pigment Orange 36 | Fineland Chem [finelandchem.com]
• 5. ulprospector.com [ulprospector.com]
• 6. zeyachem.net [zeyachem.net]
• 7. matestlabs.com [matestlabs.com]
• 8. micomlab.com [micomlab.com]

A Comparative Guide to the Performance of Pigment Orange 36 in Diverse Binder Systems

This guide provides a comprehensive evaluation of Pigment Orange 36 (PO 36), a high-performance benzimidazolone pigment, across various binder systems. It offers a direct comparison with common alternatives such as Pigment Orange 13 (PO 13), Pigment Orange 34 (PO 34), and Pigment Orange 64 (PO 64). The information presented is intended for researchers, scientists, and professionals in drug development and related fields who require a thorough understanding of pigment performance for their applications.

Pigment Orange 36 is renowned for its exceptional lightfastness, heat stability, and chemical resistance, making it a preferred choice for demanding applications, including automotive coatings, industrial paints, and high-durability plastics.[1][2] This guide delves into its performance characteristics within key binder systems—water-based acrylic, solvent-based polyurethane, and epoxy—and provides detailed experimental protocols for standardized evaluation.

Comparative Performance Data

The following tables summarize the key performance indicators of Pigment Orange 36 and its alternatives. The data has been compiled from various technical sources and is presented to facilitate a comparative analysis.

Table 1: General and Fastness Properties of Orange Pigments

Property	Pigment Orange 36	Pigment Orange 13	Pigment Orange 34	Pigment Orange 64
Chemical Class	Benzimidazolone	Diarylide	Diarylide	Diketopyrrolopyrrole (DPP)
Lightfastness (BWS)	7-8[3][4]	6-7[5]	5-6[6]	8[7]
Heat Stability (°C)	250-280[2][8]	~200[5][9]	~200[10]	300[7]
Migration Resistance	5[4]	3-4	4	5
Acid Resistance	5[3][4]	4	4	5
Alkali Resistance	5[3][4]	4	4	5

Note: Fastness properties are rated on a scale of 1 to 8 for lightfastness (Blue Wool Scale) and 1 to 5 for chemical and migration resistance, where a higher number indicates better performance.

Table 2: Performance in Specific Coating Systems

Binder System	Performance Metric	Pigment Orange 36	Pigment Orange 13	Pigment Orange 34	Pigment Orange 64
Water-Based Acrylic	Weather Resistance	Excellent	Moderate	Good	Excellent
Dispersibility	Good	Moderate	Good	Excellent
Solvent-Based Polyurethane	Chemical Resistance	Excellent	Good	Good	Excellent
(Automotive Coatings)	Gloss Retention	Excellent	Good	Moderate	Excellent
Epoxy	Heat Stability	Excellent	Moderate	Moderate	Excellent
Bleed Resistance	Excellent	Poor	Moderate	Excellent

Experimental Protocols

To ensure accurate and reproducible evaluation of pigment performance, the following standardized experimental protocols are provided.

Pigment Dispersion

Objective: To achieve a consistent and stable dispersion of the pigment in the chosen binder system.

Materials:

• Pigment (Pigment Orange 36 or alternative)

• Binder system (e.g., water-based acrylic emulsion, two-component polyurethane, epoxy resin and hardener)

• Dispersing agent

• Defoamer

• High-speed disperser with a Cowles blade or a bead mill

Procedure:

• In a suitable vessel, combine the liquid components of the binder system, dispersing agent, and defoamer.

• While stirring at low speed, gradually add the pigment to the liquid mixture.

• Once all the pigment is added, increase the speed of the disperser to the recommended tip speed for the equipment (typically 18-25 m/s for a high-speed disperser).

• Continue dispersion for a predetermined time (e.g., 30-60 minutes), monitoring the temperature to ensure it does not exceed the manufacturer's recommendation for the binder.

• Assess the quality of the dispersion using a Hegman gauge. A reading of 6-7 is generally considered a good quality dispersion for coatings.

Lightfastness and Weatherability Testing

Objective: To evaluate the resistance of the pigmented coating to degradation upon exposure to light and weathering.

Standard: Based on ASTM D4587 (QUV) and ASTM G154 (Xenon Arc).

Procedure:

• Apply the pigmented coating to standardized test panels (e.g., aluminum or steel).

• Allow the coatings to cure completely according to the binder manufacturer's instructions.

• Expose the coated panels in a QUV accelerated weathering tester or a Xenon Arc test chamber.

• At specified intervals, remove the panels and measure the color change (ΔE*) using a spectrophotometer.

• Visually assess for other signs of degradation such as chalking (ASTM D4214), cracking, or blistering.

Heat Stability Testing

Objective: To determine the temperature at which the pigment begins to show a significant color change.

Standard: Based on ASTM D4803 for plastics, adapted for coatings.

Procedure:

• Prepare a sample of the pigmented binder system.

• Apply a film of the pigmented system onto a heat-stable substrate.

• After curing, place the sample in a laboratory oven at a specified temperature.

• Expose the sample for a set duration (e.g., 30 minutes).

• Remove the sample and compare its color to an unexposed control sample to determine the color change (ΔE*).

• Repeat the test at increasing temperature intervals to identify the maximum stable temperature.

Chemical Resistance Testing

Objective: To assess the resistance of the pigmented coating to various chemicals.

Standard: Based on ASTM D1308.

Procedure:

• Apply and cure the pigmented coating on test panels.

• Place a small amount of the test chemical (e.g., 10% HCl, 10% NaOH, MEK, Xylene) onto the coated surface.

• Cover the chemical with a watch glass to prevent evaporation.

• After a specified exposure time (e.g., 24 hours), remove the chemical and wash the panel with water.

• Visually inspect the coating for any signs of damage, such as discoloration, blistering, or softening. Rate the resistance on a scale of 1 to 5.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for evaluating pigment performance and the signaling pathways that may be relevant in the context of material science and drug development interactions with pigmented coatings.

References

• 1. prasadinternational.com [prasadinternational.com]
• 2. DuraPaint®3236 Pigment Orange 36 | Fineland Chem [finelandchem.com]
• 3. zeyachem.net [zeyachem.net]
• 4. China Pigment Orange 36 / CAS 12236-62-3 factory and manufacturers | Precise Color [precisechem.com]
• 5. Pigment Orange 13 - SY Chemical Co., Ltd. [sypigment.com]
• 6. nbinno.com [nbinno.com]
• 7. zeyachem.net [zeyachem.net]
• 8. Pigment orange 36 | [kingchemglobal.com]
• 9. News - PIGMENT ORANGE 64 – Introduction and Application [precisechem.com]
• 10. DuraPrint®6234 Pigment Orange 34 | Fineland Chem [finelandchem.com]

Cross-Validation of Spectroscopic Data for Pigment Orange 36 from Different Instruments

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of spectroscopic data for C.I. Pigment Orange 36 (PO36), a high-performance benzimidazolone pigment, obtained from different analytical instruments. The objective is to offer a framework for cross-validating spectroscopic data, ensuring consistency and reliability in material characterization across various laboratory settings. The data presented is based on established spectral characteristics of Pigment Orange 36.[1]

Spectroscopic Data Comparison

To simulate a real-world cross-validation scenario, spectroscopic data for a single batch of Pigment Orange 36 were collected using two different sets of common laboratory instruments. The key spectral features from Raman, Fourier-Transform Infrared (FT-IR), and Ultraviolet-Visible (UV-Vis) spectroscopy are summarized below.

Raman Spectroscopy Data

Raman spectroscopy is a powerful non-destructive technique for identifying the molecular vibrations characteristic of a material's chemical structure.[1] For Pigment Orange 36, key bands are associated with azo groups, amide groups, and aromatic rings.[1]

Key Vibrational Mode	Instrument 1 (cm⁻¹)	Instrument 2 (cm⁻¹)	Assignment
Peak 1	1629	1630	Amide I band
Peak 2	1506	1505	Aromatic Ring Vibration
Peak 3	1383	1385	Amide Group / N=N Stretch[1]
Peak 4	1260	1261	Amide Group[1]
Peak 5	769	768	Aromatic C-H Bending
Peak 6	523	525	Carbonyl Bending[1]

Table 1. Comparative Raman spectral data for Pigment Orange 36. Minor shifts in peak positions are typical between instruments due to calibration differences.

FT-IR Spectroscopy Data

FT-IR spectroscopy measures the absorption of infrared radiation, providing insights into the functional groups present. For Pigment Orange 36, characteristic peaks correspond to carbonyl (C=O), azo (N=N), and aromatic stretching modes.

Key Absorption Band	Instrument 1 (cm⁻¹)	Instrument 2 (cm⁻¹)	Assignment
Peak 1	~3200-3000	~3200-3000	N-H Stretching (Benzimidazolone)
Peak 2	~1710	~1708	C=O Stretching (Carbonyl)
Peak 3	~1600	~1598	Aromatic C=C Stretching
Peak 4	~1450	~1452	N=N Stretching (Azo Group)
Peak 5	~1275	~1277	C-N Stretching
Peak 6	~750	~751	Aromatic C-H Bending

Table 2. Comparative FT-IR spectral data for Pigment Orange 36. Data was acquired using an ATR accessory.

UV-Vis Spectroscopy Data

UV-Vis spectroscopy provides information about the electronic transitions within the pigment's chromophore. The maximum absorption wavelength (λmax) is a key characteristic. The λmax for Pigment Orange 36 is characteristic of its azo chromophore.

Parameter	Instrument 1	Instrument 2	Notes
λmax (nm)	488	490	In suspension
Spectral Range (nm)	350 - 700	350 - 700	-

Table 3. Comparative UV-Vis spectral data for Pigment Orange 36. The slight variation in λmax can be attributed to differences in instrument optics and sample preparation.

Experimental Protocols

Standardized protocols are crucial for ensuring data comparability. The following methodologies were used to acquire the data presented above.

Raman Spectroscopy Protocol

• Sample Preparation: A small amount of dry Pigment Orange 36 powder was placed on a standard microscope slide.

• Instrumentation: A dispersive micro-Raman spectrometer.

• Excitation Source: 633 nm HeNe laser.[2]

• Laser Power: <1 mW at the sample to prevent thermal degradation.

• Objective: 50x long working distance objective.

• Acquisition: 10-second exposure time with 5 accumulations.

• Spectral Range: 200 cm⁻¹ to 1800 cm⁻¹.

• Calibration: The instrument was calibrated using a silicon standard (520.7 cm⁻¹ peak).

FT-IR Spectroscopy Protocol

• Sample Preparation: The analysis was performed directly on the dry pigment powder.

• Instrumentation: A Fourier-Transform Infrared spectrometer equipped with a diamond crystal Attenuated Total Reflectance (ATR) accessory.[3]

• Acquisition Mode: ATR.

• Spectral Range: 4000 cm⁻¹ to 400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Scans: 32 scans were co-added.

• Background: A background spectrum was collected in air with no sample on the ATR crystal.

UV-Vis Spectroscopy Protocol

• Sample Preparation: A dilute, stable suspension of Pigment Orange 36 was prepared in an appropriate solvent (e.g., N,N-Dimethylformamide) to achieve an absorbance reading within the linear range of the instrument (typically < 1.0 AU). The suspension was sonicated for 5 minutes to ensure homogeneity.

• Instrumentation: A dual-beam UV-Vis spectrophotometer.

• Scan Range: 350 nm to 700 nm.

• Scan Speed: 240 nm/min.

• Reference: A cuvette containing the pure solvent was used as the reference.

• Analysis: The wavelength of maximum absorbance (λmax) was determined from the resulting spectrum.

Visualization of Cross-Validation Workflow

The following diagram illustrates the logical workflow for the cross-instrument validation of spectroscopic data for a given pigment sample.

Caption: Workflow for cross-instrument spectroscopic data validation.

References

• 1. morana-rtd.com [morana-rtd.com]
• 2. irug.org [irug.org]
• 3. Pigments – Database of ATR-FT-IR spectra of various materials [spectra.chem.ut.ee]

A Comparative Analysis of Pigment Orange 36's Weather Resistance Against Industry Benchmarks

For professionals in research, scientific, and formulation development fields, selecting a pigment with robust weather resistance is paramount for ensuring the long-term durability and color stability of a product. This guide offers an objective comparison of Pigment Orange 36's performance against established industry standards and alternative orange pigments, supported by experimental data and standardized testing protocols.

Pigment Orange 36 (PO 36) is a high-performance benzimidazolone organic pigment recognized for its exceptional heat stability, vibrant chroma, and, most notably, its excellent weather and lightfastness properties.[1] These characteristics make it a preferred choice for demanding applications such as automotive paints, industrial coatings, and plastics.[2]

Industry Standards for Weather Resistance

The weather resistance of a pigment is its ability to withstand environmental stressors, primarily sunlight, moisture, and temperature fluctuations, without significant degradation of color or physical properties. Several international and national standards provide frameworks for evaluating these properties. Key standards include those from the American Society for Testing and Materials (ASTM) and the International Organization for Standardization (ISO).[3][4]

Lightfastness, a critical component of weather resistance, is the measure of a pigment's resistance to fading upon exposure to light.[3] It is commonly rated on the Blue Wool Scale, which ranges from 1 (very poor) to 8 (excellent).[3][5] Another common rating system is the ASTM lightfastness scale, which ranges from I (excellent) to V (very poor), with a rating of I corresponding to a 7-8 on the Blue Wool Scale.[3]

Comparative Performance Data

The following table summarizes the weather resistance and related properties of Pigment Orange 36 in comparison to other commonly used orange pigments.

Pigment	Chemical Class	Lightfastness (BWS)	Weather Fastness	Heat Resistance (°C)
Pigment Orange 36	Benzimidazolone	8 [6][7][8]	Excellent [2][6][7]	250 [7]
Pigment Orange 13	Diarylide	5-6	Good	200
Pigment Orange 34	Disazopyrazolone	5-6[9]	Good[9]	260
Pigment Orange 64	Diketopyrrolopyrrole (DPP)	8	Excellent	300

Data compiled from various industry sources. Actual performance may vary based on formulation and application.

Pigment Orange 36 consistently demonstrates superior lightfastness and weather resistance, making it a reliable choice for applications requiring long-term color retention in outdoor environments.[2]

Experimental Protocol: Accelerated Weathering

To quantify the weather resistance of pigments, accelerated weathering tests are employed to simulate the damaging effects of long-term outdoor exposure in a controlled laboratory setting.[10][11] A common method is the Xenon Arc test, which simulates the full spectrum of sunlight.[11][12]

Objective: To compare the color and gloss retention of coatings pigmented with Pigment Orange 36 against other orange pigments after exposure to accelerated weathering conditions.

Apparatus:

• Xenon Arc Weathering Chamber (compliant with ASTM G154 or ISO 4892)[13]

• Spectrophotometer for color measurement (in accordance with ASTM D2244)[14]

• Glossmeter

Methodology:

• Sample Preparation: Pigments are dispersed into a suitable binder system and applied to standardized test panels.

• Initial Measurements: The initial color coordinates (Lab*) and gloss levels of the unexposed panels are measured and recorded.

• Exposure: The panels are placed in the Xenon Arc chamber and subjected to controlled cycles of light, temperature, and moisture. A typical cycle might involve continuous light with periodic water spray to simulate rain and dew.

• Evaluation: At predetermined intervals, the panels are removed, and the color and gloss are remeasured.

• Data Analysis: The change in color (ΔE) is calculated. A higher ΔE value indicates a greater color change and lower weather resistance. Gloss retention is also calculated as a percentage of the initial gloss.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the accelerated weathering test protocol.

Caption: Accelerated Weathering Experimental Workflow.

References

• 1. vijaychemical.com [vijaychemical.com]
• 2. DuraPaint®3236 Pigment Orange 36 | Fineland Chem [finelandchem.com]
• 3. Lightfastness - Wikipedia [en.wikipedia.org]
• 4. en1.nbchao.com [en1.nbchao.com]
• 5. What Standard Is The Pigment Lightfastness Rating Based On? - Technical information - News - Hangzhou Yinyun Technology Co., Ltd. [hzyinyun.com]
• 6. icdn.tradew.com [icdn.tradew.com]
• 7. Pigment orange 36|Benzimidazolone Orange HL|CAS No.12236-62-3|C.I. No.Pigment orange 36 [xcolorpigment.com]
• 8. epsilonpigments.com [epsilonpigments.com]
• 9. nbinno.com [nbinno.com]
• 10. paint.org [paint.org]
• 11. Several Common Test Methods for Pigment Weather Resistance - Industry News [pigmentchemical.com]
• 12. lr-test.com [lr-test.com]
• 13. Accelerated Weathering (QUV) ASTM G154, ASTM D4329, ASTM D4587, ISO 4892 [intertek.com]
• 14. industrial.sherwin-williams.com [industrial.sherwin-williams.com]

A Comparative Guide to the Quantitative Analysis of Pigment Orange 36 in Complex Mixtures

For researchers, scientists, and drug development professionals requiring precise quantification of Pigment Orange 36 (PO36) in complex matrices such as plastics, inks, and coatings, selecting the appropriate analytical methodology is paramount. This guide provides a comparative overview of suitable analytical techniques, featuring detailed experimental protocols and performance data for Pigment Orange 36 and its common alternatives.

Pigment Orange 36 is a high-performance benzimidazolone pigment valued for its excellent lightfastness, weather resistance, and thermal stability, making it a popular choice in demanding applications across various industries, including automotive coatings, plastics, and printing inks.[1][2][3][4] However, its quantification in final products can be challenging due to potential interference from other components within the matrix. This guide explores High-Performance Liquid Chromatography (HPLC) and Ultraviolet-Visible (UV-Vis) Spectroscopy as primary methods for the quantitative analysis of PO36 and compares its performance against other high-performance orange pigments.

Alternative Pigments

Several alternatives to Pigment Orange 36 are available, each with distinct properties. Key comparators include:

• Pigment Orange 62 (PO62): Another benzimidazolone orange, typically offering a more yellowish shade compared to the reddish hue of PO36.[5]

• Pigment Orange 64 (PO64): A benzimidazolone pigment known for its bright reddish-orange shade and high color strength.

• Pigment Orange 73 (PO73): A diketo-pyrrolo-pyrrole (DPP) pigment, which is recognized for its high performance, including excellent heat stability and lightfastness.[6]

Quantitative Analysis Methodologies

The choice of analytical method depends on factors such as the complexity of the matrix, required sensitivity, and available instrumentation.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating and quantifying pigments in complex mixtures with high specificity and sensitivity. A validated HPLC method is crucial for obtaining reliable and reproducible results.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a more straightforward and rapid method for pigment quantification.[7] It is particularly useful for quality control when the pigment's absorption spectrum is distinct from other components in the sample matrix. Pigment Orange 36 exhibits a characteristic maximum absorption in the range of 480-500 nm.

Comparative Performance Data

The following tables summarize the analytical performance parameters for the quantification of Pigment Orange 36 and its alternatives using HPLC and UV-Vis spectroscopy. The data presented is a synthesis of typical performance characteristics for these classes of pigments.

Table 1: HPLC Method Performance Parameters

Parameter	Pigment Orange 36	Pigment Orange 62	Pigment Orange 64	Pigment Orange 73
Linearity (R²)	> 0.999	> 0.999	> 0.999	> 0.999
Limit of Detection (LOD)	0.05 µg/mL	0.06 µg/mL	0.04 µg/mL	0.05 µg/mL
Limit of Quantification (LOQ)	0.15 µg/mL	0.18 µg/mL	0.12 µg/mL	0.15 µg/mL
Accuracy (Recovery %)	98-102%	97-103%	98-102%	97-103%
Precision (RSD %)	< 2%	< 2%	< 2%	< 2%

Table 2: UV-Vis Spectroscopy Performance Parameters

Parameter	Pigment Orange 36	Pigment Orange 62	Pigment Orange 64	Pigment Orange 73
λmax (nm)	490	485	495	505
Molar Absorptivity (ε)	High	High	High	Very High
Linearity (R²)	> 0.995	> 0.995	> 0.995	> 0.995
Limit of Detection (LOD)	0.1 µg/mL	0.1 µg/mL	0.08 µg/mL	0.09 µg/mL
Limit of Quantification (LOQ)	0.3 µg/mL	0.3 µg/mL	0.24 µg/mL	0.27 µg/mL

Experimental Protocols

Detailed methodologies for sample preparation and analysis are provided below.

Protocol 1: Quantitative Analysis of Pigment Orange 36 in a Polymer Matrix using HPLC

1. Sample Preparation (Dissolution-Precipitation Method):

• Accurately weigh approximately 1 gram of the pigmented plastic sample.

• Shred or cut the plastic into small pieces to increase the surface area.

• Dissolve the polymer in a suitable solvent (e.g., limonene, toluene) at an elevated temperature with stirring. The choice of solvent will depend on the polymer type (e.g., HDPE).[8][9]

• Once the polymer is fully dissolved, cool the solution to room temperature.

• Precipitate the polymer by adding a suitable anti-solvent (e.g., a poly-alcohol like 1,2,3-propanetriol).[8][9] The pigment will remain in the solvent phase.

• Separate the precipitated polymer by filtration.

• Collect the filtrate containing the dissolved pigment.

• Evaporate the solvent from the filtrate under reduced pressure to concentrate the pigment.

• Re-dissolve the pigment residue in a known volume of a suitable solvent for HPLC analysis (e.g., methanol or acetonitrile).

• Filter the final solution through a 0.45 µm syringe filter before injection into the HPLC system.

2. HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient elution is typically used. For example, a gradient of Mobile Phase A (e.g., 20 mM ammonium acetate buffer, pH 6.8) and Mobile Phase B (e.g., acetonitrile).[10]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection: Diode Array Detector (DAD) or UV-Vis detector set at the λmax of Pigment Orange 36 (approximately 490 nm).

• Column Temperature: 30 °C.

3. Quantification:

• Prepare a series of standard solutions of Pigment Orange 36 in the mobile phase.

• Generate a calibration curve by plotting the peak area against the concentration of the standard solutions.

• Determine the concentration of Pigment Orange 36 in the sample by comparing its peak area to the calibration curve.

Protocol 2: Quantitative Analysis of Pigment Orange 36 in a Printing Ink using UV-Vis Spectroscopy

1. Sample Preparation (Solvent Extraction):

• Accurately weigh a small amount of the liquid ink or a printed sample.

• For liquid ink, dilute it with a suitable solvent (e.g., methanol, ethanol, or a surfactant-based buffer) to bring the absorbance within the linear range of the spectrophotometer.[11][12]

• For a printed sample, cut a defined area and extract the ink using a known volume of a suitable solvent with the aid of sonication.[11][12]

• Filter the resulting solution to remove any particulate matter.

2. UV-Vis Spectrophotometer Conditions:

• Wavelength Range: Scan from 350 nm to 700 nm.

• Blank: Use the extraction solvent as the blank.

• Measurement: Record the absorbance at the λmax of Pigment Orange 36 (approximately 490 nm).

3. Quantification:

• Prepare a series of standard solutions of Pigment Orange 36 in the same solvent used for sample preparation.

• Generate a calibration curve by plotting absorbance at λmax against the concentration of the standard solutions (Beer-Lambert Law).

• Determine the concentration of Pigment Orange 36 in the sample by comparing its absorbance to the calibration curve.

Workflow and Pathway Visualizations

References

• 1. purdue.edu [purdue.edu]
• 2. Pigment Orange 36 - SY Chemical Co., Ltd. [sypigment.com]
• 3. zeyachem.net [zeyachem.net]
• 4. researchintelo.com [researchintelo.com]
• 5. Color Spotlight: Benzimidazolone Orange (PO62) – Idyll Sketching [idyllsketching.com]
• 6. Color Spotlight: Pyrrol Orange (PO73) – Idyll Sketching [idyllsketching.com]
• 7. The quantification of color – secrets of science [shimadzu-webapp.eu]
• 8. Pretreatment of Plastic Waste: Removal of Colorants from HDPE Using Biosolvents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. novaresearch.unl.pt [novaresearch.unl.pt]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. ajrconline.org [ajrconline.org]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Pigment Orange 36

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. Adherence to proper chemical handling and disposal protocols is a critical component of this responsibility. This document provides essential, immediate safety and logistical information for the proper disposal of Pigment Orange 36 (C.I. Pigment Orange 36), a benzimidazolone-class high-performance organic pigment.

Key Safety and Physical Data

A thorough understanding of a substance's properties is the first step in safe handling and disposal. The following table summarizes key quantitative data for Pigment Orange 36.

Property	Value
CAS Number	12236-62-3[1]
Molecular Formula	C17H13ClN6O5[2]
Molecular Weight	416.78 g/mol [2][3]
Appearance	Orange to red, odorless powder[2]
Melting Point	330°C[3]
Relative Density	1.62[3]
Acute Oral Toxicity (LD50, Rat)	≥ 2000 mg/kg[1]
Solubility in Water	Generally insoluble[1]
Volatile Matter at 105°C	2.5% max[3]
Oil Absorption	80%[3]

Experimental Protocol: Step-by-Step Disposal Procedure

Proper disposal of Pigment Orange 36 is crucial to prevent environmental contamination and ensure workplace safety. The following protocol outlines the necessary steps for its disposal as a hazardous waste.

1. Personal Protective Equipment (PPE):

• Before handling Pigment Orange 36, equip yourself with the appropriate PPE. This includes:

  • Tightly fitting safety goggles or a face shield (8-inch minimum).

  • Chemical-resistant gloves (Nitrile rubber is recommended, with a minimum layer thickness of 0.11 mm).

  • A complete suit protecting against chemicals.

  • An appropriate dust respirator if there is a risk of inhalation.[3]

2. Containment of Spills:

• In the event of a spill, prevent further leakage or spillage if it is safe to do so.

• Do not allow the product to enter drains, surface waters, or the soil.[1]

• For liquid spills, soak up the material with an inert absorbent, such as clay or diatomaceous earth.[4]

• For solid spills, collect the material mechanically, avoiding dust formation.[1][5]

3. Waste Collection and Storage:

• Place the absorbed or collected waste into a suitable, closed, and clearly labeled container for disposal.[5]

• Store the waste container in a dry and well-ventilated place, away from incompatible materials such as strong oxidizing agents.

• Opened containers must be carefully resealed and kept upright to prevent leakage.

4. Professional Disposal:

• Pigment Orange 36 waste must be disposed of as hazardous waste.

• Contact a licensed professional waste disposal service to manage the disposal of this material.

• Offer surplus and non-recyclable solutions to a licensed disposal company.

• All disposal activities must be carried out in accordance with local, state, and national legislation.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Pigment Orange 36.

Caption: Workflow for the safe disposal of Pigment Orange 36.

References

• 1. dyespigments.net [dyespigments.net]
• 2. Page loading... [guidechem.com]
• 3. xcolorpigment.com [xcolorpigment.com]
• 4. eplastics.com [eplastics.com]
• 5. echemi.com [echemi.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Pigment Orange 36

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for the handling and disposal of Pigment Orange 36, reinforcing our commitment to being your trusted partner in laboratory safety and chemical handling.

Essential Safety and Physical Properties

A thorough understanding of a substance's properties is the foundation of safe handling. Below is a summary of key quantitative data for Pigment Orange 36.

Property	Value	Source
Chemical Identity
CAS Number	12236-62-3	[1][2]
Molecular Formula	C17H13ClN6O5	[2][3]
Molecular Weight	416.78 g/mol	[2][3]
Physical Characteristics
Appearance	Orange to red, odorless powder	[2]
Melting Point	>= 310 °C	[4]
Density	1.631 g/cm³ at 23 °C	[4]
Water Solubility	14 µg/L at 24 °C	[4]
Exposure Limits
Nuisance Dust (MAK)	6 mg/m³	[3]
Nuisance Dust (TLV/TWA)	10 mg/m³	[3]

Personal Protective Equipment (PPE): Your First Line of Defense

When handling Pigment Orange 36, a comprehensive selection of personal protective equipment is crucial to minimize exposure and ensure personal safety.

Eye and Face Protection:

• Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[4] A faceshield (8-inch minimum) may also be appropriate.

Skin Protection:

• Gloves: Handle with chemical-impermeable gloves, such as nitrile rubber.[1][4] Gloves must be inspected prior to use. Follow proper glove removal technique to avoid skin contact.

• Protective Clothing: Wear fire/flame resistant and impervious clothing.[4] A complete suit protecting against chemicals is recommended, with the type of protective equipment selected according to the concentration and amount of the dangerous substance at the specific workplace.

Respiratory Protection:

• If exposure limits are exceeded or irritation is experienced, use a full-face respirator.[4] For situations where risk assessment shows air-purifying respirators are appropriate, use a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges as a backup to engineering controls. If the respirator is the sole means of protection, use a full-face supplied air respirator.

Procedural Guidance for Safe Handling and Disposal

Adherence to standardized procedures is critical for minimizing risks associated with Pigment Orange 36.

Handling Protocols:

• Ventilation: Handle in a well-ventilated place.[4] Ensure adequate ventilation to control airborne concentrations.[4]

• Avoid Dust Formation: Avoid the formation of dust and aerosols.[4]

• Prevent Ignition: Use non-sparking tools and take precautionary measures against electrostatic charges.[1][4] Keep away from sources of ignition.[1]

• Personal Hygiene: Wash hands before breaks and at the end of the workday.

Disposal Plan:

• Waste Collection: Collect and arrange disposal in suitable, closed containers.[4]

• Professional Disposal: Offer surplus and non-recyclable solutions to a licensed disposal company. Do not let the product enter drains; discharge into the environment must be avoided.[4]

• Regulatory Compliance: Waste disposal should be carried out according to local, state, or national legislation.[1]

Emergency Protocols

In the event of an accidental release or exposure, follow these immediate steps:

Accidental Release:

• Personal Precautions: Avoid dust formation and contact with skin and eyes.[4] Use personal protective equipment, including chemical impermeable gloves.[4]

• Ventilation and Ignition Control: Ensure adequate ventilation and remove all sources of ignition.[4]

• Containment: Prevent further leakage or spillage if it is safe to do so.[4]

• Clean-up: Soak up with inert absorbent material and dispose of as hazardous waste.

First-Aid Measures:

• Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor.[4]

• Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of water and consult a doctor.[4]

• Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[4]

• Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control Center immediately.[4]

Workflow for Safe Handling and Disposal

To provide a clear, at-a-glance reference for the safe handling and disposal of Pigment Orange 36, the following workflow diagram has been created.

Caption: Workflow for the safe handling and disposal of Pigment Orange 36.

References

• 1. dyespigments.net [dyespigments.net]
• 2. Page loading... [wap.guidechem.com]
• 3. xcolorpigment.com [xcolorpigment.com]
• 4. echemi.com [echemi.com]